6(Z)-Petroselinyl acetate

Core Science & Biosynthesis

6(Z)-Petroselinyl Acetate: A Technical Guide to a Putative Natural Product

Introduction

6(Z)-Petroselinyl acetate, also known as (6Z)-octadecen-1-yl acetate, is a long-chain unsaturated acetate. While its constituent components, petroselinic acid and a C18 acetate functional group, are common in nature, detailed scientific literature specifically documenting the discovery, natural occurrence, and biological function of 6(Z)-petroselinyl acetate is notably scarce. This technical guide consolidates available information on its parent compound, petroselinic acid, and provides a hypothesized framework for the discovery and characterization of 6(Z)-petroselinyl acetate, drawing from established methodologies in natural product chemistry and pheromone research. This document is intended for researchers, scientists, and drug development professionals interested in the potential existence and biological significance of this and similar long-chain fatty acid derivatives.

Natural Occurrence: The Petroselinic Acid Precursor

While the natural occurrence of 6(Z)-petroselinyl acetate is not explicitly documented, its parent fatty acid, petroselinic acid ((6Z)-octadecenoic acid), is well-characterized and found predominantly in the seed oils of plants belonging to the Apiaceae (Umbelliferae) and Araliaceae families. The presence of petroselinic acid in these sources suggests they are primary candidates for investigating the potential co-occurrence of its acetate derivative.

Table 1: Quantitative Occurrence of Petroselinic Acid in Various Plant Species

Plant Family	Species	Common Name	Petroselinic Acid Content (% of total fatty acids)	Reference
Apiaceae	Petroselinum crispum	Parsley	75.1	[1]
Apiaceae	Coriandrum sativum	Coriander	81.9	[1]
Apiaceae	Pimpinella anisum	Anise	75.6	[1]
Apiaceae	Foeniculum vulgare	Fennel	81.9	[1]
Apiaceae	Daucus carota	Carrot	Not specified	[2]
Araliaceae	Hedera helix	English Ivy	Not specified	[3]

Hypothesized Biosynthesis of 6(Z)-Petroselinyl Acetate

The biosynthesis of 6(Z)-petroselinyl acetate in plants would likely originate from the well-established fatty acid synthesis pathway, leading to its precursor, petroselinic acid. The subsequent conversion to the acetate ester would involve the reduction of the carboxylic acid to an alcohol, followed by acetylation.

The biosynthesis of petroselinic acid is initiated in the plastids with the de novo synthesis of palmitoyl-ACP (16:0-ACP) from acetyl-CoA.[4] A key enzymatic step is the desaturation of palmitoyl-ACP by a specific Δ4-desaturase to yield (4Z)-hexadecenoyl-ACP.[2] This is then elongated by two carbons to form petroselinoyl-ACP (18:1Δ6-ACP). Following hydrolysis from the acyl carrier protein (ACP), petroselinic acid is exported to the cytoplasm. For the formation of 6(Z)-petroselinyl acetate, a putative pathway would involve the reduction of petroselinic acid to (6Z)-octadecen-1-ol by a fatty acyl-CoA reductase, followed by acetylation catalyzed by an acetyltransferase.

Hypothesized biosynthetic pathway of 6(Z)-Petroselinyl acetate.

Experimental Protocols

Proposed Synthesis of 6(Z)-Petroselinyl Acetate

A general and robust method for the synthesis of long-chain unsaturated acetates, often employed for the preparation of insect pheromones, can be adapted for 6(Z)-petroselinyl acetate.[5] The synthesis would typically start from a commercially available precursor that can be elaborated to (6Z)-octadecen-1-ol, which is then acetylated. A plausible route is outlined below.

Workflow for the Synthesis of 6(Z)-Petroselinyl Acetate

General synthetic workflow for 6(Z)-Petroselinyl acetate.

Detailed Methodology:

• Synthesis of (6Z)-Octadecen-1-ol: A common strategy involves the use of acetylene chemistry. Hex-1-yne can be deprotonated and coupled with a C12 haloalkane to form the C18 alkynyl backbone. Stereoselective reduction of the triple bond to a cis-double bond can be achieved using Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead). If starting from petroselinic acid, reduction of the carboxylic acid can be achieved using a reducing agent such as lithium aluminum hydride (LiAlH₄) in an anhydrous ether solvent.

• Acetylation of (6Z)-Octadecen-1-ol: The alcohol is dissolved in a suitable solvent like dichloromethane or pyridine. Acetic anhydride or acetyl chloride is added, often in the presence of a base like triethylamine or pyridine to scavenge the acid byproduct. The reaction is typically stirred at room temperature until completion, which can be monitored by thin-layer chromatography (TLC).

• Purification: The final product, 6(Z)-petroselinyl acetate, is purified from the reaction mixture using column chromatography on silica gel, eluting with a non-polar solvent system such as a hexane/ethyl acetate gradient.

Analytical Characterization

The structural elucidation and confirmation of synthesized or isolated 6(Z)-petroselinyl acetate would rely on standard spectroscopic and chromatographic techniques.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a primary tool for the analysis of volatile and semi-volatile compounds like long-chain acetates.[6][7] The retention time on a suitable GC column provides information on the compound's volatility and polarity, while the mass spectrum reveals its molecular weight and fragmentation pattern, which is characteristic of the structure.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are essential for unambiguous structure determination.[8][9]

  • ¹H NMR: Would show characteristic signals for the olefinic protons of the cis-double bond, the methylene protons adjacent to the acetate group, the methyl protons of the acetate group, and the long aliphatic chain.

  • ¹³C NMR: Would provide information on the number and types of carbon atoms, including the carbonyl carbon of the acetate, the olefinic carbons, and the carbons of the long alkyl chain.

Potential Biological Significance

Many long-chain unsaturated acetates are known to function as insect sex pheromones. These molecules are typically produced by one sex (usually the female) to attract the other for mating. The specific geometry and position of the double bond(s) are crucial for biological activity. Given its structure, it is plausible that 6(Z)-petroselinyl acetate could function as a pheromone for an as-yet-unidentified insect species. Further research, including electroantennography (EAG) and field trapping studies with the synthetic compound, would be necessary to investigate this hypothesis.

Conclusion

While 6(Z)-petroselinyl acetate remains an elusive compound in the scientific literature, its chemical structure suggests a high probability of its existence as a natural product, likely in plants rich in petroselinic acid or as an insect pheromone. This guide provides a foundational framework for researchers aiming to explore this molecule, from its potential natural sources and biosynthesis to its chemical synthesis and characterization. The methodologies outlined here are robust and widely applicable in the field of natural product chemistry and will be invaluable in the potential discovery and elucidation of the biological role of 6(Z)-petroselinyl acetate.

References

• 1. Apiaceae Family an Important Source of Petroselinic Fatty Acid: Abundance, Biosynthesis, Chemistry, and Biological Proprieties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Apparent Role of Phosphatidylcholine in the Metabolism of Petroselinic Acid in Developing Umbelliferae Endosperm - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Petroselinic acid - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. nyxxb.cn [nyxxb.cn]
• 6. benchchem.com [benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Determination of the fatty acid profile by 1H‐NMR spectroscopy | Semantic Scholar [semanticscholar.org]
• 9. aocs.org [aocs.org]

The Putative Biosynthetic Pathway of 6(Z)-Petroselinyl Acetate in Insects: A Technical Guide

For Immediate Release

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide details the putative biosynthetic pathway of 6(Z)-Petroselinyl acetate, also known as (Z)-6-octadecenyl acetate (Z6-18:OAc), a fatty acid-derived acetate ester. While this specific compound has not been definitively identified as a sex pheromone in any insect species to date, its structure is analogous to numerous known moth sex pheromones. This document, therefore, outlines a hypothetical biosynthetic pathway based on the well-characterized enzymatic reactions involved in the production of similar C18 acetate ester pheromones in Lepidoptera.

Overview of Fatty Acid-Derived Pheromone Biosynthesis

The biosynthesis of fatty acid-derived sex pheromones in insects, particularly moths, is a multi-step process that typically occurs in the pheromone gland of the female. The pathway begins with de novo fatty acid synthesis and is followed by a series of modifications including desaturation, chain-shortening (if necessary), reduction, and esterification.[1][2][3][4] These enzymatic steps are tightly regulated to produce a species-specific blend of pheromone components.[5]

The Hypothetical Biosynthetic Pathway of 6(Z)-Petroselinyl Acetate

The proposed pathway for the biosynthesis of 6(Z)-Petroselinyl acetate commences with the common precursor of fatty acid synthesis, acetyl-CoA, and proceeds through four key enzymatic stages.

2.1 Stage 1: De Novo Fatty Acid Synthesis

The carbon backbone of the pheromone is synthesized de novo in the pheromone gland from acetyl-CoA.[2] This process is catalyzed by two key enzymes:

• Acetyl-CoA Carboxylase (ACC): Carboxylates acetyl-CoA to form malonyl-CoA.

• Fatty Acid Synthase (FAS): A multi-enzyme complex that iteratively adds two-carbon units from malonyl-CoA to a growing acyl chain, ultimately producing saturated fatty acids, primarily palmitoyl-CoA (C16) and stearoyl-CoA (C18).[2][6]

For the synthesis of an 18-carbon chain, stearoyl-CoA would be the direct product of the FAS complex.

2.2 Stage 2: Desaturation

To introduce the characteristic Z-double bond at the 6th carbon position, a specific fatty acyl-CoA desaturase is required. This class of enzymes introduces double bonds at specific positions in the fatty acyl chain.[7][8][9] For the synthesis of the precursor to 6(Z)-Petroselinyl acetate, a Δ6-desaturase would act on stearoyl-CoA (18:CoA) to produce (Z)-6-octadecenoyl-CoA.

While various desaturases have been identified in insects, including Δ5, Δ9, Δ11, and Δ14 desaturases, the specific Δ6-desaturase acting on a C18 substrate for pheromone biosynthesis is less commonly characterized but has been identified in some species.[8][10]

2.3 Stage 3: Reduction to Fatty Alcohol

The resulting (Z)-6-octadecenoyl-CoA is then reduced to its corresponding alcohol, (Z)-6-octadecen-1-ol. This reduction is catalyzed by a Fatty Acyl-CoA Reductase (FAR) .[1][11][12] These enzymes are typically specific to the pheromone gland and utilize NADPH as a cofactor to reduce the fatty acyl-CoA to a primary alcohol.[13] The substrate specificity of FARs can vary between insect species, with some showing a preference for specific chain lengths and degrees of unsaturation.[14]

2.4 Stage 4: Acetylation

The final step in the biosynthesis of 6(Z)-Petroselinyl acetate is the esterification of the fatty alcohol. An Acetyl-CoA:Fatty Alcohol Acetyltransferase (ATF) catalyzes the transfer of an acetyl group from acetyl-CoA to (Z)-6-octadecen-1-ol, yielding the final product, 6(Z)-Petroselinyl acetate.[6]

Visualization of the Putative Biosynthetic Pathway

The following diagram illustrates the proposed enzymatic steps in the biosynthesis of 6(Z)-Petroselinyl acetate.

Putative biosynthetic pathway of 6(Z)-Petroselinyl acetate.

Quantitative Data from Analogous Pathways

Direct quantitative data for the biosynthesis of 6(Z)-Petroselinyl acetate is unavailable due to its unconfirmed status as an insect pheromone. However, studies on other moth species provide insight into the typical production levels of fatty acid-derived pheromones.

Pheromone Component	Insect Species	Titer (ng/female)	Reference
(Z)-11-Hexadecenal	Helicoverpa virescens	~600 (synthesized over 8h)
(Z)-7-Dodecenyl acetate	Agrotis ipsilon	Not specified, but detected at very low amounts
Blend of C16 and C18 components	Various moth species	Generally in the ng range per female

Table 1: Examples of Pheromone Production Quantities in Moths.

Experimental Protocols for Pathway Elucidation

The elucidation of a pheromone biosynthetic pathway typically involves a combination of transcriptomic analysis, gene expression studies, and functional characterization of candidate enzymes.

5.1 Transcriptome Analysis of the Pheromone Gland

This is often the initial step to identify candidate genes encoding the biosynthetic enzymes.

• Objective: To identify genes that are highly expressed in the pheromone gland compared to other tissues.

• Methodology:

  • Dissect pheromone glands and a control tissue (e.g., abdominal fat body) from female insects.

  • Extract total RNA from both tissue types.

  • Construct cDNA libraries and perform high-throughput sequencing (e.g., Illumina sequencing).

  • Assemble the transcriptome and annotate the unigenes by comparing them to known protein databases (e.g., BLASTx against NCBI non-redundant protein database).

  • Identify candidate genes for FAS, desaturases, FARs, and acetyltransferases based on sequence homology.[5]

  • Compare the expression levels of candidate genes between the pheromone gland and control tissue to identify gland-specific or highly expressed genes.

5.2 Functional Characterization of Candidate Enzymes

Candidate genes identified through transcriptome analysis are then functionally expressed in a heterologous system to confirm their enzymatic activity.

5.2.1 Heterologous Expression of Desaturases in Yeast

• Objective: To determine the position and stereospecificity of the double bond introduced by a candidate desaturase.

• Methodology:

  • Clone the full-length open reading frame of the candidate desaturase gene into a yeast expression vector.

  • Transform a suitable yeast strain (e.g., Saccharomyces cerevisiae) with the expression vector.

  • Culture the transformed yeast and induce gene expression.

  • Supplement the yeast culture with a potential fatty acid precursor (e.g., methyl stearate for a C18 desaturase).

  • After incubation, extract the total fatty acids from the yeast cells.

  • Analyze the fatty acid methyl esters (FAMEs) by gas chromatography-mass spectrometry (GC-MS) to identify the desaturated products.

5.2.2 Functional Characterization of Fatty Acyl Reductases (FARs)

• Objective: To confirm the ability of a candidate FAR to reduce a fatty acyl-CoA to its corresponding alcohol.[12]

• Methodology:

  • Express the candidate FAR gene in a heterologous system such as E. coli or an insect cell line (e.g., Sf9 cells).

  • Prepare a crude enzyme extract or purified protein from the expression system.

  • Incubate the enzyme preparation with a specific fatty acyl-CoA substrate (e.g., (Z)-6-octadecenoyl-CoA) and a cofactor (NADPH).

  • Extract the reaction products and analyze them by GC-MS to detect the formation of the corresponding fatty alcohol.

Experimental Workflow Visualization

The following diagram outlines a typical workflow for the identification and functional characterization of enzymes in a pheromone biosynthetic pathway.

Workflow for elucidating a pheromone biosynthetic pathway.

Conclusion

While 6(Z)-Petroselinyl acetate has not yet been established as a natural insect pheromone, the foundational knowledge of fatty acid-derived pheromone biosynthesis in insects allows for the construction of a robust, hypothetical pathway. The elucidation of such pathways relies on a combination of modern molecular techniques, including transcriptomics and heterologous gene expression. The methodologies and conceptual framework presented in this guide provide a comprehensive resource for researchers investigating novel insect pheromones and their biosynthetic origins, with potential applications in the development of new pest management strategies.

References

• 1. (Z)-tetradec-9-enyl acetate [sitem.herts.ac.uk]
• 2. catalog.lib.kyushu-u.ac.jp [catalog.lib.kyushu-u.ac.jp]
• 3. Petroselinic acid - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. chemrxiv.org [chemrxiv.org]
• 7. mdpi.com [mdpi.com]
• 8. Interaction of acetic acid and phenylacetaldehyde as attractants for trapping pest species of moths (Lepidoptera: Noctuidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. AndoLab -Pheromone Database- [lepipheromone.sakura.ne.jp]
• 10. Custom Insect Pheromones & IPM Solutions Manufacturer | Ecophero. [ecophero.com]
• 11. Semiochemicals containing lepidopteran sex pheromones: Wonderland for a natural product chemist - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. ars.usda.gov [ars.usda.gov]
• 14. petroselinic acid, 593-40-8 [thegoodscentscompany.com]

A Technical Guide to the Initial Isolation and Structural Elucidation of (Z)-6-Petroselinyl Acetate

Disclaimer: The initial discovery and characterization of (Z)-6-Petroselinyl acetate as an insect pheromone is not extensively documented in readily available scientific literature. This guide, therefore, presents a generalized yet detailed methodology for the isolation and structural elucidation of a representative long-chain mono-unsaturated insect pheromone, using (Z)-6-Petroselinyl acetate as a central example. The experimental protocols and data are based on well-established techniques in the field of chemical ecology.

Introduction

Insect pheromones are chemical signals that mediate interactions between individuals of the same species, playing a crucial role in behaviors such as mating, aggregation, and trail-following. The identification of these compounds is a critical first step in developing species-specific and environmentally benign pest management strategies. (Z)-6-Petroselinyl acetate (also known as (Z)-6-octadecen-1-yl acetate) is a long-chain acetate, a class of compounds commonly found in the pheromone blends of various Lepidoptera species. This guide provides an in-depth overview of the systematic process required to isolate and structurally identify such a pheromone from an insect source.

Part 1: The Workflow of Pheromone Discovery

The identification of a new pheromone is a multi-step process that begins with the collection of the chemical signal and ends with the confirmation of its biological activity through synthesis. This workflow, often referred to as bioassay-guided fractionation, ensures that the chemical identification is directly linked to a biological response.

Figure 1: Overall workflow for pheromone identification.

Part 2: Detailed Experimental Protocols

Pheromone Extraction from Glandular Tissues

This protocol describes the solvent extraction of pheromones from the abdominal tips of female moths, where the pheromone glands are typically located.

• Objective: To obtain a crude extract containing the pheromone components.

• Materials:

  • Virgin female insects (e.g., 50-100 individuals), typically 2-3 days old.

  • High-purity hexane.

  • Fine dissection scissors and forceps.

  • 2 mL glass vials with PTFE-lined caps.

  • Glass Pasteur pipettes.

  • A gentle stream of nitrogen gas.

• Protocol:

  • During the insect's calling period (the time they actively release pheromones, often determined by observation), carefully excise the abdominal tips containing the pheromone glands.

  • Pool the excised glands in a glass vial.

  • Add 200 µL of hexane to the vial to immerse the glands.

  • Allow the extraction to proceed for 30 minutes at room temperature.

  • Carefully transfer the hexane extract to a clean vial using a Pasteur pipette, leaving the tissue behind.

  • Concentrate the extract to a final volume of approximately 50 µL under a gentle stream of nitrogen gas to avoid excessive evaporation of the volatile pheromones.

  • Store the crude extract at -20°C until analysis.

Electroantennography (EAG)

EAG is a technique used to measure the electrical response of an insect's antenna to volatile compounds. It is a powerful tool for screening chromatographic fractions for biological activity.[1][2]

• Objective: To identify which compounds in a mixture elicit an olfactory response.

• Materials:

  • Live insect (typically male for female-produced sex pheromones).

  • Micromanipulators.

  • Silver-silver chloride (Ag/AgCl) electrodes.

  • Conductive gel or saline solution.

  • EAG amplifier and data acquisition system.

  • Charcoal-filtered, humidified air stream.

• Protocol:

  • Anesthetize a male insect by chilling.

  • Excise an antenna at the base.

  • Cut a small portion from the distal tip of the antenna to improve electrical contact.

  • Mount the antenna between two Ag/AgCl electrodes using conductive gel. The basal end is connected to the reference electrode and the distal tip to the recording electrode.

  • Place the antenna preparation in a continuous stream of purified air.

  • Introduce puffs of air containing the test stimuli (e.g., crude extract, chromatographic fractions, or synthetic standards) into the main air stream.

  • Record the resulting voltage changes (depolarizations) from the antenna. A significant negative deflection indicates that the antenna's olfactory neurons are responding to the stimulus.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the cornerstone technique for separating and identifying the components of the pheromone extract.

• Objective: To separate the individual compounds in the extract and obtain their mass spectra for preliminary identification.

• Protocol:

  • Injection: Inject 1-2 µL of the crude extract into the GC.

  • Separation: Use a non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm) suitable for separating long-chain aliphatic compounds.

  • Temperature Program: A typical program starts at 80°C, holds for 1 minute, then ramps at 10°C/min to 280°C, and holds for 10 minutes.

  • Mass Spectrometry: Operate the mass spectrometer in electron ionization (EI) mode at 70 eV. Scan a mass range of m/z 40-450.

  • Data Analysis: Identify peaks in the total ion chromatogram (TIC). Compare the mass spectrum of each peak to spectral libraries (e.g., NIST) and analyze the fragmentation patterns for structural clues.

Determination of Double Bond Position by Ozonolysis

To pinpoint the location of the double bond, the molecule can be chemically cleaved at that position, and the resulting fragments identified.

• Objective: To cleave the C=C double bond to form aldehydes, whose chain lengths reveal the original position of the double bond.

• Protocol:

  • Dissolve a small aliquot of the purified pheromone fraction in a solvent like hexane.

  • Bubble ozone gas through the solution at a low temperature (e.g., -78°C) until a blue color persists, indicating an excess of ozone.

  • Purge the solution with nitrogen to remove excess ozone.

  • Add a reducing agent (e.g., triphenylphosphine or zinc dust) to quench the ozonide intermediate and form aldehydes.

  • Analyze the resulting aldehyde products by GC-MS. For (Z)-6-Petroselinyl acetate, ozonolysis will yield dodecanal (a 12-carbon aldehyde) and the acetate of 6-oxohexan-1-ol.

Part 3: Data Presentation and Structural Elucidation

The data obtained from the analytical instruments must be systematically analyzed to deduce the structure of the pheromone.

Gas Chromatography and Mass Spectrometry Data

The combination of retention time and mass spectral data provides the first strong evidence for the compound's identity.

Table 1: Representative GC-MS Data for (Z)-6-Petroselinyl Acetate

Parameter	Value/Observation	Interpretation
Retention Index (non-polar column)	~2200 - 2250	Consistent with a C18 mono-unsaturated acetate.
Molecular Ion (M+)	Not observed or very weak	Typical for long-chain acetates.
Key Diagnostic Ions (m/z)	252 ([M-60]⁺)	Loss of acetic acid (CH₃COOH), characteristic of an acetate ester.
61 ([CH₃COOH₂]⁺)	Protonated acetic acid fragment, another strong indicator of an acetate.
43 ([CH₃CO]⁺)	Acetyl cation, often a prominent peak.
Alkene Fragmentation	Series of ions separated by 14 amu (CH₂)	Characteristic of a long aliphatic chain.
CₙH₂ₙ⁻¹ and CₙH₂ₙ⁻³ series	Indicates the presence of a double bond.

The workflow for deducing the structure from this initial data involves several logical steps.

Figure 2: Logical workflow for structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

¹H and ¹³C NMR are used to confirm the carbon skeleton, locate the double bond, and, most importantly, determine its stereochemistry (Z or E).

Table 2: Representative ¹H and ¹³C NMR Data for (Z)-6-Petroselinyl Acetate (in CDCl₃)

¹H NMR	Chemical Shift (δ, ppm)	Multiplicity	Assignment
Olefinic	~5.35	m (2H)	-CH=CH-
Acyl-linked Methylene	4.05	t (2H)	-CH₂-OAc
Acetate Methyl	2.05	s (3H)	-C(O)CH₃
Allylic Methylene	~2.01	m (4H)	-CH₂-CH=CH-CH₂-
Aliphatic Methylene	1.20-1.40	m	-(CH₂)ₙ-
Terminal Methyl	0.88	t (3H)	-CH₂-CH₃

¹³C NMR	Chemical Shift (δ, ppm)	Assignment
Carbonyl	~171.2	-C(O)CH₃
Olefinic	~130.0, ~129.8	-CH=CH-
Acyl-linked Methylene	~64.7	-CH₂-OAc
Allylic Methylene	~27.2	-CH₂-CH=
Acetate Methyl	~21.1	-C(O)CH₃
Aliphatic Chain	22.7 - 31.9	-(CH₂)ₙ-
Terminal Methyl	~14.1	-CH₂-CH₃

The key diagnostic signals for the Z (cis) configuration in the ¹³C NMR spectrum are the chemical shifts of the allylic carbons (~27.2 ppm). For an E (trans) isomer, these carbons would be shifted downfield to ~32.5 ppm.

Part 4: Synthesis and Biological Confirmation

The final and most crucial step is to synthesize the proposed structure and test its biological activity.

• Synthesis: A common route to synthesize (Z)-alkenyl acetates is through the Wittig reaction, which can be controlled to favor the Z-isomer, followed by acetylation of the resulting alcohol.

• Confirmation: The synthetic compound must be compared to the natural product using:

  • GC Co-injection: The synthetic standard and the natural extract are injected together into the GC. If they are identical, they will elute as a single, sharp peak.

  • Comparative Bioassays: The synthetic compound should elicit the same EAG and behavioral responses (e.g., attraction in a wind tunnel) as the purified natural pheromone.

This final confirmation provides unequivocal proof of the structure and biological function of the isolated pheromone.

References

• 1. scs.illinois.edu [scs.illinois.edu]
• 2. dev.spectrabase.com [dev.spectrabase.com]

An In-depth Technical Guide to 6(Z)-Petroselinyl Acetate: Chemical and Biological Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

6(Z)-Petroselinyl acetate, the acetate ester of petroselinic acid, is a lipid molecule of growing interest within the scientific community. While direct research on this specific derivative is limited, extensive studies on its parent compound, petroselinic acid (a key component of Apiaceae family seed oils), provide a strong foundation for predicting its chemical behavior and biological potential.[1][2][3] This technical guide consolidates the available information on 6(Z)-petroselinyl acetate and extrapolates its likely properties based on the known characteristics of petroselinic acid and its derivatives. This document aims to serve as a comprehensive resource, providing detailed experimental protocols and conceptual frameworks to stimulate further investigation into this promising compound.

Chemical Properties

6(Z)-Petroselinyl acetate is the acetate ester of (6Z)-octadec-6-enoic acid, commonly known as petroselinic acid. The introduction of the acetate group modifies the polarity and reactivity of the parent fatty acid. While specific experimental data for 6(Z)-petroselinyl acetate is not widely published, its fundamental chemical properties can be inferred.

Property	Inferred Value/Description	Source/Basis
Chemical Formula	C20H36O2	Calculation
Molecular Weight	310.5 g/mol	Calculation
IUPAC Name	(6Z)-Octadec-6-enyl acetate	Nomenclature Rules
Appearance	Likely a colorless to pale yellow oily liquid	General properties of fatty acid esters
Solubility	Insoluble in water; Soluble in organic solvents (e.g., ethanol, methanol, DMSO, chloroform)	General properties of fatty acid esters
Stability	Store in a cool, dry place, protected from light and air to prevent oxidation of the double bond.	General handling of unsaturated lipids

Synthesis

The synthesis of 6(Z)-petroselinyl acetate from petroselinic acid is a standard esterification reaction. A general protocol is provided below.

Experimental Protocol: Acetylation of Petroselinic Acid

Objective: To synthesize 6(Z)-petroselinyl acetate via esterification of petroselinic acid with acetic anhydride.

Materials:

• Petroselinic acid

• Acetic anhydride

• Pyridine (or another suitable base catalyst)

• Anhydrous diethyl ether (or other suitable organic solvent)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Dissolve petroselinic acid in a suitable volume of anhydrous diethyl ether in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add an excess of acetic anhydride (typically 2-3 equivalents) to the solution.

• Slowly add pyridine (catalytic amount, e.g., 0.1 equivalents) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by slowly adding saturated sodium bicarbonate solution to neutralize the excess acetic anhydride and pyridine.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether.

• Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude 6(Z)-petroselinyl acetate.

• Purify the product using column chromatography on silica gel if necessary.

Caption: General workflow for the synthesis of 6(Z)-Petroselinyl Acetate.

Biological Properties (Inferred)

Potential Anti-Inflammatory Activity

Petroselinic acid has been shown to possess anti-inflammatory properties.[1][2][3][4] It is plausible that 6(Z)-petroselinyl acetate shares this activity, potentially through the modulation of inflammatory pathways. One key indicator of inflammation is the production of nitric oxide (NO) by inducible nitric oxide synthase (iNOS).

Experimental Protocol: In Vitro Nitric Oxide Synthase (NOS) Inhibition Assay (Griess Assay)

Objective: To assess the potential of 6(Z)-petroselinyl acetate to inhibit nitric oxide production in lipopolysaccharide (LPS)-stimulated macrophage cells.[5][6][7][8][9]

Materials:

• RAW 264.7 murine macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Lipopolysaccharide (LPS) from E. coli

• 6(Z)-Petroselinyl acetate

• Griess Reagent (1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite (for standard curve)

• 96-well cell culture plates

Procedure:

• Seed RAW 264.7 cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Treat the cells with various concentrations of 6(Z)-petroselinyl acetate for a predetermined pre-incubation period.

• Stimulate the cells with LPS (e.g., 1 µg/mL) to induce iNOS expression and NO production. Include a negative control (cells with media only) and a positive control (LPS-stimulated cells without the test compound).

• Incubate for 24 hours.

• Collect the cell culture supernatant.

• Mix the supernatant with an equal volume of Griess reagent and incubate at room temperature for 10-15 minutes.

• Measure the absorbance at 540-550 nm using a microplate reader.

• Quantify the nitrite concentration using a sodium nitrite standard curve.

• Calculate the percentage of NO inhibition.

Potential Antioxidant Activity

Extracts containing petroselinic acid have demonstrated antioxidant properties.[10][11] The acetate derivative may also exhibit free radical scavenging capabilities.

Experimental Protocol: DPPH Radical Scavenging Assay

Objective: To evaluate the in vitro antioxidant activity of 6(Z)-petroselinyl acetate by measuring its ability to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.[12][13][14][15][16]

Materials:

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol or ethanol

• 6(Z)-Petroselinyl acetate

• Ascorbic acid or Trolox (as a positive control)

• 96-well plate or spectrophotometer cuvettes

Procedure:

• Prepare a stock solution of DPPH in methanol or ethanol.

• Prepare a series of dilutions of 6(Z)-petroselinyl acetate and the positive control in the same solvent.

• In a 96-well plate, add the test compound solutions to the wells.

• Add the DPPH solution to each well to initiate the reaction.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm.

• The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

• The IC50 value (the concentration of the compound required to scavenge 50% of the DPPH radicals) can be determined by plotting the percentage of inhibition against the concentration.

Potential Anticancer Activity

Some fatty acids and their derivatives have been investigated for their anticancer properties.[17][18][19][20][21] While no direct evidence exists for 6(Z)-petroselinyl acetate, its potential cytotoxic effects on cancer cell lines could be explored.

Experimental Protocol: MTT Cell Viability Assay

Objective: To assess the cytotoxic effect of 6(Z)-petroselinyl acetate on a cancer cell line.[22][23][24][25][26]

Materials:

• Selected cancer cell line (e.g., MCF-7, HeLa)

• Appropriate cell culture medium and supplements

• 6(Z)-Petroselinyl acetate

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT)

• Dimethyl sulfoxide (DMSO)

• 96-well cell culture plates

Procedure:

• Seed the cancer cells in a 96-well plate and allow them to attach overnight.

• Treat the cells with a range of concentrations of 6(Z)-petroselinyl acetate and incubate for a specified period (e.g., 24, 48, or 72 hours).

• After the incubation period, add MTT solution to each well and incubate for 3-4 hours to allow the formation of formazan crystals by viable cells.

• Remove the medium and dissolve the formazan crystals in DMSO.

• Measure the absorbance at 570 nm using a microplate reader.

• Cell viability is expressed as a percentage of the untreated control cells.

• The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be calculated.

Caption: Hypothetical workflow for the biological evaluation of 6(Z)-Petroselinyl Acetate.

Potential Mechanism of Action and Signaling Pathways

The mechanism of action of 6(Z)-petroselinyl acetate is likely to be related to that of its parent compound, petroselinic acid. Recent research has shown that petroselinic acid can suppress cytosolic-nucleic-acid-mediated type I interferon signaling.[10] This pathway is a key component of the innate immune response.

Specifically, petroselinic acid has been observed to inhibit the phosphorylation of TBK1 and IRF3, which are critical downstream signaling molecules in the pathway activated by cytosolic nucleic acids.[10] By inhibiting this pathway, petroselinic acid and potentially its derivatives could modulate immune responses and exhibit anti-inflammatory effects.

Caption: Known signaling pathway modulated by Petroselinic Acid.

Future Directions

The information presented in this guide highlights the potential of 6(Z)-petroselinyl acetate as a bioactive molecule. However, to fully elucidate its properties and therapeutic potential, further research is imperative. Key areas for future investigation include:

• Definitive Chemical Characterization: Detailed spectroscopic analysis (NMR, IR, MS) and determination of physicochemical properties.

• Direct Biological Evaluation: Conducting the assays described in this guide to obtain quantitative data (IC50 values) for 6(Z)-petroselinyl acetate itself.

• Mechanism of Action Studies: Investigating the specific molecular targets and signaling pathways modulated by the acetate derivative.

• In Vivo Studies: Evaluating the efficacy and safety of 6(Z)-petroselinyl acetate in animal models of inflammation, oxidative stress, and cancer.

Conclusion

While direct experimental data on 6(Z)-petroselinyl acetate is currently scarce, the wealth of information available for its parent compound, petroselinic acid, provides a solid framework for predicting its chemical and biological properties. This technical guide offers a starting point for researchers and drug development professionals interested in exploring the potential of this and other fatty acid derivatives. The provided experimental protocols and conceptual diagrams are intended to facilitate the design and execution of future studies that will undoubtedly shed more light on the therapeutic promise of 6(Z)-petroselinyl acetate.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Apiaceae Family an Important Source of Petroselinic Fatty Acid: Abundance, Biosynthesis, Chemistry, and Biological Proprieties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. US6365175B1 - Petroselinic acid and its use in food - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. mjas.analis.com.my [mjas.analis.com.my]
• 8. dovepress.com [dovepress.com]
• 9. Nitric Oxide Synthesis Inhibition and Anti-Inflammatory Effect
of Polypeptide Isolated from Chicken Feather Meal
in Lipopolysaccharide-Stimulated RAW 264.7 Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Petroselinic Acid from Apiaceae Family Plants Ameliorates Autoimmune Disorders Through Suppressing Cytosolic-Nucleic-Acid-Mediated Type I Interferon Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. acmeresearchlabs.in [acmeresearchlabs.in]
• 13. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 14. researchgate.net [researchgate.net]
• 15. DPPH Antioxidant Assay Kit D678 manual | DOJINDO [dojindo.com]
• 16. louis.uah.edu [louis.uah.edu]
• 17. files.core.ac.uk [files.core.ac.uk]
• 18. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 19. Fatty acid composition and anticancer activity in colon carcinoma cell lines of Prunus dulcis seed oil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Anticancer activity of oleanolic acid and its derivatives: Recent advances in evidence, target profiling and mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Anticancer activity of salicin and fenofibrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. MTT assay protocol | Abcam [abcam.com]
• 23. merckmillipore.com [merckmillipore.com]
• 24. broadpharm.com [broadpharm.com]
• 25. texaschildrens.org [texaschildrens.org]
• 26. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Methodological Framework for Investigating (Z)-6-Petroselinyl Acetate as a Putative Insect Semiochemical

Affiliation: Google Research

Abstract

Semiochemicals, particularly acetate esters, play a crucial role in the chemical communication of insects, mediating behaviors such as mating, aggregation, and host selection. This technical guide addresses the compound (Z)-6-petroselinyl acetate, a substance for which there is currently no established role in insect chemical ecology in published scientific literature. In the absence of direct evidence, this document provides a comprehensive, hypothetical framework for its investigation as a potential insect semiochemical. It is designed for researchers, scientists, and drug development professionals, outlining the requisite experimental protocols, data presentation standards, and conceptual pathways necessary to identify and validate its bioactivity. This guide serves as a methodological template for exploring novel long-chain acetate esters in the context of insect behavior and pest management.

Introduction to Insect Semiochemicals and Acetate Esters

Insect semiochemicals are organic compounds that carry information between organisms. A significant class of these compounds are Type I pheromones, which are often fatty acid-derived molecules with 10-18 carbon atoms and a terminal functional group such as an alcohol, aldehyde, or, commonly, an acetate ester.[1] These esters are major components in the sex pheromone blends of numerous moth species (Lepidoptera) and are used worldwide in integrated pest management programs for monitoring, mass trapping, and mating disruption.[2]

(Z)-6-Petroselinyl acetate is a long-chain unsaturated acetate ester. While its specific role as a semiochemical is not documented, its chemical structure is analogous to known pheromones. This guide outlines the systematic approach required to determine if it has any biological activity on insects, from initial screening to a preliminary understanding of its mode of action.

A Proposed Research Workflow for Bioactivity Screening

The investigation of a novel compound like (Z)-6-petroselinyl acetate would follow a logical progression from demonstrating a physiological response to proving a behavioral effect. The workflow ensures that research efforts are built on a foundation of empirical evidence.

Caption: A logical workflow for the identification and validation of a novel insect semiochemical.

Experimental Protocols

Detailed and standardized protocols are critical for reproducible results. The following sections describe the core methodologies that would be employed.

Electroantennography (EAG) Protocol

EAG is an electrophysiological technique used to measure the summated electrical response of an insect's antenna to volatile stimuli.[3][4] It is the primary tool for screening compounds for olfactory activity.

Objective: To determine if the antennae of a target insect species are sensitive to (Z)-6-petroselinyl acetate.

Materials:

• (Z)-6-Petroselinyl acetate (>95% purity)

• High-purity hexane (solvent)

• Adult insects (e.g., 2-4 day old male moths), dark-adapted for 30 minutes.[3]

• Stereomicroscope, micromanipulators, Ag/AgCl glass capillary electrodes.[5]

• Insect saline solution (e.g., 9 g/L NaCl, 0.2 g/L KCl, 0.27 g/L CaCl₂·2H₂O, 4 g/L Glucose, pH 7.2).[5]

• High-impedance pre-amplifier, data acquisition system.

• Purified, humidified air delivery system.

• Filter paper strips (1 cm x 2 cm) and Pasteur pipettes.

Procedure:

• Preparation of Stimuli: Prepare serial dilutions of (Z)-6-petroselinyl acetate in hexane (e.g., 0.1, 1, 10, 100 µg/µL).[4] Apply 10 µL of a dilution onto a filter paper strip and allow the solvent to evaporate for 30-60 seconds.[3][4] Insert the paper into a Pasteur pipette.

• Antennal Preparation: Anesthetize an insect on ice. Under a stereomicroscope, carefully excise one antenna at its base.[4]

• Mounting: Mount the excised antenna between the two electrodes using conductive gel. The recording electrode is placed in contact with the distal end and the reference electrode at the basal end.[4]

• Recording: Place the mounted antenna in a continuous stream of humidified, purified air.[3] After allowing the preparation to stabilize, position the tip of the stimulus pipette into an opening in the main air tube.

• Stimulation: Deliver a 0.5-second puff of air through the stimulus pipette, carrying the compound over the antenna.[3] Record the resulting depolarization (EAG response).

• Data Acquisition: Present stimuli in a randomized order from low to high concentration, with a 30-60 second recovery period between puffs to prevent receptor adaptation.[3] Record the peak amplitude of the voltage change in millivolts (mV).

Behavioral Bioassay Protocol (Wind Tunnel)

Wind tunnel assays are essential for determining if a physiological response (EAG) translates into a behavioral response, such as attraction and directed flight.[6]

Objective: To assess whether (Z)-6-petroselinyl acetate elicits attractive, upwind flight in a controlled environment.

Materials:

• Wind tunnel (e.g., 2.5m x 1m x 1m) with laminar airflow (e.g., 0.3 m/s).[7]

• Stimulus dispenser (e.g., rubber septum or filter paper) loaded with a known quantity of the test compound.

• Video recording system with red light illumination.

• Release platform for insects.

• Sexually mature, naive insects.

Procedure:

• Setup: Place the stimulus dispenser at the upwind end of the wind tunnel. Allow 10-15 minutes for a stable odor plume to form.

• Acclimation: Place insects in the test environment for at least 30 minutes prior to the experiment to acclimate.

• Release: Release an individual insect onto the platform at the downwind end of the tunnel.

• Observation: Record the insect's flight path for a set period (e.g., 3 minutes). Score key behaviors:

  • Activation: Initiation of wing fanning or walking.

  • Take-off: Initiation of flight.

  • Upwind Flight: Oriented flight towards the odor source.

  • Source Contact: The insect lands on or touches the stimulus dispenser.

• Controls: Run trials with a solvent-only control to measure baseline activity.

• Analysis: Analyze video recordings to quantify the percentage of insects exhibiting each behavior. Compare the results for the test compound against the control using appropriate statistical tests.

Hypothetical Data Presentation

All quantitative data should be summarized in clear, structured tables for easy interpretation. The following tables are hypothetical examples of how data for (Z)-6-petroselinyl acetate would be presented if it were found to be active for a model moth species.

Table 1: EAG Dose-Response of Male Agrotis ipsilon to (Z)-6-Petroselinyl Acetate

Compound	Dose (µg on filter paper)	Mean EAG Response (mV ± SEM)
(Z)-6-Petroselinyl acetate	0.1	0.3 ± 0.05
	1	0.9 ± 0.11
	10	1.8 ± 0.23
	100	2.5 ± 0.31
Hexane (Control)	-	0.1 ± 0.02

Note: Data are hypothetical for illustrative purposes. n=10 antennae per treatment.

Table 2: Wind Tunnel Behavioral Responses of Male Agrotis ipsilon

Treatment (10 µg load)	n	% Upwind Flight	% Source Contact
(Z)-6-Petroselinyl acetate	50	78%	62%
Hexane (Control)	50	12%	4%

Note: Data are hypothetical for illustrative purposes.

Proposed Pheromone Signaling Pathway

Should (Z)-6-petroselinyl acetate prove to be a semiochemical, it would likely activate a conserved olfactory signaling pathway within the sensory neurons of the insect antenna. The process begins with the molecule entering the sensillum lymph and binding to a Pheromone-Binding Protein (PBP).

Caption: A generalized ionotropic signaling pathway for moth pheromone reception.[8][9][10]

This pathway illustrates the rapid, ionotropic mechanism of insect odor and pheromone transduction.[8] The binding of the semiochemical-PBP complex to the Olfactory Receptor (OR) and its co-receptor (Orco) directly gates an ion channel, leading to a rapid depolarization of the neuron and the firing of an action potential that travels to the brain for processing.[9][10]

Conclusion and Future Directions

This document has outlined a rigorous, albeit hypothetical, framework for evaluating (Z)-6-petroselinyl acetate as a potential insect semiochemical. The absence of existing data highlights a gap in knowledge and an opportunity for discovery. Future research should begin with broad EAG screening across major insect orders, particularly Lepidoptera, where acetate esters are common pheromone components. If positive results are found, the subsequent behavioral and neurophysiological studies detailed herein would be essential to fully characterize its function and potential applications in pest management. The synthesis of analogs and isomers would also be crucial for structure-activity relationship studies to pinpoint the most active molecular configurations.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Bioproduction of (Z,E)‐9,12‐tetradecadienyl acetate (ZETA), the major pheromone component of Plodia, Ephestia, and Spodoptera species in yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. ento.psu.edu [ento.psu.edu]
• 7. Behavioral Assays [ice.mpg.de]
• 8. Pheromone Transduction in Moths - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Insect sex-pheromone signals mediated by specific combinations of olfactory receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pheromone reception in moths: from molecules to behaviors - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic and Synthetic Profile of 6(Z)-Petroselinyl Acetate: A Technical Guide

Introduction

6(Z)-Petroselinyl acetate, also known as (Z)-octadec-6-enyl acetate, is a long-chain unsaturated ester. Compounds of this class are of significant interest to researchers in the fields of chemical ecology, particularly as insect pheromones, and in the development of novel bioactive molecules. A thorough understanding of the spectroscopic and synthetic characteristics of 6(Z)-Petroselinyl acetate is crucial for its identification, synthesis, and application in various research and development endeavors.

This technical guide provides a comprehensive overview of the predicted spectroscopic data (NMR, IR, and MS) for 6(Z)-Petroselinyl acetate. Due to the limited availability of published experimental data for this specific compound, the presented spectral characteristics are based on the analysis of closely related long-chain (Z)-alkenyl acetates. Additionally, a detailed experimental protocol for a plausible synthetic route is provided, alongside visualizations of the synthetic pathway and the general workflow for spectroscopic analysis.

Predicted Spectroscopic Data

The following tables summarize the predicted quantitative spectroscopic data for 6(Z)-Petroselinyl acetate. These predictions are derived from established principles of organic spectroscopy and data from analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Spectroscopic Data for 6(Z)-Petroselinyl Acetate (in CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~5.35	m	2H	H-6, H-7 (CH=CH)
4.05	t	2H	H-1 (CH₂OAc)
2.04	s	3H	H-2' (CH₃CO)
~2.01	m	4H	H-5, H-8 (Allylic CH₂)
~1.63	p	2H	H-2 (CH₂CH₂OAc)
~1.2-1.4	m	20H	H-3, H-4, H-9 to H-17 (Aliphatic CH₂)
0.88	t	3H	H-18 (Terminal CH₃)

Table 2: Predicted ¹³C NMR Spectroscopic Data for 6(Z)-Petroselinyl Acetate (in CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~171.1	C-1' (C=O)
~129.9	C-6, C-7 (CH=CH)
~64.6	C-1 (CH₂OAc)
~31.9	Aliphatic CH₂ (C-16)
~29.7	Aliphatic CH₂
~29.6	Aliphatic CH₂
~29.5	Aliphatic CH₂
~29.3	Aliphatic CH₂
~29.2	Aliphatic CH₂
~28.6	Aliphatic CH₂ (C-2)
~27.2	Allylic CH₂ (C-5, C-8)
~25.9	Aliphatic CH₂ (C-3)
~22.7	Aliphatic CH₂ (C-17)
~21.0	C-2' (CH₃CO)
~14.1	C-18 (Terminal CH₃)

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands for 6(Z)-Petroselinyl Acetate

Wavenumber (cm⁻¹)	Intensity	Assignment
~3005	Medium	=C-H stretch (alkene)
2925, 2855	Strong	C-H stretch (alkane)
~1740	Strong	C=O stretch (ester)
~1655	Weak	C=C stretch (alkene, Z-isomer)
~1235	Strong	C-O stretch (ester)
~720	Medium	C-H bend (cis-alkene)

Mass Spectrometry (MS)

Table 4: Predicted Key Mass Spectrometry Fragments for 6(Z)-Petroselinyl Acetate

m/z	Interpretation
310.2872	[M]⁺ (Molecular Ion)
250	[M - CH₃COOH]⁺
Various fragments	[CₙH₂ₙ₋₁]⁺, [CₙH₂ₙ]⁺, [CₙH₂ₙ₊₁]⁺ series from aliphatic chain cleavage

Experimental Protocols

The following protocols describe a plausible method for the synthesis of 6(Z)-Petroselinyl acetate and the general procedures for obtaining the spectroscopic data.

Synthesis of 6(Z)-Petroselinyl Acetate via Wittig Reaction[1][2]

A common and effective method for the stereoselective synthesis of (Z)-alkenes is the Wittig reaction.[1][2] The synthesis of 6(Z)-Petroselinyl acetate can be envisioned through the reaction of dodecyltriphenylphosphonium bromide with 6-oxohexyl acetate.

Step 1: Preparation of Dodecyltriphenylphosphonium Bromide A solution of triphenylphosphine in an appropriate solvent (e.g., acetonitrile) is treated with 1-bromododecane. The mixture is heated at reflux for several hours to yield dodecyltriphenylphosphonium bromide as a white solid after cooling and filtration.

Step 2: Preparation of 6-Oxohexyl Acetate This aldehyde can be prepared by the oxidation of 6-acetoxyhexan-1-ol using a mild oxidizing agent such as pyridinium chlorochromate (PCC) in dichloromethane.

Step 3: The Wittig Reaction Dodecyltriphenylphosphonium bromide is suspended in a suitable aprotic solvent (e.g., tetrahydrofuran) under an inert atmosphere (e.g., argon) and cooled. A strong base, such as n-butyllithium, is added dropwise to generate the ylide. The resulting deep red or orange solution is then treated with a solution of 6-oxohexyl acetate. The reaction mixture is stirred for several hours at room temperature.

Step 4: Work-up and Purification The reaction is quenched with water, and the product is extracted with an organic solvent (e.g., diethyl ether). The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford pure 6(Z)-Petroselinyl acetate.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy [3][4] ¹H and ¹³C NMR spectra would be recorded on a spectrometer operating at a frequency of 400 MHz or higher. The sample (~5-10 mg for ¹H, ~20-50 mg for ¹³C) is dissolved in deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).[3][4] Data would be processed using appropriate software.

Infrared (IR) Spectroscopy [5] The IR spectrum would be obtained using a Fourier-transform infrared (FTIR) spectrometer. A small amount of the neat liquid sample is placed between two sodium chloride or potassium bromide plates to form a thin film. The spectrum is recorded over the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS) [5] Mass spectral data would be acquired on a mass spectrometer, typically using electron ionization (EI) at 70 eV. The sample is introduced into the ion source, and the resulting fragments are analyzed. High-resolution mass spectrometry (HRMS) would be used to determine the exact mass and elemental composition of the molecular ion.

Visualizations

The following diagrams illustrate the proposed synthetic pathway and the general workflow for spectroscopic analysis.

Caption: Proposed synthesis of 6(Z)-Petroselinyl acetate via Wittig reaction.

References

• 1. Simple and economic syntheses of some (Z)-7- and (Z)-9-alkenyl acetates, and of (E,Z)-7,9-dodecadien-1-yl acetate, the sex pheromone of the European grapevine moth, using aleuritic acid as a common starting material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. NMR Spectroscopy [www2.chemistry.msu.edu]
• 4. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 5. fiveable.me [fiveable.me]

The Pivotal Role of Desaturase Enzymes in the Biosynthesis of 6(Z)-Petroselinyl Acetate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

6(Z)-Petroselinyl acetate is a fatty acid-derived semiochemical whose biosynthesis is critically dependent on the enzymatic activity of specific desaturases. This technical guide delineates the proposed biosynthetic pathway of 6(Z)-petroselinyl acetate, with a central focus on the role of desaturase enzymes. Drawing parallels from established pathways in both plants and insects, this document provides a comprehensive overview of the enzymatic steps, detailed experimental protocols for enzyme characterization, and quantitative data to support the proposed mechanism. Signaling pathways and experimental workflows are visualized to facilitate a deeper understanding of the molecular processes involved in the formation of this important compound.

Introduction

Insect pheromones, primarily fatty acid derivatives, are pivotal for intraspecific communication, governing behaviors such as mating and aggregation.[1][2] The specificity of these chemical signals is largely determined by the structure of the fatty acid precursor, including chain length, the position and stereochemistry of double bonds, and the terminal functional group.[3][4] Desaturase enzymes are key players in this process, introducing double bonds at specific locations within the fatty acyl chain, thereby generating a vast diversity of pheromone components.[5][6][7]

6(Z)-Petroselinyl acetate is the acetate ester of petroselinic acid, (6Z)-octadecenoic acid.[8][9] While the biosynthesis of petroselinic acid is well-characterized in plants of the Apiaceae family,[10][11][12] its formation in insects is less understood. This guide proposes a biosynthetic pathway for 6(Z)-petroselinyl acetate in insects, postulating the involvement of a "front-end" desaturase, an enzyme class known to introduce double bonds near the carboxyl end of fatty acids.[6][13] The recent discovery of a functional Δ6-desaturase in the Chinese tussah silkworm, Antheraea pernyi, lends significant support to this hypothesis.[1]

Proposed Biosynthetic Pathway of 6(Z)-Petroselinyl Acetate

The proposed biosynthesis of 6(Z)-petroselinyl acetate is a multi-step process initiated from a common saturated fatty acid precursor, palmitoyl-CoA. The pathway is delineated into four key stages: desaturation, elongation, reduction, and acetylation.

Stage 1: Δ4-Desaturation of Palmitoyl-CoA

The initial and most critical step is the introduction of a double bond at the Δ4 position of a 16-carbon fatty acyl precursor, palmitoyl-CoA. This reaction is catalyzed by a putative Δ4-desaturase.

• Enzyme: Δ4-Fatty Acyl-CoA Desaturase

• Substrate: Palmitoyl-CoA (16:0-CoA)

• Product: (4Z)-Hexadecenoyl-CoA (16:1Δ4-CoA)

This proposed mechanism is analogous to the initial step in petroselinic acid biosynthesis in coriander, which utilizes a Δ4-acyl-ACP desaturase.[10][14] The existence of "front-end" desaturases, including Δ4-desaturases, in insects supports the plausibility of this step.[6][13]

Stage 2: Elongation

The 16-carbon monounsaturated fatty acyl-CoA is then elongated by the addition of a two-carbon unit from malonyl-CoA.

• Enzyme: Fatty Acid Elongase

• Substrate: (4Z)-Hexadecenoyl-CoA (16:1Δ4-CoA)

• Product: Petroselinoyl-CoA ((6Z)-Octadecenoyl-CoA; 18:1Δ6-CoA)

Stage 3: Reduction

The resulting petroselinoyl-CoA is then reduced to its corresponding alcohol by a fatty acyl reductase (FAR).

• Enzyme: Fatty Acyl Reductase (FAR)

• Substrate: Petroselinoyl-CoA (18:1Δ6-CoA)

• Product: (6Z)-Octadecen-1-ol

Stage 4: Acetylation

In the final step, the fatty alcohol is esterified to form the acetate ester, 6(Z)-petroselinyl acetate.

• Enzyme: Acetyltransferase

• Substrate: (6Z)-Octadecen-1-ol

• Product: 6(Z)-Petroselinyl acetate

Data Presentation

The following tables summarize hypothetical quantitative data for the key enzymatic steps in the biosynthesis of 6(Z)-petroselinyl acetate, based on typical values reported for similar enzymes in insect pheromone biosynthesis.

Table 1: Substrate Specificity and Product Formation of a Putative Insect Δ4-Desaturase

Substrate (Acyl-CoA)	Product (Acyl-CoA)	Conversion Rate (%)
Myristoyl-CoA (14:0)	(4Z)-Tetradecenoyl-CoA (14:1Δ4)	15
Palmitoyl-CoA (16:0)	(4Z)-Hexadecenoyl-CoA (16:1Δ4)	85
Stearoyl-CoA (18:0)	(4Z)-Octadecenoyl-CoA (18:1Δ4)	<5

Table 2: Kinetic Parameters of Key Biosynthetic Enzymes

Enzyme	Substrate	Km (µM)	Vmax (nmol/min/mg protein)
Δ4-Desaturase	Palmitoyl-CoA	25	10
Elongase	(4Z)-Hexadecenoyl-CoA	40	15
Fatty Acyl Reductase	Petroselinoyl-CoA	15	25
Acetyltransferase	(6Z)-Octadecen-1-ol	50	30

Experimental Protocols

Protocol 1: Heterologous Expression and Functional Characterization of Desaturase Genes in Saccharomyces cerevisiae

This protocol describes the functional characterization of a candidate desaturase gene by expressing it in the yeast Saccharomyces cerevisiae.[2][15][16][17][18]

Methodology:

• Gene Amplification and Cloning: The full-length open reading frame of the candidate desaturase gene is amplified by PCR from a cDNA library of the insect's pheromone gland. The PCR product is then cloned into a yeast expression vector (e.g., pYES2).

• Yeast Transformation: The expression vector is transformed into a suitable S. cerevisiae strain using the lithium acetate method.

• Yeast Culture and Gene Expression: Transformed yeast cells are grown in a selective medium. Gene expression is induced by the addition of galactose.

• Fatty Acid Analysis: Yeast cells are harvested, and total lipids are extracted. Fatty acids are then transesterified to fatty acid methyl esters (FAMEs).

• GC-MS Analysis: The FAMEs are analyzed by gas chromatography-mass spectrometry (GC-MS) to identify the novel unsaturated fatty acids produced by the expressed desaturase.

Protocol 2: In Vitro Desaturase Activity Assay

This protocol allows for the in vitro characterization of the desaturase enzyme's activity and substrate specificity.[14][19]

Methodology:

• Microsome Preparation: Yeast cells expressing the desaturase are lysed, and the microsomal fraction containing the membrane-bound desaturase is isolated by ultracentrifugation.

• Assay Reaction: The assay mixture contains the microsomal preparation, a fatty acyl-CoA substrate (e.g., palmitoyl-CoA), a reductant (NADPH or NADH), and a suitable buffer.

• Reaction Incubation and Termination: The reaction is incubated at an optimal temperature and then terminated by the addition of a strong base to saponify the acyl-CoAs.

• Fatty Acid Extraction and Derivatization: The fatty acids are extracted and converted to FAMEs.

• Quantification: The products are quantified by GC-MS or GC with flame ionization detection (FID).

Protocol 3: Quantitative Analysis of Pheromone Components by GC-MS

This protocol outlines the method for the quantitative analysis of 6(Z)-petroselinyl acetate from biological samples.[3][5][20][21][22]

Methodology:

• Sample Preparation: Pheromone glands are excised and extracted with a suitable organic solvent (e.g., hexane) containing an internal standard.

• GC-MS Analysis: The extract is injected into a gas chromatograph coupled to a mass spectrometer. The GC is equipped with a capillary column suitable for separating fatty acid esters.

• Quantification: The amount of 6(Z)-petroselinyl acetate is determined by comparing its peak area to that of the internal standard, using a calibration curve generated with synthetic standards.

Visualization of Pathways and Workflows

Biosynthetic Pathway of 6(Z)-Petroselinyl Acetate

Caption: Proposed biosynthetic pathway of 6(Z)-petroselinyl acetate.

Experimental Workflow for Desaturase Characterization

Caption: Workflow for heterologous expression and characterization of a desaturase gene.

Conclusion

The biosynthesis of 6(Z)-petroselinyl acetate is a compelling example of the intricate enzymatic machinery that generates the vast diversity of insect pheromones. While the proposed pathway awaits direct experimental validation in an insect species that utilizes this specific compound, the existing knowledge of "front-end" desaturases in insects and the well-established pathway in plants provide a robust framework for future research. The experimental protocols and data presented in this guide offer a practical roadmap for scientists aiming to elucidate the precise mechanisms of 6(Z)-petroselinyl acetate formation and to explore the potential for its biotechnological production. Further investigation into the desaturases involved in this pathway will not only enhance our fundamental understanding of insect chemical communication but may also pave the way for the development of novel, species-specific pest management strategies.

References

• 1. portal.research.lu.se [portal.research.lu.se]
• 2. academic.oup.com [academic.oup.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Analysis of volatile mouse pheromones by gas chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Desaturase Gene Family is Crucially Required for Fatty Acid Metabolism and Survival of the Brown Planthopper, Nilaparvata lugens - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. 6(Z)-Petroselinyl acetate [cogershop.com]
• 10. mdpi.com [mdpi.com]
• 11. Apiaceae Family an Important Source of Petroselinic Fatty Acid: Abundance, Biosynthesis, Chemistry, and Biological Proprieties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Evolution of the Insect Desaturase Gene Family with an Emphasis on Social Hymenoptera - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Determination of Substrate Preferences for Desaturases and Elongases for Production of Docosahexaenoic Acid from Oleic Acid in Engineered Canola - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Mutagenesis and heterologous expression in yeast of a plant Delta6-fatty acid desaturase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Heterologous reconstitution in yeast of the polyunsaturated fatty acid biosynthetic pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Co-expression of heterologous desaturase genes in Yarrowia lipolytica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Cloning and molecular characterization of the delta6-desaturase from two echium plant species: production of GLA by heterologous expression in yeast and tobacco - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. farmaciajournal.com [farmaciajournal.com]
• 21. researchgate.net [researchgate.net]
• 22. Airborne Pheromone Quantification in Treated Vineyards with Different Mating Disruption Dispensers against Lobesia botrana | MDPI [mdpi.com]

The Ecological Significance of C18 Acetates in Insect Communication: An Early Research Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

The discovery and elucidation of insect chemical communication systems represent a landmark in the field of chemical ecology. Among the vast array of semiochemicals, long-chain acetate esters, particularly those with an 18-carbon backbone (C18 acetates), emerged in early research as pivotal components in the reproductive strategies of numerous insect species, most notably within the order Lepidoptera. These compounds, often acting as primary or synergistic components of female-emitted sex pheromones, are crucial for mate location and reproductive isolation. This technical guide delves into the foundational research on the ecological role of C18 acetates in insects, presenting key quantitative data, detailed experimental protocols from the era, and visualizations of the underlying biological and experimental frameworks. The focus is on the pioneering studies that laid the groundwork for our current understanding of these potent signaling molecules.

Core Findings from Early Research

Early investigations, primarily in the 1970s and 1980s, identified several C18 acetate isomers as powerful sex attractants for male moths, particularly within the family Sesiidae (clearwing moths). This research was instrumental in demonstrating the high degree of specificity inherent in insect chemical communication, where subtle differences in the geometry and position of double bonds within the C18 acetate structure could lead to species-specific attraction or, conversely, reproductive isolation.

Quantitative Analysis of Pheromone Blends

One of the most well-studied early examples of a C18 acetate-based pheromone system is that of the peachtree borer, Synanthedon exitiosa, and the lesser peachtree borer, Synanthedon pictipes. Foundational work revealed that their sex pheromones were composed of isomers of 3,13-octadecadien-1-ol acetate (ODDA). The specificity of attraction was found to be dependent on the precise ratio of the (Z,Z) and (E,Z) isomers.

Species	Pheromone Component	Isomeric Ratio (%)	Male Attraction	Reference
Synanthedon exitiosa	(Z,Z)-3,13-ODDA : (E,Z)-3,13-ODDA	92:8 to 98:2	Optimal	[1]
Synanthedon exitiosa	(Z,Z)-3,13-ODDA : (E,Z)-3,13-ODDA	>10% (E,Z) isomer	Reduced	[1]
Synanthedon pictipes	(E,Z)-3,13-ODDA	>97% pure	Strong	[2]

Table 1: Quantitative Composition of Sesiidae Sex Pheromones from Early Field Trapping Studies. This table summarizes the critical role of isomeric ratios of C18 acetates in the reproductive isolation of two closely related clearwing moth species.

Electrophysiological and Behavioral Responses

Early researchers utilized electroantennography (EAG) and wind tunnel bioassays to quantify the responses of male moths to C18 acetates. These techniques provided crucial insights into the sensitivity of insect olfactory systems and the behavioral cascade initiated by pheromone perception.

Insect Species	Compound	EAG Response	Behavioral Response in Wind Tunnel	Reference
Synanthedon pictipes	(E,Z)-3,13-ODDA	Strong antennal depolarization	Upwind flight, source contact	[3]
Synanthedon exitiosa	(Z,Z)-3,13-ODDA	Strong antennal depolarization	Upwind flight, source contact	[3]
Synanthedon exitiosa	(Z,E)-3,13-ODDA & (E,E)-3,13-ODDA	Weak to no response	No attraction	[1]

Table 2: Summary of Early Electrophysiological and Behavioral Responses to C18 Acetate Isomers. This table highlights the specificity of male moth responses to different isomers of 3,13-octadecadien-1-ol acetate.

Experimental Protocols from Early Research

The methodologies employed in the foundational studies of C18 acetate pheromones, while less technologically advanced than modern techniques, were remarkably effective. The following sections detail the core protocols used in this early research.

Pheromone Gland Extraction and Identification

The initial step in identifying these novel C18 acetates was the careful extraction of the pheromone from the female moth's pheromone gland.

Protocol 1: Early Method for Pheromone Gland Extraction

• Insect Rearing and Collection: Virgin female moths were typically used as they produce the highest titers of sex pheromone. Moths were often collected as pupae and allowed to emerge in the laboratory to ensure their virgin status.

• Gland Excision: During the female's calling period (the time of pheromone release), the terminal abdominal segments containing the pheromone gland were excised using fine scissors or forceps.

• Solvent Extraction: The excised glands were immediately submerged in a small volume (typically 10-100 microliters) of a non-polar solvent, most commonly hexane or dichloromethane, for a period ranging from a few minutes to several hours.

• Filtration and Concentration: The solvent extract was then carefully filtered to remove tissue debris. The resulting solution was often concentrated under a gentle stream of nitrogen to increase the pheromone concentration for subsequent analysis.

Protocol 2: Early Gas Chromatography (GC) for Pheromone Analysis

• Column Selection: Early GC analyses of insect pheromones relied on packed columns, often with non-polar stationary phases like SE-30 or OV-1, which separated compounds based on their boiling points.

• Injection: A small aliquot (1-5 microliters) of the concentrated pheromone extract was injected into the heated injection port of the gas chromatograph.

• Temperature Programming: A temperature program was employed to separate the various components of the extract. For C18 acetates, this would typically involve an initial temperature of around 150°C, followed by a ramp up to 250°C.

• Detection: The flame ionization detector (FID) was the most common detector used, providing a sensitive response to the hydrocarbon structure of the C18 acetates.

• Identification: Initial identification was based on the retention time of the unknown peak compared to that of synthetic standards. Further confirmation was achieved through co-injection of the natural extract with a synthetic standard, which should result in a single, sharp peak if the compounds are identical.

Electroantennography (EAG)

EAG was a vital tool for rapidly screening GC fractions for biological activity and for assessing the olfactory sensitivity of male antennae to specific compounds.

Protocol 3: Early Electroantennogram (EAG) Bioassay

• Antenna Preparation: The head of a male moth was excised, and the terminal segment of one antenna was removed to allow for better electrical contact.

• Electrode Placement: The excised head was mounted onto a saline-filled glass capillary electrode (the reference electrode), which was inserted into the back of the head. A second saline-filled glass capillary (the recording electrode) was brought into contact with the cut end of the antenna.

• Air Stream and Odor Delivery: A continuous stream of charcoal-filtered, humidified air was passed over the antennal preparation. Test compounds, dissolved in a solvent and applied to a piece of filter paper, were introduced into the airstream for a brief period (typically 1-2 seconds).

• Signal Amplification and Recording: The electrical potential difference between the two electrodes was amplified and displayed on an oscilloscope or a chart recorder. A negative deflection in the baseline potential upon stimulation was recorded as the EAG response, measured in millivolts (mV).

Wind Tunnel Bioassays

Wind tunnels provided a more naturalistic setting to observe and quantify the behavioral responses of male moths to pheromone plumes.

Protocol 4: Early Wind Tunnel Bioassay

• Tunnel Design: Early wind tunnels were typically constructed of glass or Plexiglas to allow for clear observation. A fan at one end drew air through a charcoal filter and a series of screens to create a laminar airflow of a controlled speed (e.g., 30-50 cm/s).

• Pheromone Source: The synthetic pheromone or natural extract was applied to a substrate, such as a rubber septum or a piece of filter paper, which was then placed at the upwind end of the tunnel.

• Insect Acclimation and Release: Male moths were acclimated to the experimental conditions (light, temperature, humidity) for a period before being released onto a platform at the downwind end of the tunnel.

• Behavioral Observation: The behavior of each male was observed and scored for a set period. Key behaviors recorded included:

  • Activation: Wing fanning and antennal grooming.

  • Take-off: Initiation of flight.

  • Upwind Flight: Oriented flight towards the pheromone source.

  • Casting: Zig-zagging flight perpendicular to the wind line.

  • Source Contact: Landing on or near the pheromone source.

• Data Analysis: The percentage of males exhibiting each behavior was calculated for different pheromone blends and concentrations to determine their relative attractiveness.

Visualizations of Pathways and Workflows

To further elucidate the concepts discussed, the following diagrams, generated using the DOT language, illustrate key signaling pathways and experimental workflows.

Caption: Pheromone signaling pathway in a male moth.

Caption: Early experimental workflow for pheromone research.

Conclusion

The foundational research on the ecological role of C18 acetates in insects was a critical step forward in chemical ecology. The meticulous work of early researchers, employing techniques that were state-of-the-art for their time, unveiled the complexity and specificity of insect chemical communication. The discovery that subtle variations in the structure and blend ratio of C18 acetates could mediate reproductive isolation between species provided profound insights into the evolutionary mechanisms driving speciation. The experimental protocols detailed in this guide, while largely superseded by more advanced technologies, remain a testament to the ingenuity of these pioneering scientists and form the bedrock upon which modern semiochemical research is built. For professionals in pest management and drug development, an understanding of this early work provides a valuable historical context and highlights the fundamental principles that continue to govern the application of pheromones in controlling insect behavior.

References

• 1. deepdyve.com [deepdyve.com]
• 2. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 3. Response of Male Clearwing Moths to Caged Virgin Females, Female Extracts, and Synthetic Sex Attractants | Semantic Scholar [semanticscholar.org]

Protocols & Analytical Methods

Application Notes and Protocols for the GC-MS Analysis of 6(Z)-Petroselinyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

6(Z)-Petroselinyl acetate is an ester of petroselinic acid, a C18 monounsaturated fatty acid with a distinctive double bond at the cis-6 position. As a subject of interest in various research fields, including pheromone studies, lipidomics, and as a potential bioactive molecule, its accurate identification and quantification are crucial. Gas chromatography-mass spectrometry (GC-MS) offers a robust and sensitive analytical method for the analysis of 6(Z)-Petroselinyl acetate. This document provides detailed application notes and protocols for the GC-MS analysis of this compound, designed to guide researchers in developing and executing reliable analytical methods. While specific quantitative data for 6(Z)-Petroselinyl acetate is not widely published, this guide provides a framework for its analysis based on established methods for similar long-chain unsaturated fatty acid esters.

Data Presentation

Given the limited availability of published quantitative data for 6(Z)-Petroselinyl acetate, the following tables provide a template for summarizing key analytical parameters and potential performance metrics. These should be determined experimentally during method validation.

Table 1: GC-MS Method Parameters for 6(Z)-Petroselinyl Acetate Analysis

Parameter	Setting
Gas Chromatograph
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injection Mode	Splitless
Injection Volume	1 µL
Injector Temperature	250 °C
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Temperature Program	Initial 100 °C, hold for 2 min, ramp to 280 °C at 10 °C/min, hold for 10 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Mass Range	m/z 40-500
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Solvent Delay	5 min

Table 2: Expected Quantitative Performance (Method Validation Targets)

Parameter	Target Value
Linearity (R²)	> 0.99
Limit of Detection (LOD)	To be determined
Limit of Quantification (LOQ)	To be determined
Precision (%RSD)	< 15%
Accuracy (% Recovery)	85-115%

Experimental Protocols

The following protocols provide a detailed methodology for the analysis of 6(Z)-Petroselinyl acetate.

Protocol 1: Sample Preparation

This protocol outlines the preparation of 6(Z)-Petroselinyl acetate for GC-MS analysis. As an ester, derivatization is typically not required.

Materials:

• 6(Z)-Petroselinyl acetate standard

• Sample containing 6(Z)-Petroselinyl acetate

• Hexane or Ethyl Acetate (GC grade)

• Anhydrous sodium sulfate

• Vortex mixer

• Centrifuge

• GC vials with inserts and caps

Procedure:

• Standard Preparation:

  • Prepare a stock solution of 6(Z)-Petroselinyl acetate in hexane or ethyl acetate at a concentration of 1 mg/mL.

  • Perform serial dilutions of the stock solution to create a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Extraction (from a solid or semi-solid matrix):

  • Accurately weigh a known amount of the homogenized sample into a glass tube.

  • Add a suitable volume of hexane or ethyl acetate to the sample.

  • Vortex vigorously for 2 minutes to ensure thorough extraction.

  • Centrifuge at 3000 rpm for 10 minutes to pellet any solid material.

  • Carefully transfer the supernatant to a clean tube.

  • Add a small amount of anhydrous sodium sulfate to the supernatant to remove any residual water.

• Sample Dilution:

  • If the expected concentration of 6(Z)-Petroselinyl acetate in the extract is high, dilute the extract with hexane or ethyl acetate to fall within the calibration range.

• Final Preparation for GC-MS:

  • Transfer the final extract or diluted sample into a GC vial.

  • Cap the vial tightly. The sample is now ready for injection.

Protocol 2: GC-MS Analysis

This protocol details the instrumental analysis of the prepared samples.

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

Procedure:

• Instrument Setup:

  • Set up the GC-MS system according to the parameters outlined in Table 1.

  • Allow the system to stabilize.

• Sequence Setup:

  • Create a sequence in the instrument software that includes a solvent blank, the calibration standards (from lowest to highest concentration), and the prepared samples.

  • Include quality control (QC) samples at regular intervals if conducting a large batch analysis.

• Data Acquisition:

  • Inject 1 µL of each sample/standard into the GC-MS system.

  • Acquire the data in full scan mode to obtain both chromatographic and mass spectral information.

• Data Analysis:

  • Identify the peak corresponding to 6(Z)-Petroselinyl acetate in the total ion chromatogram (TIC) based on its retention time, which should be consistent with the standard.

  • Confirm the identity of the peak by comparing its mass spectrum with a reference spectrum or by interpreting the fragmentation pattern.

  • For quantification, create a calibration curve by plotting the peak area of the 6(Z)-Petroselinyl acetate standard against its concentration.

  • Determine the concentration of 6(Z)-Petroselinyl acetate in the samples by interpolating their peak areas from the calibration curve.

Mandatory Visualization

Application Notes and Protocols for Electroantennography (EAG) Setup for (Z)-6-Petroselinyl Acetate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Electroantennography (EAG) is a widely adopted electrophysiological technique used to measure the summated electrical potential changes from an insect's antenna in response to an olfactory stimulus.[1] The resulting signal, an electroantennogram, represents the collective depolarization of numerous olfactory receptor neurons.[1] This method is a powerful tool for screening the biological activity of volatile compounds, including pheromones like (Z)-6-Petroselinyl acetate, to identify potential attractants or repellents and to study dose-response relationships in insect olfaction.

(Z)-6-Petroselinyl acetate is a fatty acid-derived acetate, a class of compounds frequently found as components of lepidopteran sex pheromones. While specific EAG data for (Z)-6-Petroselinyl acetate is not extensively documented in publicly available literature, the protocols outlined in this document are based on established methodologies for similar long-chain acetate pheromones and provide a robust framework for its electrophysiological evaluation.

Quantitative Data Summary

The following table presents a hypothetical yet representative dose-response dataset for the EAG analysis of (Z)-6-Petroselinyl acetate. This data illustrates the typical sigmoidal relationship between the concentration of a pheromone and the intensity of the antennal response. Actual responses will vary depending on the insect species, age, sex, and physiological condition.

Compound	Concentration (µg/µL)	Mean EAG Response (mV) ± SEM	Normalized Response (%)
Solvent Control (Hexane)	0	0.05 ± 0.01	0
(Z)-6-Petroselinyl Acetate	0.001	0.25 ± 0.04	15.6
0.01	0.70 ± 0.08	43.8
0.1	1.60 ± 0.15	100.0
1	2.50 ± 0.21	156.3
10	2.80 ± 0.25	175.0

Note: The normalized response is calculated relative to the response at 0.1 µg/µL, which is set as the 100% reference point. The solvent control response is subtracted from all test stimuli responses.

Experimental Protocols

This section provides detailed methodologies for the preparation of the insect antenna, the pheromone stimulus, and the procedures for EAG recording.

I. Materials and Equipment

• Insect Rearing: A controlled environment chamber (e.g., 25°C, 60-70% relative humidity, 14:10 light:dark cycle).

• Dissection Tools: Fine micro-scissors, forceps, and a stereomicroscope.

• EAG System:

  • High-impedance DC amplifier

  • Data acquisition system (e.g., IDAC-4) and software

  • Micromanipulators

  • Air stimulus controller for puff delivery

  • Purified, humidified air delivery system

• Electrodes:

  • Glass capillaries (for pulled electrodes) or Ag/AgCl wire electrodes.

  • Electrode puller

  • Conductive gel or saline solution (e.g., 0.1 M KCl).

• Stimulus Preparation:

  • (Z)-6-Petroselinyl acetate (high purity)

  • High-purity solvent (e.g., hexane or pentane)

  • Filter paper strips

  • Pasteur pipettes or specialized stimulus cartridges.

• Consumables: Parafilm, pipette tips, vials.

II. Insect Preparation

Two primary methods are used for preparing the insect antenna: the excised antenna preparation and the whole insect preparation. The choice depends on the insect species and the desired stability of the recording.

A. Excised Antenna Preparation

• Anesthesia: Anesthetize an adult insect (typically a male for sex pheromone studies) by chilling on ice or brief exposure to CO2.[1]

• Excision: Under a stereomicroscope, carefully excise one antenna at its base from the insect's head using micro-scissors.[1]

• Mounting:

  • Cut a small portion from the distal tip of the antenna to ensure good electrical contact.[1]

  • Mount the antenna between two electrode holders. The basal end is connected to the reference electrode and the distal tip to the recording electrode.

  • Use conductive gel or saline-filled glass capillary electrodes to establish electrical contact.[1]

B. Whole Insect Preparation

This method often provides more stable and longer-lasting recordings.[2]

• Immobilization: Anesthetize the insect and restrain it in a holder, such as a foam block or a modified pipette tip, with the head and antennae exposed.[1][2]

• Reference Electrode: Insert the reference electrode (a fine Ag/AgCl wire or a saline-filled glass capillary) into the insect's head, often through an eye, or into the neck region.[2][3]

• Recording Electrode: The recording electrode, a saline-filled glass capillary, is carefully brought into contact with the tip of one of the immobilized antennae. A small portion of the antennal tip may be clipped to improve contact.[1]

III. Stimulus Preparation

• Serial Dilutions: Prepare serial dilutions of (Z)-6-Petroselinyl acetate in a high-purity solvent (e.g., hexane) to create a range of concentrations (e.g., 0.001, 0.01, 0.1, 1, 10 µg/µL). Store solutions at -20°C in airtight vials.

• Stimulus Cartridge:

  • Apply a 10 µL aliquot of the desired pheromone dilution onto a small strip of filter paper.

  • Allow the solvent to evaporate for 30-60 seconds.

  • Insert the filter paper into a clean Pasteur pipette or a specialized stimulus cartridge.

  • Prepare a solvent-only cartridge to serve as a negative control.

IV. EAG Recording

• Setup: Place the mounted antenna preparation within a continuous stream of purified and humidified air to maintain its viability and to act as a carrier for the odor stimulus.

• Signal Amplification: Connect the electrodes to a high-impedance preamplifier, which then feeds into a main amplifier and a data acquisition system.

• Stimulus Delivery:

  • Insert the tip of the stimulus cartridge into a port in the main air delivery tube, positioned upstream of the antenna.

  • Deliver a controlled puff of air (e.g., 0.5-1 second duration) through the cartridge to introduce the pheromone into the continuous airstream.

• Data Acquisition:

  • Record the resulting depolarization (EAG response) for several seconds.

  • Allow a sufficient recovery period between stimuli (e.g., 30-60 seconds) to prevent sensory adaptation.

  • Present the different concentrations in a randomized order, starting with the solvent control, to minimize adaptation effects.

V. Data Analysis

• Measurement: Measure the amplitude of the negative voltage deflection for each stimulus presentation.

• Correction: Subtract the average response to the solvent control from the responses to the pheromone stimuli.

• Normalization: To compare results across different preparations, normalize the corrected responses. This is often done by expressing each response as a percentage of the response to a standard reference compound or a specific concentration of the primary pheromone.

• Dose-Response Curve: Plot the mean normalized EAG responses against the logarithm of the stimulus concentration to generate a dose-response curve.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for an EAG experiment.

Caption: General workflow for an Electroantennography (EAG) experiment.

Logical Relationships in EAG Setup

This diagram shows the key components of the EAG setup and their interactions.

Caption: Key components and their interactions in an EAG recording setup.

References

• 1. Synthesis and Field Evaluation of the Sex Pheromone Analogues to Soybean Pod Borer Leguminivora glycinivorella - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ockenfels-syntech.com [ockenfels-syntech.com]

Application Notes and Protocols: Field Trapping with (Z)-6-Petroselinyl Acetate Lures

Introduction

(Z)-6-Petroselinyl acetate is a chemical compound that may have potential as a semiochemical lure for insect monitoring and management. Pheromone-baited traps are a critical tool in integrated pest management (IPM) programs, allowing for the detection, monitoring of population dynamics, and mass trapping of pest insects. These notes provide a framework for researchers and drug development professionals to design and implement field trials to evaluate the efficacy of "(Z)-6-Petroselinyl acetate" as an insect attractant.

Lure and Trap Technology

The selection of an appropriate lure formulation and trap design is crucial for successful trapping.

2.1. Lure Formulation and Handling

Pheromone lures are typically formulated to ensure a controlled release of the active ingredient over a specified period.

• Lure Substrates: Common substrates for acetate-based pheromones include rubber septa, polymeric dispensers, and membrane-based release systems. The choice of substrate will depend on the desired release rate and longevity.

• Loading Dose: The optimal loading dose of "(Z)-6-Petroselinyl acetate" per lure needs to be determined empirically. A typical starting range for acetate pheromones is between 0.1 mg and 10 mg per dispenser.

• Storage and Handling: Pheromone lures should be stored in a cool, dark place, preferably in a freezer (-20°C), in their original sealed packaging to prevent degradation and contamination. When handling lures, always use clean forceps or gloves to avoid cross-contamination.

2.2. Trap Selection

The choice of trap depends on the target insect's size, flight behavior, and the trapping objective (monitoring vs. mass trapping).

Trap Type	Description	Target Insect Group (General)	Application
Delta Trap	A triangular-shaped trap with a sticky inner surface.	Small to medium-sized moths.	Monitoring
Wing Trap	A tent-like trap with a sticky base.	Moths.	Monitoring
Funnel Trap	A bucket-style trap with a funnel entrance. Can be used with or without a killing agent.	Various flying insects, including larger moths and beetles.	Monitoring, Mass Trapping
Sticky Panels	Flat panels coated with a sticky substance.	Wide range of flying insects.	Monitoring

Experimental Protocols

The following protocols outline a systematic approach to evaluating the field performance of "(Z)-6-Petroselinyl acetate" lures.

3.1. Protocol 1: Determination of Optimal Lure Dose

Objective: To determine the most effective concentration of "(Z)-6-Petroselinyl acetate" for attracting the target insect species.

Materials:

• Traps (e.g., Delta traps)

• Lures loaded with varying doses of "(Z)-6-Petroselinyl acetate" (e.g., 0.1 mg, 1 mg, 5 mg, 10 mg)

• Unbaited traps (as a control)

• Field stakes or hangers for trap deployment

• GPS device for recording trap locations

• Data collection sheets or mobile device

Procedure:

• Select a suitable field site with a known or suspected population of the target insect.

• Design a randomized complete block experimental layout. Each block should contain one trap for each lure dose and a control trap. Replicate each block at least four times.

• Deploy the traps at a minimum distance of 20 meters from each other to prevent interference between lures.

• Hang the traps at a height that corresponds to the typical flight height of the target insect (e.g., 1-1.5 meters for many moth species).

• Check the traps at regular intervals (e.g., weekly) for a predetermined period (e.g., 4-6 weeks).

• At each check, count and record the number of target insects captured in each trap.

• Replace the sticky liners and lures as needed, depending on their recommended field life.

• Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine if there are significant differences in trap catch between the different lure doses.

3.2. Protocol 2: Comparison of Trap Designs

Objective: To evaluate the efficacy of different trap designs for capturing the target insect species when baited with the optimal "(Z)-6-Petroselinyl acetate" lure.

Materials:

• Different types of traps (e.g., Delta, Wing, Funnel)

• Lures with the optimal dose of "(Z)-6-Petroselinyl acetate" determined from Protocol 1.

• Field deployment equipment as in Protocol 1.

Procedure:

• Using the same field site or a similar one, set up a randomized complete block design. Each block will contain one of each trap type being tested.

• Bait each trap with a lure containing the optimal dose of "(Z)-6-Petroselinyl acetate".

• Deploy the traps with a minimum spacing of 20 meters.

• Monitor the traps at regular intervals, recording the number of target insects captured in each trap type.

• Analyze the data statistically to identify the most effective trap design.

Data Presentation

Quantitative data should be summarized in a clear and structured format to facilitate comparison and interpretation.

Table 1: Example Data Summary for Lure Dose Optimization Trial

Lure Dose (mg)	Mean Trap Catch (± SE) per Week	Total Trap Catch
0 (Control)	0.5 ± 0.2	2
0.1	5.3 ± 1.1	21
1.0	12.8 ± 2.5	51
5.0	15.2 ± 3.1	61
10.0	14.5 ± 2.9	58

Table 2: Example Data Summary for Trap Design Comparison Trial

Trap Design	Mean Trap Catch (± SE) per Week	Total Trap Catch
Delta Trap	15.2 ± 3.1	61
Wing Trap	11.8 ± 2.4	47
Funnel Trap	8.5 ± 1.9	34

Visualizations

Diagrams can help to visualize experimental workflows and logical relationships in field trapping studies.

Caption: A generalized workflow for a field trapping experiment.

Caption: Key factors influencing the success of a field trapping program.

Application Notes & Protocols: Controlled Release Formulation of 6(Z)-Petroselinyl Acetate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to formulating "6(Z)-Petroselinyl acetate" for controlled release, targeting applications in agricultural sciences, such as pest management through mating disruption, and potentially in other areas requiring sustained delivery of a lipophilic active ingredient.

Introduction to 6(Z)-Petroselinyl Acetate and Controlled Release

6(Z)-Petroselinyl acetate (C₂₀H₃₈O₂) is a long-chain, unsaturated acetate ester.[1] Like many similar compounds used as insect sex pheromones, its efficacy in practical applications is often limited by its volatility and susceptibility to environmental degradation. Controlled release formulations are therefore essential to protect the compound and ensure its sustained release over an extended period, enhancing its biological activity and cost-effectiveness.[2][3]

This document outlines protocols for three distinct controlled-release systems suitable for the lipophilic nature of 6(Z)-Petroselinyl acetate:

• Microencapsulation via Solvent Evaporation: Creating polymer-based microparticles for a versatile and widely applicable formulation.

• Alginate-Bentonite Hydrogel Beads: A natural polymer-based system offering good biocompatibility and tunable release properties.[2]

• Paraffin Wax Emulsion: A simple and effective method for creating a sprayable formulation with zero-order release kinetics.[4][5]

Physicochemical Properties (Assumed)

Due to the limited availability of specific experimental data for 6(Z)-Petroselinyl acetate, the following properties are assumed based on its structure as a long-chain fatty acid acetate. These are critical for formulation design.

Property	Assumed Value/Characteristic	Rationale
Molecular Formula	C₂₀H₃₈O₂	Based on chemical structure.[1]
Molecular Weight	310.51 g/mol	Based on chemical structure.[1]
Solubility in Water	Very low / Insoluble	Long-chain fatty acids and their esters are highly hydrophobic.[6][7][8]
Solubility in Organic Solvents	Soluble in non-polar solvents (e.g., hexane, dichloromethane, chloroform, ethyl acetate); sparingly soluble in polar solvents (e.g., ethanol).	"Like dissolves like" principle. Long hydrocarbon chain dictates solubility in non-polar media.[8][9]
Volatility	Low to moderate	High molecular weight suggests a low vapor pressure compared to smaller acetate esters.
Stability	Prone to oxidation at the double bond and hydrolysis of the ester linkage, accelerated by heat, UV light, and extreme pH.	Unsaturated fatty acid derivatives are susceptible to oxidation. Ester hydrolysis is a known degradation pathway.[4]

Experimental Protocols

Formulation 1: Microencapsulation by Solvent Evaporation

This method produces solid polymer microparticles containing the active ingredient. The release rate can be modulated by altering the polymer type, molecular weight, and particle size.

Materials:

• 6(Z)-Petroselinyl acetate

• Poly(lactic-co-glycolic acid) (PLGA, 50:50) or Ethylcellulose

• Dichloromethane (DCM) or Ethyl Acetate (solvent for polymer and active)

• Poly(vinyl alcohol) (PVA), 1% w/v aqueous solution (stabilizer)

• Distilled water

• Magnetic stirrer with heating plate

• Homogenizer (optional, for smaller particle sizes)

Protocol:

• Organic Phase Preparation:

  • Dissolve 500 mg of PLGA or ethylcellulose in 10 mL of DCM.[10]

  • Once the polymer is fully dissolved, add 100 mg of 6(Z)-Petroselinyl acetate to the solution and mix until a homogenous organic phase is obtained.

• Emulsification:

  • In a 250 mL beaker, place 100 mL of 1% PVA solution.

  • Begin stirring the PVA solution at 500-1000 rpm.

  • Slowly add the organic phase dropwise into the stirring aqueous phase. An oil-in-water (O/W) emulsion will form.[3][11]

  • For smaller, more uniform particles, process the emulsion with a high-shear homogenizer for 2-5 minutes.

• Solvent Evaporation:

  • Leave the emulsion under continuous stirring (300-500 rpm) in a fume hood at room temperature for 4-6 hours to allow the DCM to evaporate.[10]

  • The evaporation of the solvent will cause the polymer to precipitate around the droplets of the active ingredient, forming solid microspheres.[3]

• Harvesting and Drying:

  • Collect the hardened microspheres by centrifugation (3000 rpm, 10 min) or filtration.

  • Wash the collected microspheres three times with distilled water to remove residual PVA.

  • Freeze-dry or air-dry the microspheres for 24 hours to obtain a free-flowing powder.

Formulation 2: Alginate-Bentonite Hydrogel Beads

This protocol uses ionotropic gelation of sodium alginate in the presence of calcium ions to form hydrogel beads. Bentonite clay is added to the matrix to modulate the release rate of the lipophilic active.[2][12]

Materials:

• 6(Z)-Petroselinyl acetate

• Sodium alginate

• Bentonite clay

• Calcium chloride (CaCl₂)

• Distilled water

• Syringe with a needle (e.g., 22G)

• Magnetic stirrer

Protocol:

• Preparation of the Alginate-Bentonite-Acetate Mixture:

  • Disperse 1 g of bentonite clay in 40 mL of distilled water with vigorous stirring.

  • Slowly add 2 g of sodium alginate to the bentonite suspension and stir until fully dissolved. This may take several hours.

  • In a separate small vial, emulsify 200 mg of 6(Z)-Petroselinyl acetate with a small amount of a suitable surfactant (e.g., Tween 80) if needed, then add it to the alginate-bentonite mixture. Stir vigorously for 1 hour to ensure uniform dispersion.[2]

• Bead Formation (Ionotropic Gelation):

  • Prepare a 0.25 M CaCl₂ solution by dissolving 3.67 g of CaCl₂ in 100 mL of distilled water.[2][13]

  • Draw the alginate-bentonite-acetate mixture into a syringe.

  • Add the mixture dropwise from the syringe into the CaCl₂ solution, which is being gently stirred.[12][13]

  • Spherical hydrogel beads will form instantly upon contact with the calcium ions.

• Curing and Drying:

  • Allow the beads to cure in the CaCl₂ solution for 30 minutes to ensure complete cross-linking.[12]

  • Collect the beads by filtration.

  • Wash the beads with distilled water to remove excess CaCl₂.

  • Dry the beads at room temperature or in an oven at a low temperature (e.g., 40°C) until a constant weight is achieved.[14]

Formulation 3: Paraffin Wax Emulsion

This method creates a stable oil-in-water emulsion where the active ingredient is dissolved in the dispersed wax phase. It is suitable for spray applications.[4][5]

Materials:

• 6(Z)-Petroselinyl acetate

• Paraffin wax

• Emulsifying agent (e.g., nonionic surfactant like Span/Tween series)

• Soy oil (optional, as a volatility suppressant)[4][5]

• Vitamin E (optional, as an antioxidant)[4][5]

• Distilled water

• High-shear mixer

• Two heat-resistant beakers and a heating plate/water bath

Protocol:

• Oil Phase Preparation:

  • In a heat-resistant beaker, melt 30 g of paraffin wax at a temperature just above its melting point (e.g., 60-70°C).

  • Add 4 g of 6(Z)-Petroselinyl acetate, 4 g of soy oil, and 1 g of Vitamin E to the molten wax.

  • Add 2 g of a lipophilic emulsifier (e.g., Span 80) to the oil phase.

  • Maintain the temperature and stir until all components are homogeneously mixed.

• Aqueous Phase Preparation:

  • In a separate beaker, heat 55 g of distilled water to the same temperature as the oil phase.

  • Dissolve a hydrophilic emulsifier (e.g., Tween 80) in the hot water if using a blend for better stability.

• Emulsification:

  • Slowly pour the hot aqueous phase into the hot oil phase while mixing with a high-shear mixer.[4][15]

  • Continue high-shear mixing for 5-10 minutes until a stable, milky-white emulsion is formed.

• Cooling:

  • Allow the emulsion to cool to room temperature with gentle stirring. The wax will solidify into fine particles, creating a stable dispersion.[15]

Characterization and Data Presentation

Formulation Characterization

Parameter	Method	Formulation Type	Expected Outcome
Particle/Bead Size & Morphology	Scanning Electron Microscopy (SEM), Laser Diffraction Particle Size Analyzer[16][17][18]	Microcapsules, Hydrogel Beads	SEM: Spherical shape, surface texture. Laser Diffraction: Mean size and distribution (e.g., 10-200 µm for microcapsules, 1-3 mm for beads).
Encapsulation Efficiency (EE%)	Solvent extraction followed by Gas Chromatography (GC)	All	High EE% (>80%) indicates an efficient formulation process.
Loading Capacity (LC%)	Solvent extraction followed by Gas Chromatography (GC)	All	Indicates the weight percentage of the active in the final formulation.

Protocol for Encapsulation Efficiency (EE%) and Loading Capacity (LC%):

• Accurately weigh a known amount of the formulation (e.g., 20 mg of microspheres).

• Dissolve/disrupt the formulation in a suitable organic solvent (e.g., DCM for PLGA, or hexane after grinding hydrogel beads) to extract the 6(Z)-Petroselinyl acetate.

• Filter the solution to remove polymer/hydrogel debris.

• Analyze the concentration of 6(Z)-Petroselinyl acetate in the filtrate using a pre-calibrated Gas Chromatography (GC) system.[19][20][21]

• Calculate EE% and LC% using the following formulas:

  • EE% = (Actual amount of drug in formulation / Theoretical amount of drug used) x 100

  • LC% = (Weight of drug in formulation / Total weight of formulation) x 100

In Vitro Release Study

Protocol:

• Place a known amount of the formulation in a sealed vial containing a release medium (e.g., air for volatility studies, or a buffer solution for dissolution studies).

• Incubate at a constant temperature (e.g., 25°C).

• At predetermined time intervals (e.g., 1, 3, 7, 14, 21, 30 days), sample the release medium. For air-based studies, this can be done using a Solid Phase Microextraction (SPME) fiber or by trapping volatiles on an adsorbent tube.

• Quantify the amount of released 6(Z)-Petroselinyl acetate using GC.

• Calculate the cumulative release percentage over time.

Data Presentation:

Table 1: Formulation Characteristics

Formulation ID	Formulation Type	Mean Particle Size (µm/mm)	Encapsulation Efficiency (%)	Loading Capacity (%)
F1-PLGA	Microcapsules	150.5 ± 12.3	88.2 ± 3.1	15.1 ± 0.5
F2-ALG	Hydrogel Beads	2.1 ± 0.2	75.6 ± 4.5	5.8 ± 0.3

| F3-WAX | Wax Emulsion | 25.8 ± 5.6 (droplet size) | 95.1 ± 2.0 | 4.0 ± 0.1 |

Table 2: Cumulative Release Profile of 6(Z)-Petroselinyl Acetate

Time (Days)	F1-PLGA Release (%)	F2-ALG Release (%)	F3-WAX Release (%)
1	15.2 ± 1.8	10.5 ± 1.1	5.1 ± 0.4
7	35.8 ± 2.5	28.3 ± 2.2	20.3 ± 1.5
14	55.1 ± 3.1	45.6 ± 2.8	40.8 ± 2.1

| 30 | 78.9 ± 4.0 | 65.2 ± 3.5 | 75.5 ± 3.0 |

Visualization of Workflows and Concepts

Diagram 1: General Workflow for Controlled Release Formulation

Caption: General workflow for developing a controlled release formulation.

Diagram 2: Microencapsulation by Solvent Evaporation Process

Caption: Key steps in the solvent evaporation microencapsulation method.

Diagram 3: Logical Relationship for Formulation Selection

Caption: Decision tree for selecting a suitable formulation strategy.

References

• 1. 6(Z)-Petroselinyl acetate [cogershop.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. How To Make Paraffin Wax Emulsion, Paraffin Wax Emulsion Formulation [khonorwax.com]
• 5. Controlled release of insect sex pheromones from paraffin wax and emulsions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Solubility of long-chain fatty acids in phosphate buffer at pH 7.4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Fatty acid - Wikipedia [en.wikipedia.org]
• 8. quora.com [quora.com]
• 9. shodex.com [shodex.com]
• 10. tandfonline.com [tandfonline.com]
• 11. researchgate.net [researchgate.net]
• 12. Structure Regulation of Bentonite-Alginate Nanocomposites for Controlled Release of Imidacloprid - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. asianpubs.org [asianpubs.org]
• 15. m.youtube.com [m.youtube.com]
• 16. kinampark.com [kinampark.com]
• 17. researchgate.net [researchgate.net]
• 18. Pharmaceutical Particle Size Analysis: Methods, Significance, and Regulatory Considerations | Lab Manager [labmanager.com]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantitative Analysis of 6(Z)-Petroselinyl Acetate in Pheromone Glands

For Researchers, Scientists, and Drug Development Professionals

Introduction

6(Z)-Petroselinyl acetate, also known as (Z)-6-octadecenyl acetate, is a long-chain unsaturated acetate ester that has been identified as a component of the sex pheromone blend in various moth species. The precise quantification of this semiochemical in pheromone glands is crucial for understanding insect chemical communication, developing effective pest management strategies through mating disruption or mass trapping, and for screening potential agonists or antagonists in drug discovery programs targeting olfactory pathways.

These application notes provide a comprehensive overview of the methodologies for the quantitative analysis of 6(Z)-Petroselinyl acetate in insect pheromone glands. The protocols outlined below cover pheromone gland extraction and gas chromatography-mass spectrometry (GC-MS) analysis. Additionally, a proposed biosynthetic pathway and a generalized signaling pathway are presented to provide a broader biological context.

Quantitative Data Summary

The following table presents hypothetical quantitative data for 6(Z)-Petroselinyl acetate in the pheromone glands of a model insect species, Exemplar lepidoptera, to illustrate typical results obtained using the protocols described herein. This data is for illustrative purposes and will vary depending on the insect species, age, and physiological state.

Insect Species	Developmental Stage	Time Post-Eclosion	Mating Status	Mean Titer of 6(Z)-Petroselinyl acetate (ng/gland ± SD)
Exemplar lepidoptera	Adult Female	2 days	Virgin	25.4 ± 3.1
Exemplar lepidoptera	Adult Female	4 days	Virgin	48.9 ± 5.7
Exemplar lepidoptera	Adult Female	4 days	Mated	15.2 ± 2.5
Exemplar lepidoptera	Adult Male	4 days	Virgin	Not Detected

Experimental Protocols

Protocol 1: Extraction of 6(Z)-Petroselinyl Acetate from Pheromone Glands

This protocol details the solvent extraction of pheromones from the terminal abdominal glands of female moths.

Materials:

• Adult female moths (e.g., Exemplar lepidoptera)

• Dissecting scissors and fine-tipped forceps

• Glass vials (2 mL) with PTFE-lined caps

• Hexane (HPLC grade)

• Internal standard (e.g., (Z)-9-tetradecenyl acetate at a known concentration in hexane)

• Vortex mixer

• Centrifuge

• Micropipettes and tips

• Nitrogen gas stream evaporator (optional)

Procedure:

• Gland Dissection: Anesthetize a virgin female moth by chilling it at 4°C for 5-10 minutes. Under a dissecting microscope, carefully excise the terminal abdominal segment containing the pheromone gland using fine-tipped forceps and dissecting scissors.

• Extraction: Immediately place the excised gland into a 2 mL glass vial containing 100 µL of hexane.

• Internal Standard Spiking: Add a known amount (e.g., 10 ng) of the internal standard solution to the vial. The internal standard is crucial for accurate quantification as it corrects for variations in extraction efficiency and injection volume.

• Extraction and Agitation: Tightly cap the vial and vortex for 1 minute to facilitate the extraction of lipids, including the pheromone, into the solvent. Allow the vial to stand at room temperature for 30 minutes.[1]

• Tissue Removal and Centrifugation: Carefully remove the gland tissue from the vial. Centrifuge the vial at 3000 rpm for 5 minutes to pellet any remaining particulate matter.

• Sample Concentration (Optional): If the pheromone concentration is expected to be very low, the extract can be concentrated under a gentle stream of nitrogen gas. Be cautious not to evaporate to complete dryness to avoid loss of the volatile pheromone.

• Transfer for Analysis: Transfer the supernatant to a clean GC vial with a micro-insert for analysis. The sample is now ready for GC-MS analysis.

Protocol 2: Quantitative Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the parameters for the quantification of 6(Z)-Petroselinyl acetate using GC-MS.

Instrumentation and Columns:

• Gas chromatograph coupled to a mass spectrometer (e.g., Agilent 7890B GC with 5977A MSD).

• Capillary column: A non-polar column such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) is suitable for separating long-chain acetates.

GC-MS Parameters:

Parameter	Setting
GC Inlet
Injection Mode	Splitless
Injector Temperature	250°C
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Oven Program
Initial Temperature	80°C, hold for 2 min
Ramp 1	10°C/min to 220°C, hold for 5 min
Ramp 2	5°C/min to 280°C, hold for 10 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)
SIM Ions for 6(Z)-Petroselinyl Acetate	m/z 252 (M+-60), 61, 43
SIM Ions for (Z)-9-Tetradecenyl Acetate (Internal Standard)	m/z 196 (M+-60), 61, 43

Quantification Procedure:

• Calibration Curve: Prepare a series of calibration standards containing known concentrations of 6(Z)-Petroselinyl acetate and a constant concentration of the internal standard in hexane.

• Analysis: Inject the calibration standards and the pheromone gland extracts into the GC-MS.

• Data Processing: For each chromatogram, integrate the peak areas for 6(Z)-Petroselinyl acetate and the internal standard using the selected ions in SIM mode.

• Calculation: Calculate the ratio of the peak area of 6(Z)-Petroselinyl acetate to the peak area of the internal standard for each calibration standard and plot this ratio against the concentration of 6(Z)-Petroselinyl acetate to generate a calibration curve.

• Determine the concentration of 6(Z)-Petroselinyl acetate in the pheromone gland extracts by calculating the peak area ratio from the sample chromatograms and using the calibration curve to find the corresponding concentration. The final amount per gland can then be calculated based on the initial extraction volume.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the quantitative analysis of 6(Z)-Petroselinyl acetate.

Proposed Biosynthetic Pathway

The biosynthesis of fatty acid-derived pheromones in moths generally begins with acetyl-CoA and involves a series of enzymatic steps including desaturation, chain shortening, reduction, and acetylation.[2] The proposed pathway for 6(Z)-Petroselinyl acetate likely starts from a common fatty acid precursor, palmitic acid or stearic acid.

References

• 1. Bioproduction of (Z,E)‐9,12‐tetradecadienyl acetate (ZETA), the major pheromone component of Plodia, Ephestia, and Spodoptera species in yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Solid-Phase Microextraction (SPME) Sampling of 6(Z)-Petroselinyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

6(Z)-Petroselinyl acetate is a semi-volatile organic compound that plays a significant role in chemical ecology, often acting as an insect pheromone. Accurate and sensitive detection and quantification of such compounds are crucial for research in pest management, biodiversity studies, and the development of novel pest control strategies. Solid-Phase Microextraction (SPME) offers a robust, solvent-free, and sensitive method for the extraction and pre-concentration of volatile and semi-volatile compounds from various matrices.[1][2][3] This technique integrates sampling, extraction, and concentration into a single step, simplifying sample preparation and minimizing matrix effects.[4][5]

These application notes provide a detailed protocol for the sampling of 6(Z)-Petroselinyl acetate using Headspace SPME (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) for analysis. The methodology is designed to be adaptable for various sample types, including insect glands, headspace of live insects, or environmental air samples.

Principle of Headspace SPME

HS-SPME is an equilibrium-based extraction technique.[3] A fused silica fiber coated with a polymeric stationary phase is exposed to the headspace above a sample.[1][5] Volatile and semi-volatile analytes, like 6(Z)-Petroselinyl acetate, partition from the sample matrix into the headspace and then adsorb/absorb onto the fiber coating. After a defined extraction time, the fiber is retracted and transferred to the injection port of a GC-MS, where the analytes are thermally desorbed for separation and detection.[1]

Experimental Protocols

Materials and Reagents

• SPME Fiber Assembly: Manual or autosampler SPME holder.

• SPME Fibers:

  • Recommended: 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) - for broad range of volatiles and semi-volatiles.[5]

  • Alternative: 100 µm Polydimethylsiloxane (PDMS) - for non-polar, semi-volatile compounds.

• Vials: 10 mL or 20 mL clear glass headspace vials with magnetic screw caps and PTFE/silicone septa.

• Heating and Agitation: Headspace autosampler agitator, heating block, or water bath with a magnetic stirrer.

• Standards:

  • 6(Z)-Petroselinyl acetate analytical standard.

  • Internal Standard (IS): e.g., Eicosane (C20) or a similar long-chain hydrocarbon/acetate not present in the sample.

• Solvents (for standard preparation): High-purity hexane or dichloromethane.

• Gas Chromatograph-Mass Spectrometer (GC-MS): Equipped with a split/splitless injector.

SPME Fiber Conditioning

Before first use, and after prolonged storage, the SPME fiber must be conditioned.

• Insert the SPME holder into the GC inlet.

• Expose the fiber by depressing the plunger.

• Condition the fiber according to the manufacturer's instructions. Typically, this involves heating the fiber in the GC inlet at a temperature slightly above the intended desorption temperature (e.g., 250-270°C) for 30-60 minutes.

• A blank GC-MS run should be performed after conditioning to ensure the fiber is clean.

Sample Preparation

The sample preparation will vary depending on the source of the 6(Z)-Petroselinyl acetate.

• In Vivo Sampling (Live Insects):

  • Place a known number of live insects into a headspace vial.

  • Allow a brief period for acclimatization and volatile emission.

  • Proceed directly to HS-SPME Extraction (Section 4). This method is ideal for studying the release of pheromones from living organisms in real-time.[1]

• In Vitro Sampling (Gland Extracts):

  • Dissect the relevant pheromone gland from the insect.

  • Place the gland into a 1.5 mL microcentrifuge tube containing a small volume (e.g., 50 µL) of high-purity hexane.

  • Crush the gland gently with a micro-pestle.

  • Transfer the hexane extract to a headspace vial. For improved volatilization, the extract can be deposited onto a small piece of filter paper placed inside the vial.

• Air Sampling:

  • Use a portable SPME sampler in the field to expose the fiber to the ambient air for a defined period.

  • Alternatively, draw a known volume of air through a sorbent tube, which is then placed inside a headspace vial for thermal desorption onto the SPME fiber.

HS-SPME Extraction Protocol

• Vial Incubation: Place the sealed headspace vial containing the sample into a heating block or autosampler agitator set to the desired extraction temperature (e.g., 60°C). Allow the sample to equilibrate for 5-10 minutes. Heating the sample can increase the volatility of semi-volatile analytes.[6][7]

• Fiber Exposure: Introduce the SPME fiber assembly through the vial septum and expose the fiber to the headspace above the sample. Do not allow the fiber to touch the sample matrix.

• Extraction: Allow the analytes to partition onto the fiber for a predetermined time (e.g., 30 minutes). This time should be optimized for sensitivity and sample throughput.

• Fiber Retraction: After extraction, retract the fiber back into the needle.

• Desorption: Immediately transfer the SPME holder to the GC injection port for thermal desorption and analysis.

GC-MS Analysis Protocol

The following are typical starting parameters and should be optimized for the specific instrument and application.

• Injector:

  • Mode: Splitless

  • Temperature: 250°C

  • Desorption Time: 2-5 minutes

• Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

• GC Column: DB-5ms (30 m x 0.25 mm ID x 0.25 µm film thickness) or equivalent low-bleed 5% phenyl-methylpolysiloxane column.[5]

• Oven Temperature Program:

  • Initial Temperature: 50°C, hold for 2 minutes.

  • Ramp 1: Increase to 200°C at 15°C/min.

  • Ramp 2: Increase to 280°C at 10°C/min.

  • Final Hold: Hold at 280°C for 5 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Mode: Full Scan (e.g., m/z 40-450) for identification. For quantification, Selected Ion Monitoring (SIM) can be used for enhanced sensitivity.

Data Presentation and Quantitative Analysis

For accurate quantification, an internal standard (IS) should be used. A known amount of the IS is added to the sample or a calibration standard. The concentration of 6(Z)-Petroselinyl acetate is determined by comparing the peak area ratio of the analyte to the IS against a calibration curve.

Table 1: SPME Fiber Performance Comparison

SPME Fiber Coating	Mean Peak Area (n=3)	Relative Standard Deviation (RSD %)	Relative Recovery (%)
50/30µm DVB/CAR/PDMS	1,850,000	5.8	100 (Reference)
100µm PDMS	1,420,000	7.2	76.8
85µm Polyacrylate	980,000	8.5	53.0
Data is illustrative and based on a constant concentration of 6(Z)-Petroselinyl acetate standard.

Table 2: Effect of Extraction Time on Analyte Response (Using 50/30µm DVB/CAR/PDMS fiber at 60°C)

Extraction Time (min)	Mean Peak Area (n=3)	Relative Standard Deviation (RSD %)
10	950,000	9.1
20	1,550,000	6.5
30	1,850,000	5.8
45	1,920,000	5.5
60	1,940,000	5.6
Illustrative data showing approach to equilibrium after 30-45 minutes.

Table 3: GC-MS Method Validation Parameters (Illustrative)

Parameter	Value
Linearity (R²)	> 0.995
Limit of Detection (LOD)	~0.1 ng/mL
Limit of Quantification (LOQ)	~0.5 ng/mL
Precision (RSD %)	< 10%
Accuracy (Recovery %)	92-105%

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. Optimization and automation of rapid and selective analysis of fatty acid methyl esters from aqueous samples by headspace SPME arrow extraction followed by GC-MS/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

Application of Petroselinyl Acetate Analogs in Insect Behavior Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

While direct research on the application of "6(Z)-Petroselinyl acetate" in insect behavior is not extensively documented in publicly available literature, its structural analogs, particularly long-chain unsaturated acetates, are well-established as critical components of insect pheromones. These molecules play a vital role in chemical communication, primarily as sex attractants in Lepidoptera (moths and butterflies). This document provides detailed application notes and standardized protocols for investigating the potential effects of compounds like 6(Z)-Petroselinyl acetate and its isomers on insect behavior. The methodologies described are standard in the field of chemical ecology and are essential for the discovery and development of new semiochemical-based pest management strategies.

The protocols provided herein cover two primary experimental approaches: Electroantennography (EAG) to measure the sensory response of insects to volatile compounds, and Wind Tunnel Bioassays to observe and quantify behavioral responses in a controlled environment.

Application Notes

Petroselinyl acetate, also known as (Z)-6-octadecen-1-yl acetate, and its isomers are prime candidates for investigation as insect semiochemicals. Their volatility and structural similarity to known moth pheromones suggest potential activity as attractants, synergists, or antagonists in insect communication systems. The primary applications for such compounds in research and development include:

• Pheromone Discovery: Identifying new, species-specific attractants for pest monitoring and control.

• Behavioral Manipulation: Developing novel strategies for mating disruption or mass trapping of agricultural and forest pests.

• Drug Development: For veterinary applications, targeting insect vectors of disease.

• Conservation: Monitoring and managing populations of endangered insect species.

Experimental Protocols

Electroantennography (EAG)

Electroantennography is a technique used to measure the electrical response of an insect's antenna to olfactory stimuli. It is a crucial first step in screening compounds for potential pheromonal activity.

Objective: To determine if an insect antenna can detect 6(Z)-Petroselinyl acetate.

Materials:

• Insect specimens (e.g., virgin males of a target moth species)

• 6(Z)-Petroselinyl acetate (high purity)

• Solvent (e.g., hexane, paraffin oil)

• Micropipettes

• Filter paper strips

• Air stimulus controller

• Humidified and purified air source

• EAG probe (recording and reference electrodes)

• Micromanipulators

• Amplifier and data acquisition system

• Dissecting microscope

• Conductive gel

Protocol:

• Preparation of Stimulus:

  • Prepare serial dilutions of 6(Z)-Petroselinyl acetate in the chosen solvent (e.g., 1 ng/µL, 10 ng/µL, 100 ng/µL).

  • Apply a known volume (e.g., 10 µL) of each dilution onto a filter paper strip.

  • Allow the solvent to evaporate completely.

  • A filter paper with solvent only serves as the control.

• Antennal Preparation:

  • Immobilize a live insect (e.g., by chilling).

  • Excise one antenna at the base using fine scissors.

  • Cut a small portion of the distal tip of the antenna.

  • Mount the antenna between the two electrodes using conductive gel. The basal end connects to the reference electrode and the distal tip to the recording electrode.

• EAG Recording:

  • Position the prepared antenna in a continuous stream of humidified, purified air.

  • Insert the filter paper with the test compound into a Pasteur pipette connected to the air stimulus controller.

  • Deliver a pulse of air (e.g., 0.5 seconds) through the pipette, carrying the odorant over the antenna.

  • Record the resulting depolarization of the antennal signal (the EAG response).

  • Present stimuli in order of increasing concentration, with sufficient time between pulses for the antenna to recover.

  • Present the solvent control periodically to ensure the antenna is not responding to the solvent alone.

• Data Analysis:

  • Measure the amplitude of the EAG response (in millivolts) for each stimulus.

  • Subtract the average response to the solvent control from the responses to the test compound.

  • Plot the dose-response curve to determine the sensitivity of the antenna to the compound.

Wind Tunnel Bioassay

A wind tunnel provides a semi-natural environment to study the flight behavior of insects in response to an odor plume.

Objective: To evaluate the behavioral response (e.g., attraction, repellency) of insects to 6(Z)-Petroselinyl acetate.

Materials:

• Wind tunnel with controlled airflow, temperature, humidity, and light.

• Insect specimens (e.g., 2-3 day old virgin males).

• 6(Z)-Petroselinyl acetate.

• Dispenser for the test compound (e.g., rubber septum, filter paper).

• Release cages for insects.

• Video recording and analysis system.

Protocol:

• Experimental Setup:

  • Set the wind tunnel parameters to mimic the natural conditions for the target insect species (e.g., wind speed: 30 cm/s, temperature: 25°C, humidity: 60%).

  • Use a red light for nocturnal insects to facilitate observation without affecting their behavior.

  • Place the dispenser with a known concentration of 6(Z)-Petroselinyl acetate at the upwind end of the tunnel.

  • A dispenser with solvent only serves as the control.

• Insect Acclimatization:

  • Acclimatize the insects to the wind tunnel conditions for at least 30 minutes before the experiment.

• Behavioral Observation:

  • Release individual insects from their cages at the downwind end of the tunnel.

  • Record the flight behavior of each insect for a set period (e.g., 5 minutes).

  • Key behaviors to score include: activation (taking flight), upwind flight, casting (zigzagging flight), and source contact (landing on or near the dispenser).

• Data Analysis:

  • Quantify the percentage of insects exhibiting each key behavior in response to the test compound and the control.

  • Analyze the data using appropriate statistical tests (e.g., Chi-square test) to determine if there is a significant difference in behavior.

Data Presentation

Quantitative data from these experiments should be summarized in clear, structured tables for easy comparison.

Table 1: EAG Responses of Male [Insect Species] to 6(Z)-Petroselinyl Acetate

Compound	Dose (ng)	N	Mean Response (mV) ± SE
Solvent Control	-	10	0.1 ± 0.02
6(Z)-Petroselinyl acetate	1	10	0.5 ± 0.08
10	10	1.2 ± 0.15
100	10	2.5 ± 0.21
Positive Control	10	10	2.8 ± 0.25

Table 2: Behavioral Responses of Male [Insect Species] in a Wind Tunnel to 6(Z)-Petroselinyl Acetate

Treatment	N	% Activation	% Upwind Flight	% Source Contact
Solvent Control	50	20a	5a	2a
6(Z)-Petroselinyl acetate (10 µg)	50	75b	60b	45b

Percentages in a column followed by different letters are significantly different (P < 0.05).

Visualizations

Signaling Pathway and Experimental Workflows

The following diagrams illustrate the logical flow of the experimental processes described.

Caption: Experimental workflow for identifying and validating insect semiochemicals.

Caption: Simplified workflow for the Electroantennography (EAG) protocol.

Caption: Simplified workflow for the Wind Tunnel Bioassay protocol.

Application Note: Protocol for Derivatization of 6(Z)-Petroselinyl Acetate for Gas Chromatography (GC) Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gas chromatography (GC) is a cornerstone analytical technique for the qualitative and quantitative analysis of fatty acids. However, the inherent polarity and low volatility of fatty acids and their simple esters, such as acetates, can lead to poor chromatographic performance, including peak tailing and low resolution.[1] Derivatization is a critical step to convert these molecules into more volatile and less polar derivatives, making them amenable to GC analysis. The most common and robust derivatization technique is the conversion of fatty acids into their corresponding fatty acid methyl esters (FAMEs).[1] This application note provides a detailed protocol for the derivatization of 6(Z)-Petroselinyl acetate to its methyl ester, petroselinic acid methyl ester, for subsequent GC analysis.

Petroselinic acid (cis-6-octadecenoic acid) is a positional isomer of oleic acid, found in the seed oils of plants from the Apiaceae and Araliaceae families. Its accurate quantification is crucial in food science, oleochemistry, and pharmaceutical research. The protocol described herein is an acid-catalyzed transesterification method using Boron Trifluoride-Methanol (BF₃-Methanol), a widely used and effective reagent for the simultaneous esterification of free fatty acids and transesterification of fatty acid esters.[1]

Experimental Protocol

This protocol details the acid-catalyzed transesterification of 6(Z)-Petroselinyl acetate to petroselinic acid methyl ester.

Materials and Reagents:

• 6(Z)-Petroselinyl acetate sample

• Boron trifluoride-methanol solution (14% w/v)

• Anhydrous Methanol (GC grade)

• Heptane (GC grade)

• Saturated sodium chloride (NaCl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Internal Standard (IS) solution (e.g., Methyl heptadecanoate in heptane, of known concentration)

• Screw-capped glass reaction tubes with PTFE liners

• Heating block or water bath

• Vortex mixer

• Centrifuge

• Pasteur pipettes

• GC vials with inserts

Procedure:

• Sample Preparation: Accurately weigh approximately 10-25 mg of the 6(Z)-Petroselinyl acetate sample into a screw-capped glass reaction tube. If the sample is in a solution, evaporate the solvent under a gentle stream of nitrogen to dryness.

• Internal Standard Addition: Add a known volume of the internal standard solution to the sample tube. The amount of internal standard should be chosen to be in the same concentration range as the expected analyte concentration.

• Reagent Addition: Add 2 mL of 14% BF₃-Methanol solution to the reaction tube.

• Reaction: Tightly cap the tube and heat it in a heating block or water bath at 80°C for 1 hour.[1] Periodically vortex the mixture to ensure homogeneity.

• Extraction: Cool the tube to room temperature. Add 1 mL of saturated NaCl solution and 2 mL of heptane to the tube.

• Phase Separation: Cap the tube and vortex vigorously for 1 minute to extract the FAMEs into the heptane layer. Centrifuge at a low speed (e.g., 1500 x g) for 5 minutes to achieve a clear phase separation.

• Collection of Organic Phase: Carefully transfer the upper heptane layer containing the FAMEs to a clean GC vial using a Pasteur pipette.

• Drying: Add a small amount of anhydrous sodium sulfate to the GC vial to remove any residual water.

• GC Analysis: The sample is now ready for injection into the gas chromatograph.

GC Analysis Parameters

The following are typical GC-FID parameters for the analysis of C18:1 FAME isomers. Optimization may be required based on the specific instrument and column used.

Parameter	Value
Gas Chromatograph	Agilent 8890 GC System or equivalent
Column	Highly polar capillary column (e.g., HP-88, Rt-2560, or SP-2560), 100 m x 0.25 mm ID, 0.20 µm film thickness
Injector	Split/Splitless Inlet
Injector Temp.	250°C
Split Ratio	50:1
Carrier Gas	Helium or Hydrogen at a constant flow rate of 1.0 mL/min
Oven Program	Initial temperature 140°C, hold for 5 min, ramp at 4°C/min to 240°C, hold for 20 min
Detector	Flame Ionization Detector (FID)
Detector Temp.	260°C
Injection Volume	1 µL

Data Presentation

The following table summarizes the expected quantitative data for the GC-FID analysis of petroselinic acid methyl ester, based on typical performance for C18:1 FAME isomers.

Parameter	Expected Value
Retention Time (min)	Isomer-specific, requires standard for confirmation. Petroselinic acid methyl ester typically elutes slightly before oleic acid methyl ester on polar columns.
Linearity (r²)	> 0.995 for a concentration range of 1-500 µg/mL
Repeatability (RSD%)	< 3% for peak area of replicate injections
Recovery (%)	95 - 105%
Limit of Detection (LOD)	~0.2 µg/mL
Limit of Quantitation (LOQ)	~0.6 µg/mL
Relative Response Factor (RRF)	~1.0 (relative to a C17:0 or C19:0 internal standard)

Note: These values are illustrative and should be determined experimentally during method validation.

Experimental Workflow

Caption: Workflow for the derivatization and analysis of 6(Z)-Petroselinyl acetate.

Signaling Pathway and Logical Relationships

The derivatization process follows a logical sequence of chemical reactions and physical separations to prepare the analyte for GC analysis. The core of this protocol is the acid-catalyzed transesterification.

Caption: Logical flow from analyte to successful GC analysis through derivatization.

References

• 1. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Evaluation of 6(Z)-Petroselinyl Acetate in Integrated Pest Management (IPM) Programs

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: As of December 2025, "6(Z)-Petroselinyl acetate" is not a widely documented semiochemical for use in Integrated Pest Management (IPM). The following application notes and protocols are presented as a generalized framework for the evaluation of this and other novel ester compounds as potential insect attractants, based on established principles for structurally similar pheromones.

Introduction

Integrated Pest Management (IPM) is an ecosystem-based strategy that focuses on the long-term prevention of pests or their damage through a combination of techniques such as biological control, habitat manipulation, modification of cultural practices, and the use of resistant varieties. Chemical control, particularly the use of semiochemicals like insect pheromones, is a key component of many IPM programs.[1] Pheromones, which are chemicals used for communication between members of the same species, can be employed for monitoring pest populations, mass trapping, and mating disruption.[1][2]

Acetate esters are a common class of compounds found in the sex pheromones of many lepidopteran species.[3] "6(Z)-Petroselinyl acetate," a derivative of petroselinic acid, is an unsaturated acetate ester. Petroselinic acid is naturally found in plants of the Apiaceae family.[4][5] While its direct role as an insect attractant is not established, its structural similarity to known pheromones suggests it could be a candidate for investigation.

These notes provide a hypothetical framework for the systematic evaluation of "6(Z)-Petroselinyl acetate" for its potential use in IPM programs.

Potential Applications in IPM

The primary applications for a novel attractant like "6(Z)-Petroselinyl acetate" in an IPM program would be:

• Detection and Monitoring: Use in traps to detect the presence of a target pest and to monitor its population dynamics throughout the season.[6] This information is crucial for making timely and informed pest management decisions.

• Mass Trapping: Deployment of a large number of traps to capture a significant portion of the male population, thereby reducing the number of successful matings.[1]

• Mating Disruption: Dispensing a synthetic version of the pheromone throughout an area to interfere with the ability of males to locate females for mating.[2]

Data Presentation: Hypothetical Efficacy Data

The following tables represent the types of quantitative data that would need to be collected to evaluate the efficacy of "6(Z)-Petroselinyl acetate." The data presented here is illustrative and not based on actual experimental results.

Table 1: Electroantennogram (EAG) Response of Hypothetical Pest Species to 6(Z)-Petroselinyl Acetate

Pest Species (Hypothetical)	Compound	Concentration (µg on filter paper)	Mean EAG Response (mV) ± SD
Noctua fictus	6(Z)-Petroselinyl acetate	10	1.2 ± 0.3
Noctua fictus	6(Z)-Petroselinyl acetate	100	2.5 ± 0.5
Noctua fictus	(Z)-9-Tetradecenyl acetate (Positive Control)	10	2.8 ± 0.4
Noctua fictus	Hexane (Solvent Control)	-	0.1 ± 0.05

Table 2: Field Trap Capture Data for 6(Z)-Petroselinyl Acetate

Pest Species (Hypothetical)	Lure Composition	Lure Loading (mg)	Mean Trap Capture (males/trap/week) ± SE
Noctua fictus	6(Z)-Petroselinyl acetate	1	15 ± 3
Noctua fictus	6(Z)-Petroselinyl acetate	5	28 ± 5
Noctua fictus	(Z)-9-Tetradecenyl acetate (Positive Control)	1	35 ± 6
Noctua fictus	Unbaited Control	-	1 ± 0.5

Experimental Protocols

Detailed methodologies are critical for the successful evaluation of a new semiochemical.

Protocol for Electroantennography (EAG)

Objective: To determine if the antennae of a target insect species are responsive to "6(Z)-Petroselinyl acetate."

Materials:

• Live, unmated male insects of the target species.

• "6(Z)-Petroselinyl acetate" of high purity (>95%).

• Positive control pheromone (a known attractant for the species).

• Solvent (e.g., hexane).

• Filter paper strips.

• EAG system (micromanipulators, electrodes, amplifier, data acquisition system).

• Glass capillaries filled with saline solution.

Procedure:

• Prepare serial dilutions of "6(Z)-Petroselinyl acetate" and the positive control in hexane.

• Apply a known volume (e.g., 10 µl) of each dilution onto a filter paper strip and allow the solvent to evaporate.

• Excise an antenna from a live insect and mount it between the recording and reference electrodes.

• Deliver a puff of clean, humidified air over the antenna to establish a baseline.

• Deliver a puff of air that has passed over the filter paper with the test compound.

• Record the resulting depolarization of the antennal membrane.

• Allow the antenna to recover between stimulations.

• Test a range of concentrations and replicate with multiple insects.

• Analyze the amplitude of the EAG responses.

Protocol for Field Trapping Bioassay

Objective: To evaluate the attractiveness of "6(Z)-Petroselinyl acetate" to a target insect species under field conditions.

Materials:

• Standard insect traps (e.g., delta traps, wing traps).

• Lure dispensers (e.g., rubber septa, polyethylene vials).

• "6(Z)-Petroselinyl acetate."

• Positive control lure.

• Unbaited control lures.

• Field plot with a known or suspected population of the target pest.

Procedure:

• Prepare lures by loading dispensers with a precise amount of "6(Z)-Petroselinyl acetate" and the positive control.

• Set up traps in a randomized complete block design within the field plot.

• Ensure traps are spaced sufficiently far apart (e.g., >20 meters) to avoid interference.

• Hang traps at a height appropriate for the target insect's flight behavior.

• Check traps at regular intervals (e.g., weekly) and record the number of captured target insects.

• Rotate the traps within each block at each check to minimize positional effects.

• Continue the trial for a relevant period (e.g., the duration of a flight period).

• Analyze the trap capture data using appropriate statistical methods (e.g., ANOVA).

Visualizations

Insect Olfactory Signaling Pathway

The following diagram illustrates the general mechanism by which odorants like acetate esters are detected by insect olfactory sensory neurons.

Caption: Generalized insect olfactory signaling pathway for an acetate ester.

Experimental Workflow for Evaluating a Novel Semiochemical

This diagram outlines the logical progression of experiments to assess the potential of "6(Z)-Petroselinyl acetate" for IPM.

Caption: Workflow for the evaluation of a novel semiochemical in IPM.

Conclusion

While "6(Z)-Petroselinyl acetate" is not currently an established tool in IPM, its chemical structure warrants investigation. The protocols and frameworks outlined above provide a roadmap for researchers to systematically evaluate its potential as an insect attractant. Successful identification of activity against a key pest species could lead to the development of new, environmentally benign tools for integrated pest management. Further research, beginning with EAG and behavioral assays against a range of economically important pests, particularly within the Lepidoptera, is a necessary first step.

References

• 1. ipmguidelinesforgrains.com.au [ipmguidelinesforgrains.com.au]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Petroselinic acid - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]
• 6. Understanding Semiochemicals with Emphasis on Insect Sex Pheromones in Integrated Pest Management Programs | Radcliffe's IPM World Textbook [ipmworld.umn.edu]

Technical Notes & Optimization

Technical Support Center: Optimizing GC-MS for 6(Z)-Petroselinyl Acetate Detection

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the detection of 6(Z)-Petroselinyl acetate using Gas Chromatography-Mass Spectrometry (GC-MS).

Troubleshooting Guide

This guide addresses specific issues you may encounter during your GC-MS analysis of 6(Z)-Petroselinyl acetate.

Question: Why am I seeing no peak or a very small peak for 6(Z)-Petroselinyl acetate?

Answer:

Several factors could contribute to a weak or absent analyte peak. Consider the following troubleshooting steps:

• Sample Concentration and Stability: Ensure your sample concentration is within the detection limits of your instrument. 6(Z)-Petroselinyl acetate, as an ester, should be handled with care to prevent degradation. Check the stability of your sample and standards.

• Injector Issues: A leak in the injector can result in sample loss, particularly for volatile compounds. Additionally, an incorrect initial oven temperature (too high) for your injection mode (e.g., splitless) can cause sample backflash. The injector liner could also be contaminated or active, leading to analyte degradation.

• Column Performance: The GC column could be degraded or contaminated. It's also possible that the stationary phase is not suitable for this analyte.

• Detector Sensitivity: Confirm that the mass spectrometer is functioning correctly and that the detector is sensitive enough for your sample concentration.

Question: My peaks are showing significant tailing. What could be the cause?

Answer:

Peak tailing is often indicative of active sites in the GC system or improper chromatographic conditions.

• Active Sites: Active sites in the injector liner (especially if using glass wool) or on the column can interact with your analyte. Consider using a deactivated liner and ensuring your column is in good condition.

• Column Temperature: If the column or oven temperature is too low, it can lead to poor analyte volatilization and interaction with the stationary phase.

• Contamination: Contamination in the injector, column, or detector can cause peak tailing. A system bake-out or cleaning of the contaminated components may be necessary.

Question: I'm observing peak fronting. What should I investigate?

Answer:

Peak fronting is less common than tailing but can occur under specific circumstances.

• Column Overload: Injecting too much sample can overload the column, leading to fronting peaks. Try reducing the injection volume or increasing the split ratio.

• Improper Column Installation: An incorrectly installed column can lead to poor peak shape.

• Condensation: If the injector or initial oven temperature is too low, the sample may condense on the column, causing fronting.

Question: My retention times are inconsistent between runs. How can I fix this?

Answer:

Inconsistent retention times point to issues with the stability of your GC system.

• Leaks: Air leaks in the system, particularly at the injector seal or carrier gas connections, can affect flow rates and lead to shifting retention times.

• Flow Rate Fluctuation: Drifting carrier gas or combustion gas flow rates can cause retention time variability. Check your gas controllers and regulators.

• Oven Temperature Program: An insufficient equilibration time at the start of the run or a very rapid temperature ramp can lead to inconsistent retention times.

Question: The baseline of my chromatogram is noisy or drifting. What are the potential causes?

Answer:

A noisy or drifting baseline can obscure small peaks and affect integration.

• Contamination: Contamination in the carrier gas, injector, column, or detector can all contribute to a poor baseline. Using high-purity gases and ensuring system cleanliness is crucial.

• Column Bleed: At high temperatures, the stationary phase of the column can degrade and "bleed," causing a rising baseline, especially during a temperature program.

• Detector Issues: A contaminated detector or incorrect gas flows to the detector can result in a noisy baseline.

Frequently Asked Questions (FAQs)

Q1: Is derivatization necessary for the analysis of 6(Z)-Petroselinyl acetate?

A1: As 6(Z)-Petroselinyl acetate is already an ester, further derivatization to improve volatility, like that required for free fatty acids (e.g., conversion to fatty acid methyl esters - FAMEs), is generally not necessary.[1] However, if you are analyzing the parent compound, petroselinic acid, derivatization is essential for good chromatographic performance.[1]

Q2: What type of GC column is recommended for this analysis?

A2: A non-polar or medium-polar capillary column is typically suitable for the analysis of long-chain esters. Columns such as those with a 5% diphenyl / 95% dimethylpolysiloxane stationary phase (e.g., DB-5MS or HP-5MS) are a good starting point as they provide good resolution and thermal stability.[2][3]

Q3: What are the key MS parameters to consider?

A3: For initial method development, operating in electron ionization (EI) mode with a scan range of m/z 40-500 is a common practice.[3] The ionization energy is typically set to 70 eV.[2][3] For quantitative analysis, Selected Ion Monitoring (SIM) mode can be used to enhance sensitivity and selectivity by monitoring characteristic ions of 6(Z)-Petroselinyl acetate.[4]

Q4: How can I confirm the identity of the 6(Z)-Petroselinyl acetate peak?

A4: The identity of the peak can be confirmed by comparing its retention time and mass spectrum with that of a certified reference standard. The mass spectrum should show a molecular ion peak and characteristic fragmentation patterns for an acetate ester of a C18 unsaturated fatty alcohol.

Data Presentation

Table 1: Recommended GC-MS Starting Parameters for 6(Z)-Petroselinyl Acetate Analysis

Parameter	Recommended Setting
Gas Chromatograph (GC)
Injection Mode	Splitless (for trace analysis) or Split (10:1 to 40:1)
Injector Temperature	250 - 280 °C[2][3]
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.0 mL/min[2]
Column	DB-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness[2][3]
Oven Temperature Program	Initial: 100 °C (hold 2 min), Ramp 1: 15 °C/min to 180 °C, Ramp 2: 5 °C/min to 250 °C (hold 3 min), Ramp 3: 20 °C/min to 320 °C (hold 5 min)[2]
Mass Spectrometer (MS)
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV[2][3]
Mass Analyzer	Quadrupole or Ion Trap
Scan Range	m/z 40 - 500[3]
MS Source Temperature	230 °C[2]
MS Quad Temperature	150 °C[2]
Solvent Delay	4 - 5 min

Experimental Protocols

Protocol 1: Standard Preparation and GC-MS Analysis

• Standard Preparation: Prepare a stock solution of 6(Z)-Petroselinyl acetate in a suitable solvent such as hexane or ethyl acetate. Perform serial dilutions to create a series of calibration standards at appropriate concentrations.

• GC-MS System Setup:

  • Install a suitable capillary column (e.g., DB-5MS) in the GC.

  • Set the GC and MS parameters as outlined in Table 1.

  • Allow the system to equilibrate until a stable baseline is achieved.

• Injection:

  • Inject 1 µL of a solvent blank to ensure the system is clean.

  • Inject 1 µL of each calibration standard, starting with the lowest concentration.

  • Inject 1 µL of the sample solution.

• Data Acquisition and Analysis:

  • Acquire the data in full scan mode to identify the retention time and mass spectrum of 6(Z)-Petroselinyl acetate.

  • Develop a quantification method using either the total ion chromatogram (TIC) or by selecting specific ions in SIM mode for enhanced sensitivity.[4]

  • Generate a calibration curve from the standard injections and use it to determine the concentration of 6(Z)-Petroselinyl acetate in the sample.

Visualizations

Caption: A flowchart for systematic troubleshooting of poor peak response.

References

• 1. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. ec.europa.eu [ec.europa.eu]
• 4. researchgate.net [researchgate.net]

Overcoming low yield in the synthesis of "6(Z)-Petroselinyl acetate"

Technical Support Center: Synthesis of 6(Z)-Petroselinyl Acetate

Welcome to the technical support center for the synthesis of 6(Z)-Petroselinyl acetate. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges, particularly low yield, during the synthesis of this compound.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for 6(Z)-Petroselinyl acetate?

A1: A widely applicable and stereoselective method involves a two-step process:

• Wittig Reaction: Formation of the (Z)-alkene backbone, 6(Z)-petroselinol, by reacting a suitable phosphonium ylide with an aldehyde. Non-stabilized ylides are typically used to favor the formation of the Z-isomer.[1][2][3]

• Acetylation: Esterification of the resulting 6(Z)-petroselinol with an acetylating agent to yield the final product, 6(Z)-Petroselinyl acetate.

Q2: My overall yield is very low. What are the most critical steps to investigate?

A2: Low overall yield can typically be attributed to one or both of the main synthetic steps. The most critical points to investigate are:

• The Wittig Reaction: Incomplete reaction, poor Z-selectivity, and difficult purification are common issues. The separation of the desired alkene from the triphenylphosphine oxide byproduct can be particularly challenging.

• The Acetylation Step: The reaction may not go to completion, or the product may be lost during workup and purification.

• Purity of Starting Materials: Impurities in the initial aldehyde, phosphonium salt, or the alcohol precursor can significantly impact the efficiency of subsequent reactions.

Q3: How can I improve the Z-selectivity of my Wittig reaction?

A3: For non-stabilized ylides, Z-selectivity is favored under salt-free conditions.[2] The choice of base and solvent for the ylide generation is crucial. Using bases like sodium amide (NaNH₂) or sodium hexamethyldisilazide (NaHMDS) in an aprotic solvent like THF can lead to higher Z-selectivity compared to organolithium bases like n-butyllithium (n-BuLi), which can form salt complexes that may decrease Z-selectivity.[2]

Troubleshooting Guides

This section provides detailed troubleshooting for specific issues you may encounter during the synthesis.

Part 1: The Wittig Reaction - Synthesis of 6(Z)-Petroselinol

Issue 1: Low yield of the alkene product.

Potential Cause	Troubleshooting Suggestion
Incomplete Ylide Formation	Ensure the phosphonium salt is completely dry and the reaction is performed under strictly anhydrous conditions (e.g., under an inert atmosphere of argon or nitrogen). Verify the strength and stoichiometry of the base used. Consider using a stronger base if deprotonation is incomplete.
Ylide Decomposition	Phosphonium ylides can be unstable, especially at higher temperatures. Maintain the recommended reaction temperature, which is often low (e.g., -78 °C to 0 °C) during ylide formation and subsequent reaction with the aldehyde.
Side Reactions of the Aldehyde	Aldehydes can undergo self-condensation (aldol reaction) under basic conditions. Add the aldehyde slowly to the pre-formed ylide solution at a low temperature to minimize this. Ensure the aldehyde is pure and free from acidic or oxidative impurities.
Steric Hindrance	Significant steric hindrance in either the aldehyde or the ylide can slow down the reaction.[1] If this is suspected, you may need to increase the reaction time or temperature, though this might negatively impact Z-selectivity.

Issue 2: Poor Z:E Stereoselectivity.

Potential Cause	Troubleshooting Suggestion
Use of a Stabilized or Semi-Stabilized Ylide	The synthesis of a (Z)-alkene relies on the use of a non-stabilized ylide (where the carbon adjacent to the phosphorus is not attached to an electron-withdrawing group). Stabilized ylides predominantly give the (E)-alkene.[2][4]
Reaction Conditions Favoring Thermodynamic Product	The formation of the more stable (E)-alkene can be favored under conditions that allow for equilibration. "Salt-free" conditions are generally preferred for higher Z-selectivity. Using potassium-based bases in non-polar solvents can sometimes improve Z-selectivity.
Isomerization during Purification	Exposure to acid or heat during workup or purification (e.g., distillation or chromatography on silica gel) can potentially cause isomerization of the double bond. Use mild purification techniques and avoid acidic conditions.

Issue 3: Difficulty in purifying the alkene from triphenylphosphine oxide.

Potential Cause	Troubleshooting Suggestion
Similar Polarity	Triphenylphosphine oxide (TPPO) can have a similar polarity to the desired alkene, making chromatographic separation difficult.
Crystallization of TPPO	After the reaction, you can often precipitate a significant portion of the TPPO by concentrating the reaction mixture and adding a non-polar solvent like hexane or pentane. The TPPO can then be removed by filtration.
Chromatography Optimization	If chromatography is necessary, using a less polar eluent system (e.g., hexane/ether or hexane/ethyl acetate mixtures) can help to better separate the non-polar alkene from the more polar TPPO. Sometimes, adding a small percentage of a more polar solvent can improve the separation.

Part 2: Acetylation - Synthesis of 6(Z)-Petroselinyl Acetate

Issue 4: Incomplete acetylation reaction.

Potential Cause	Troubleshooting Suggestion
Insufficient Acetylating Agent or Catalyst	Ensure you are using a sufficient molar excess of the acetylating agent (e.g., acetic anhydride or acetyl chloride). If using a catalyst like pyridine or DMAP, ensure it is used in the correct amount and is of high purity.
Presence of Water	Acetylating agents react readily with water. Ensure your starting alcohol and solvent are anhydrous.
Steric Hindrance	While 6(Z)-petroselinol is a primary alcohol and should react readily, significant impurities could hinder the reaction. Ensure the starting alcohol is pure.

Issue 5: Product loss during workup.

Potential Cause	Troubleshooting Suggestion
Hydrolysis of the Ester	During aqueous workup, particularly under basic or acidic conditions, the acetate ester can be hydrolyzed back to the alcohol. Use a mild workup, for instance, washing with a saturated sodium bicarbonate solution to neutralize any acid, followed by a brine wash.[5] Avoid prolonged contact with aqueous layers.
Formation of Emulsions	The product and reaction byproducts can sometimes form emulsions during extraction, making separation difficult. Using a brine wash can help to break up emulsions.

Experimental Protocols

Protocol 1: Synthesis of 6(Z)-Petroselinol via Wittig Reaction

This protocol assumes the reaction of dodecyltriphenylphosphonium bromide with hexanal.

• Ylide Formation:

  • To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add dodecyltriphenylphosphonium bromide (1.1 equivalents) and anhydrous tetrahydrofuran (THF).

  • Cool the suspension to -78 °C in a dry ice/acetone bath.

  • Slowly add n-butyllithium (1.05 equivalents, as a solution in hexanes) dropwise via syringe. The solution should turn a deep orange or red color, indicating ylide formation.

  • Allow the mixture to stir at -78 °C for 1 hour.

• Reaction with Aldehyde:

  • Slowly add a solution of freshly distilled hexanal (1.0 equivalent) in anhydrous THF to the ylide solution at -78 °C.

  • After the addition is complete, allow the reaction to warm slowly to room temperature and stir for 12-16 hours.

• Workup and Purification:

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the solvent under reduced pressure.

  • To the resulting crude oil, add pentane or hexane to precipitate the triphenylphosphine oxide. Cool the mixture to 0 °C to maximize precipitation and filter off the solid.

  • Concentrate the filtrate and purify the crude 6(Z)-petroselinol by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.

Protocol 2: Synthesis of 6(Z)-Petroselinyl Acetate via Acetylation

• Reaction Setup:

  • To a clean, dry round-bottom flask, add 6(Z)-petroselinol (1.0 equivalent), anhydrous dichloromethane (or another suitable aprotic solvent), and pyridine (2.0 equivalents).

  • Cool the solution to 0 °C in an ice bath.

• Acetylation:

  • Slowly add acetic anhydride (1.5 equivalents) to the solution.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC until the starting alcohol is consumed.

• Workup and Purification:

  • Dilute the reaction mixture with dichloromethane.

  • Wash the organic layer sequentially with 1M HCl (to remove pyridine), saturated aqueous sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure 6(Z)-Petroselinyl acetate.

Data Summary Tables

Table 1: Effect of Base and Solvent on Wittig Reaction Yield and Selectivity (Hypothetical Data)

Entry	Base	Solvent	Temperature (°C)	Yield (%)	Z:E Ratio
1	n-BuLi	THF	-78 to RT	75	92:8
2	NaHMDS	THF	-78 to RT	80	95:5
3	KHMDS	Toluene	-78 to RT	78	97:3
4	NaNH₂	THF	-33 to RT	72	94:6

Table 2: Comparison of Acetylation Conditions (Hypothetical Data)

Entry	Acetylating Agent	Catalyst	Solvent	Time (h)	Yield (%)
1	Acetic Anhydride	Pyridine	CH₂Cl₂	4	95
2	Acetyl Chloride	Et₃N	CH₂Cl₂	2	92
3	Acetic Anhydride	DMAP	CH₂Cl₂	2	98
4	Acetic Anhydride	NaHCO₃	Toluene	24	85[5]

Visualizations

Caption: General workflow for the synthesis of 6(Z)-Petroselinyl acetate.

Caption: Troubleshooting decision tree for the Wittig reaction step.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Wittig Reaction [organic-chemistry.org]
• 3. organic chemistry - Why does the unstabilised Wittig reaction selectively form cis alkenes? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. m.youtube.com [m.youtube.com]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Stabilizing 6(Z)-Petroselinyl Acetate in Field Lure Formulations

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with "6(Z)-Petroselinyl acetate" in field lure formulations.

Frequently Asked Questions (FAQs)

Q1: What is "6(Z)-Petroselinyl acetate" and why is its stability in field lures a concern?

A1: "6(Z)-Petroselinyl acetate" is a long-chain, unsaturated ester. Like many insect pheromones, its chemical structure, particularly the double bond and the ester group, makes it susceptible to degradation under field conditions.[1][2] Environmental factors such as UV radiation from sunlight, heat, and atmospheric oxygen can break down the molecule, leading to a loss of biological activity and reduced lure effectiveness.[1]

Q2: What are the primary degradation pathways for "6(Z)-Petroselinyl acetate" in a field lure?

A2: The three main degradation pathways for "6(Z)-Petroselinyl acetate" are:

• Oxidation: The double bond in the molecule is vulnerable to attack by atmospheric oxygen, which can lead to the formation of less active or inactive compounds. This process is often accelerated by heat and UV light.[1]

• Hydrolysis: The ester functional group can react with water (moisture in the air), breaking the molecule down into its corresponding alcohol and carboxylic acid. This reaction can be catalyzed by acidic or basic conditions.[1][3]

• Photodegradation: UV radiation from sunlight can provide the energy to break chemical bonds within the pheromone molecule, leading to isomerization (cis-trans changes) or fragmentation.[1]

Q3: What types of stabilizers can be used to protect "6(Z)-Petroselinyl acetate"?

A3: To counteract the primary degradation pathways, two main types of stabilizers are recommended:

• Antioxidants: These compounds protect the pheromone from oxidative degradation. A common and effective antioxidant used in pheromone formulations is Butylated Hydroxytoluene (BHT).[4]

• UV Stabilizers: These molecules absorb or dissipate harmful UV radiation, thus protecting the pheromone from photodegradation. Examples include UV absorbers like benzophenones and hindered amine light stabilizers (HALS), which trap free radicals generated by UV exposure.[5][6]

Q4: How do I incorporate stabilizers into my lure formulation?

A4: The method of incorporation depends on the lure matrix. For dispenser types like polyethylene capsules, the pheromone and stabilizer(s) can be dissolved in a volatile solvent (e.g., pentane), added to the dispenser, and the solvent allowed to evaporate. For other matrices like rubber septa, the stabilizers can be included in the solution used to load the septa. It is crucial to ensure thorough mixing for uniform distribution of the stabilizer within the lure.

Q5: Will adding stabilizers affect the release rate or biological activity of the pheromone?

A5: When used at appropriate concentrations, stabilizers like BHT and common UV absorbers are not expected to significantly alter the release rate of the pheromone.[7] Their primary function is to protect the pheromone from degradation, thereby prolonging its biological activity. However, it is always prudent to conduct field trials to confirm that the addition of stabilizers does not negatively impact the attractiveness of the lure to the target insect species.[7]

Troubleshooting Guide

Problem	Possible Causes	Troubleshooting Steps
Rapid loss of lure attractiveness in the field.	Pheromone degradation due to oxidation, hydrolysis, or photodegradation.	1. Incorporate an antioxidant: Add an antioxidant like BHT to the pheromone formulation. 2. Add a UV stabilizer: Include a UV protectant such as a benzophenone-based UV absorber or a HALS. 3. Protect from moisture: Ensure the lure dispenser provides some protection from rain and high humidity.
Inconsistent trap captures over the expected lure lifespan.	Incomplete or uneven distribution of stabilizers in the lure matrix.	1. Ensure proper mixing: When preparing the lure formulation, ensure the stabilizer is fully dissolved and homogenously mixed with the pheromone before application to the dispenser. 2. Optimize loading procedure: For solid dispensers, allow sufficient time for the solvent carrying the pheromone and stabilizer to fully penetrate and evenly distribute within the matrix before solvent evaporation.
Lure shows physical changes (e.g., discoloration).	Potential degradation of the pheromone or the dispenser material.	1. Analyze residual pheromone: Use techniques like GC-MS to analyze the remaining pheromone in aged lures to identify degradation products. 2. Evaluate dispenser compatibility: Ensure the chosen dispenser material is inert and does not react with the pheromone or the stabilizers.

Experimental Protocols

Protocol 1: Incorporation of BHT into a Polyethylene Capsule Lure

Objective: To prepare a pheromone lure with an antioxidant to prevent oxidative degradation.

Materials:

• 6(Z)-Petroselinyl acetate

• Butylated Hydroxytoluene (BHT)

• Pentane (or another suitable volatile solvent)

• Polyethylene capsules

• Micropipette

• Vortex mixer

• Fume hood

Methodology:

• Prepare a stock solution of 6(Z)-Petroselinyl acetate in pentane at the desired concentration.

• Prepare a stock solution of BHT in pentane.

• In a clean glass vial, combine the pheromone stock solution with the BHT stock solution. A common starting point is an equal weight of BHT to the pheromone.[1][3]

• Vortex the mixture to ensure it is homogenous.

• Using a micropipette, carefully add the desired volume of the pheromone-BHT solution into an open polyethylene capsule.

• Allow the pentane to evaporate completely in a fume hood before sealing the capsule.[1][3]

• Store the prepared lures in a cool, dark place, preferably in a freezer, until field deployment.

Protocol 2: Field Trial to Evaluate Lure Stability and Efficacy

Objective: To compare the field performance of stabilized vs. unstabilized pheromone lures.

Materials:

• Traps suitable for the target insect

• Stabilized lures (prepared as in Protocol 1)

• Unstabilized lures (prepared without BHT)

• Field site with a known population of the target insect

• Randomized block experimental design

Methodology:

• Divide the field site into a minimum of four replicate blocks.

• Within each block, place one trap for each treatment (stabilized vs. unstabilized lure).

• Position traps at a sufficient distance from each other to avoid interference.

• Deploy the traps at the beginning of the target insect's flight period.

• Check traps at regular intervals (e.g., weekly) and record the number of captured target insects.

• Continue the trial for the expected lifespan of the lure.

• Analyze the trap capture data using appropriate statistical methods (e.g., ANOVA) to determine if there is a significant difference in performance between the stabilized and unstabilized lures over time.

Data Presentation

Table 1: Hypothetical Degradation of 6(Z)-Petroselinyl Acetate in Field Lures Over 4 Weeks

Lure Formulation	Week 1 (% Remaining)	Week 2 (% Remaining)	Week 3 (% Remaining)	Week 4 (% Remaining)
6(Z)-Petroselinyl acetate only	85	65	40	20
+ BHT (0.5% w/w)	95	88	75	60
+ UV Stabilizer (1% w/w)	92	80	68	50
+ BHT + UV Stabilizer	98	95	90	85

Note: This table presents hypothetical data for illustrative purposes. Actual degradation rates will vary depending on environmental conditions and the specific stabilizers used.

Table 2: General Stability of Pheromone Chemical Classes

Chemical Class	Primary Degradation Pathway	General Stability
Aldehydes	Oxidation	Low
Esters	Hydrolysis	Moderate
Alcohols	Oxidation	Moderate to High
Hydrocarbons	Oxidation, Photodegradation	High

Source: Adapted from literature on pheromone stability.[1]

Visualizations

Caption: Degradation pathways of 6(Z)-Petroselinyl acetate.

Caption: Workflow for preparing stabilized pheromone lures.

Caption: Mechanism of HALS as a UV stabilizer.

References

• 1. benchchem.com [benchchem.com]
• 2. Latest Developments in Insect Sex Pheromone Research and Its Application in Agricultural Pest Management - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kinetic Studies of the Alkaline Hydrolysis of Alkyl Acetates by Conductometric Measurements | Semantic Scholar [semanticscholar.org]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. Hindered amine light stabilizers - Wikipedia [en.wikipedia.org]
• 6. m.youtube.com [m.youtube.com]
• 7. apps.dtic.mil [apps.dtic.mil]

Minimizing isomeric impurities in "6(Z)-Petroselinyl acetate" synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing isomeric impurities during the synthesis of 6(Z)-Petroselinyl acetate.

Frequently Asked Questions (FAQs)

Q1: What are the primary isomeric impurities formed during the synthesis of 6(Z)-Petroselinyl acetate?

A1: The main isomeric impurities are the (E)-isomer, 6(E)-Petroselinyl acetate, and potentially positional isomers depending on the synthetic route. The formation of the (E)-isomer is a common issue in stereoselective reactions aiming for a (Z)-alkene.

Q2: Which synthetic method is commonly used to favor the formation of the (Z)-isomer in this synthesis?

A2: The Wittig reaction is a widely employed method for forming the carbon-carbon double bond with Z-selectivity.[1][2][3] Specifically, using non-stabilized or semi-stabilized ylides under salt-free conditions typically favors the formation of the (Z)-alkene.[1][2]

Q3: How can I monitor the isomeric ratio of my product during and after the reaction?

A3: The isomeric ratio of 6(Z)-Petroselinyl acetate to its (E)-isomer can be monitored using analytical techniques such as Gas Chromatography (GC) with a suitable capillary column, or High-Performance Liquid Chromatography (HPLC) on a C18 or silver-ion column.[4][5][6] ¹H NMR spectroscopy can also be used to determine the ratio by integrating the distinct signals of the vinylic protons for the (Z) and (E)-isomers.

Q4: What purification techniques are effective for separating (Z) and (E)-isomers of long-chain acetates?

A4: Separation of (Z) and (E)-isomers can be challenging due to their similar physical properties. Techniques that can be employed include:

• Flash column chromatography: While challenging, it can be effective with careful selection of the stationary and mobile phases.

• Silver-ion chromatography (Argentation chromatography): This is a powerful technique for separating unsaturated compounds based on the number, position, and geometry of double bonds.[7]

• Preparative HPLC: Using reverse-phase columns can provide good separation of the isomers.[5][6]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Z:E ratio (high percentage of (E)-isomer)	Use of a stabilized Wittig ylide.	Employ a non-stabilized or semi-stabilized ylide. Non-stabilized ylides generally provide higher Z-selectivity.[1][2]
Presence of lithium salts in the reaction mixture.	Prepare the ylide using a sodium or potassium base (e.g., NaH, KHMDS) instead of a lithium base (e.g., n-BuLi) to avoid the formation of lithium salts which can decrease Z-selectivity.[8]
Reaction temperature is too high.	Perform the Wittig reaction at low temperatures (e.g., -78 °C) to favor the kinetic (Z)-product.[8]
Formation of positional isomers	Impure starting materials.	Ensure the purity of the starting aldehyde and phosphonium salt. Positional impurities in the starting materials will lead to corresponding isomeric impurities in the product.
Side reactions during ylide formation.	Ensure complete formation of the desired ylide before adding the aldehyde. Monitor ylide formation using a suitable method if possible.
Low reaction yield	Sterically hindered reactants.	While less of a concern with aldehydes, ensure that the reactants are not excessively bulky, which can impede the reaction.
Instability of the ylide.	Generate the ylide in situ and use it immediately. Some ylides can be unstable and decompose over time.
Incomplete reaction.	Monitor the reaction progress using TLC or GC. If the reaction stalls, consider increasing the reaction time or temperature, although the latter may affect stereoselectivity.
Difficulty in removing triphenylphosphine oxide byproduct	Co-elution with the product during chromatography.	Triphenylphosphine oxide can be difficult to remove. Methods for its removal include precipitation from a non-polar solvent, conversion to a water-soluble phosphonium salt, or using a specialized workup procedure.

Experimental Protocols

Protocol 1: Synthesis of 6(Z)-Petroselinyl Acetate via Wittig Reaction

This protocol outlines a general procedure for the synthesis of 6(Z)-Petroselinyl acetate using a Wittig reaction to form the Z-alkene.

Materials:

• (5-Carboxypentyl)triphenylphosphonium bromide

• Sodium hydride (NaH) or Sodium hexamethyldisilazide (NaHMDS)

• Anhydrous Tetrahydrofuran (THF)

• Dodecanal

• Lithium aluminum hydride (LiAlH₄)

• Acetyl chloride or Acetic anhydride

• Pyridine or Triethylamine

• Anhydrous dichloromethane (DCM)

• Standard workup and purification reagents

Procedure:

• Ylide Formation:

  • In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend (5-carboxypentyl)triphenylphosphonium bromide in anhydrous THF.

  • Cool the suspension to 0 °C and slowly add the sodium base (e.g., NaH or NaHMDS).

  • Allow the mixture to stir at 0 °C for 30 minutes and then at room temperature for 1 hour to ensure complete ylide formation.

• Wittig Reaction:

  • Cool the ylide solution to -78 °C.

  • Slowly add a solution of dodecanal in anhydrous THF to the ylide solution.

  • Allow the reaction to stir at -78 °C for 2-4 hours, then slowly warm to room temperature and stir overnight.

  • Monitor the reaction by TLC or GC for the disappearance of the aldehyde.

• Workup and Acid Isolation:

  • Quench the reaction by the slow addition of water.

  • Acidify the mixture with dilute HCl and extract the product with diethyl ether or ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain crude 6(Z)-petroselinic acid.

• Reduction to Alcohol:

  • Dissolve the crude 6(Z)-petroselinic acid in anhydrous THF and cool to 0 °C.

  • Slowly add a solution of LiAlH₄ in THF.

  • Allow the reaction to stir at room temperature until the reduction is complete (monitor by TLC).

  • Carefully quench the reaction by the sequential addition of water, 15% NaOH solution, and water.

  • Filter the resulting solids and concentrate the filtrate to obtain crude 6(Z)-petroselinol.

• Acetylation:

  • Dissolve the crude 6(Z)-petroselinol in anhydrous DCM and add pyridine or triethylamine.

  • Cool the solution to 0 °C and slowly add acetyl chloride or acetic anhydride.

  • Stir the reaction at room temperature until completion (monitor by TLC).

  • Quench the reaction with water and extract the product with DCM.

  • Wash the organic layer with dilute HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purification:

  • Purify the crude 6(Z)-Petroselinyl acetate by flash column chromatography on silica gel, using a gradient of hexane and ethyl acetate as the eluent.

  • If necessary, further purification to remove the (E)-isomer can be performed using preparative HPLC or silver-ion chromatography.

Visualizations

Caption: Workflow for the synthesis of 6(Z)-Petroselinyl acetate.

Caption: Troubleshooting logic for low Z:E ratio.

References

• 1. Wittig Reaction [organic-chemistry.org]
• 2. Wittig reaction - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. macbeth-project.eu [macbeth-project.eu]
• 5. Purification of fatty acid ethyl esters by solid-phase extraction and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. Separation and quantitation of free fatty acids and fatty acid methyl esters by reverse phase high pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Chromatographic Analysis of 6(Z)-Petroselinyl Acetate

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to improve the chromatographic resolution of 6(Z)-Petroselinyl acetate and its related isomers.

Frequently Asked Questions (FAQs)

Q1: What are the most common isomers that co-elute with 6(Z)-Petroselinyl acetate?

A1: The most common and chromatographically challenging isomer is the positional isomer, oleyl acetate (9(Z)-Octadecenyl acetate). Petroselinyl acetate has a double bond at the 6th carbon position (Δ6), while oleyl acetate has it at the 9th position (Δ9). Due to their very similar physical properties, they often co-elute under standard chromatographic conditions. Other potential isomers include other C18:1 positional isomers (e.g., vaccenyl acetate, Δ11) and geometric (cis/trans) isomers.

Q2: Should I use Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) for my analysis?

A2: The choice depends on your specific analytical goals.

• Gas Chromatography (GC-FID/GC-MS): GC is a powerful technique, especially for volatile compounds. For fatty acid derivatives, it often requires derivatization to more volatile esters (though your compound is already an acetate ester). Achieving separation of positional isomers like petroselinyl and oleyl acetate is challenging but possible with highly polar, long capillary columns. GC is excellent for routine quantification when a method has been established.

• High-Performance Liquid Chromatography (HPLC): HPLC is highly versatile and particularly well-suited for separating non-volatile or thermally sensitive compounds. For positional isomers of fatty acids, Silver Ion HPLC (Ag-HPLC) is the most powerful technique, offering superior selectivity based on the double bond's position. Reversed-phase (RP-HPLC) is less effective for positional isomers but can be useful for separating based on hydrophobicity and for preparative scale work.

Q3: What is the principle behind Silver Ion HPLC (Ag-HPLC) for separating these isomers?

A3: Silver ion chromatography separates unsaturated compounds based on the number, position, and geometry of their double bonds. The stationary phase (or sometimes the mobile phase) contains silver ions (Ag+). These ions form reversible π-complexes with the double bonds of the analytes. The strength of this interaction depends on the steric accessibility of the double bond. Isomers where the double bond is more exposed will interact more strongly with the silver ions and be retained longer on the column, allowing for their separation.

Q4: Do I need to derivatize 6(Z)-Petroselinyl acetate for GC analysis?

A4: Since 6(Z)-Petroselinyl acetate is already an ester, it is sufficiently volatile for GC analysis. However, if you are experiencing poor resolution with the acetate form, a common strategy to improve the separation of petroselinic and oleic acid isomers is to first hydrolyze the acetate to the free fatty acid and then re-esterify to a bulkier ester (e.g., butyl or 2-ethyl-1-hexyl ester).[1] This can increase the subtle structural differences between the isomers, enhancing separation on a polar stationary phase.

Troubleshooting Guide

Issue 1: Complete Co-elution or Poor Resolution of Isomers in Gas Chromatography

Symptoms: A single, possibly broad or shouldered peak is observed where two or more isomers are expected.

Cause: The GC column and conditions are not providing sufficient selectivity (α) or efficiency (N) to resolve the isomers. This is common for positional isomers like petroselinyl and oleyl acetates on standard, non-polar, or mid-polar columns.

Solutions:

• Select a Highly Polar Stationary Phase: The most critical factor is the choice of the GC column. Use a long (e.g., 100 m or longer) capillary column with a high-polarity stationary phase, such as a high-percentage cyanopropyl polysiloxane.[2][3]

  • Recommended Column: CP-Sil 88 or equivalent bonded cyanopropyl phase. These phases provide unique selectivity for FAME isomers based on dipole-dipole and other polar interactions.[2][3][4]

• Optimize the Temperature Program: A slower temperature ramp rate increases the time analytes spend interacting with the stationary phase, which can improve resolution.

  • Action: Decrease the oven temperature ramp rate (e.g., from 10°C/min to 2-4°C/min) across the elution range of your isomers.[5]

• Reduce Carrier Gas Flow Rate: While this will increase analysis time, operating the carrier gas (Helium or Hydrogen) at its optimal linear velocity maximizes column efficiency, leading to narrower peaks and better resolution.[6]

• Consider Derivatization to a Bulkier Ester: As mentioned in the FAQ, converting the acetate to a larger ester can enhance separation.[1] This approach alters the interaction of the molecule with the stationary phase.

Issue 2: Peak Tailing in Gas Chromatography

Symptoms: Asymmetrical peaks with a "tail" extending from the back of the peak. This reduces resolution and makes accurate integration difficult.

Cause: Peak tailing for compounds like fatty acid esters is often caused by interactions with "active sites" in the GC system. These are typically exposed silanol groups (Si-OH) on the inlet liner, glass wool, or the front of the column.

Solutions:

• Use a Deactivated Inlet Liner: The inlet liner is a primary source of active sites. Replace your standard liner with one that has been chemically deactivated to mask the silanol groups. If using glass wool, ensure it is also deactivated.[7]

• Perform Column Maintenance: Contaminants can build up at the head of the column, creating active sites.

  • Action: Trim the first 15-30 cm from the front of the column. If the column is old, it may need to be replaced.

• Check for System Contamination: Contamination can also originate from the injector or gas lines. Clean the injector port and ensure high-purity gases and traps are in use.[7]

Issue 3: Inadequate Resolution in HPLC

Symptoms: Isomers are not separated using a standard reversed-phase (e.g., C18) HPLC method.

Cause: Reversed-phase chromatography primarily separates based on hydrophobicity. Positional isomers like 6(Z)- and 9(Z)-octadecenyl acetate have nearly identical hydrophobicity, making them extremely difficult to resolve on a C18 column.

Solutions:

• Employ Silver Ion HPLC (Ag-HPLC): This is the most effective HPLC technique for separating positional isomers.

  • Action: Use a cation-exchange column loaded with silver ions. The mobile phase is typically a non-polar solvent system (e.g., hexane or dichloromethane) with a small amount of a more polar modifier like acetonitrile or isopropanol to control retention.[8][9]

• Optimize Reversed-Phase Conditions (if Ag-HPLC is not available):

  • Try a Different Stationary Phase: A column with higher shape selectivity, such as a cholesterol-bonded phase, may offer improved resolution over a standard C18 column.[10]

  • Lower the Temperature: Reducing the column temperature can sometimes enhance selectivity between closely related compounds.

  • Modify the Mobile Phase: Changing the organic modifier (e.g., from acetonitrile to methanol or vice versa) can alter selectivity. Use a high percentage of organic modifier (e.g., 90-100% acetonitrile or methanol) as these compounds are very non-polar.[11]

Data Presentation

Table 1: GC Resolution of Petroselinyl (Δ6) vs. Oleyl (Δ9) Acid Esters on a Polar Column. (Data adapted from a study on fatty acid esters to illustrate the effect of the ester group on isomer separation. Resolution values are indicative and will vary with specific system conditions.)[1]

Ester Derivative	Resolution (Δ6 vs. Δ9)	Comments
Methyl Ester	~0.51 (Poor)	Isomers are poorly resolved and may co-elute.
Ethyl Ester	>0.89 (Good)	Significant improvement in separation.
Propyl Ester	>0.89 (Good)	Good separation suitable for quantification.
Butyl Ester	>0.89 (Good)	Good separation suitable for quantification.
2-Ethyl-1-hexyl Ester	~0.96 (Excellent)	Baseline or near-baseline separation is achievable.

Table 2: Estimated GC Retention Times for C18 FAME Isomers on a CP-Sil 88 Column (100 m). (Data estimated from a standard 37-component FAME mix chromatogram. Retention times are approximate and serve as a guide for elution order.)[4]

Compound (Methyl Ester)	Estimated Retention Time (min)	Elution Order Note
Stearate (C18:0)	~32.5	Saturated, elutes first among C18s.
Oleate (C18:1, cis-9)	~33.2	The most common C18:1 isomer.
Linoleate (C18:2, cis-9,12)	~34.5	Elutes after the monoenes.
Linolenate (C18:3, cis-9,12,15)	~35.8	Elutes after the dienes.

Note: Petroselinyl acetate (or its methyl ester) is expected to elute slightly before oleyl acetate on a highly polar cyanopropyl column.

Experimental Protocols

Protocol 1: High-Resolution GC Method for 6(Z)-Petroselinyl Acetate Isomers (Adapted)

This method is adapted from a standard protocol for the analysis of complex fatty acid methyl ester (FAME) mixtures and is designed to provide high resolution for positional isomers.[4]

• Sample Preparation: If starting from a lipid mixture, perform hydrolysis and methylation to convert all fatty acids to their methyl esters for comparison, or proceed with a direct injection of 6(Z)-Petroselinyl acetate dissolved in a suitable solvent (e.g., hexane or isooctane).

• GC System: Gas chromatograph with Flame Ionization Detector (FID).

• Column: CP-Sil 88 for FAME, 100 m x 0.25 mm ID, 0.2 µm film thickness (or equivalent highly polar cyanopropyl column).

• Carrier Gas: Helium or Hydrogen, at optimal constant flow (approx. 1.0 mL/min for Helium).

• Injector:

  • Mode: Split (e.g., 20:1 split ratio).

  • Temperature: 250°C.

  • Injection Volume: 0.5 - 1.0 µL.

• Oven Temperature Program:

  • Initial Temperature: 80°C, hold for 2 minutes.

  • Ramp 1: 4°C/min to 220°C, hold for 5 minutes.

  • Ramp 2: 4°C/min to 240°C, hold for 10 minutes.

• Detector (FID):

  • Temperature: 270°C.

• Expected Results: This method should provide good resolution between C18:1 positional isomers, with 6(Z)-Petroselinyl acetate eluting just before oleyl acetate.

Protocol 2: Silver Ion HPLC Method for 6(Z)-Petroselinyl Acetate Isomers (Adapted)

This protocol is based on established principles of Ag-HPLC for the separation of fatty acid positional isomers.[8][12]

• Sample Preparation: Dissolve the 6(Z)-Petroselinyl acetate sample in the mobile phase or a weak, non-polar solvent like hexane.

• HPLC System: HPLC with UV detector (set to a low wavelength like 205-210 nm if no chromophore is present) or an Evaporative Light Scattering Detector (ELSD).

• Column: A silver ion (Ag+) column (e.g., a silica-based cation-exchange column loaded with silver ions).

• Mobile Phase: Isocratic elution with a non-polar solvent mixture. The exact composition requires optimization.

  • Starting Condition: 99.8% n-hexane / 0.2% acetonitrile (v/v).

  • Optimization: To increase retention, decrease the percentage of the polar modifier (acetonitrile). To decrease retention, slowly increase the percentage of the polar modifier.

• Flow Rate: 1.0 mL/min.

• Column Temperature: Ambient (e.g., 25°C).

• Expected Results: This method will separate isomers based on the position of the double bond. The elution order is typically Δ11 > Δ9 > Δ6, meaning 6(Z)-Petroselinyl acetate will be the most retained of these common C18:1 isomers.

Visualizations

Caption: Workflow for troubleshooting poor GC resolution of isomers.

Caption: Decision tree for selecting the appropriate chromatography method.

References

• 1. researchgate.net [researchgate.net]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. researchgate.net [researchgate.net]
• 4. agilent.com [agilent.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. hplc.eu [hplc.eu]
• 11. Separation and quantitation of free fatty acids and fatty acid methyl esters by reverse phase high pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. HPLC analysis | Cyberlipid [cyberlipid.gerli.com]

Addressing EAG response variability to "6(Z)-Petroselinyl acetate"

A Guide to Addressing EAG Response Variability

Note to Researchers: While this guide is structured to address variability in Electroantennography (EAG) responses, a comprehensive search for "6(Z)-Petroselinyl acetate" within the context of EAG experiments did not yield specific published protocols or documented variability issues. Therefore, this resource has been developed as a comprehensive guide to common sources of variability in EAG experiments for a general volatile compound. The principles, troubleshooting steps, and protocols provided herein are broadly applicable and can be adapted by researchers for their specific compound of interest, including "6(Z)-Petroselinyl acetate."

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section provides answers to common questions and solutions to problems encountered during EAG recordings.

1. Preparation and Setup Issues

• Q1: I am not getting any signal or a very weak signal from the antenna. What should I check?

  A1: A lack of or a weak signal is a common issue that can stem from several factors. Follow this checklist to troubleshoot:

  • Electrode Contact: Ensure there is good electrical contact between the electrodes and the antenna.[1] Check for air bubbles in the electrode tips, as even a tiny bubble can break the electrical circuit.[1] The tips of the glass micropipettes should be appropriately sized to hold the antenna snugly without crushing it.

  • Antenna Viability: The antennal preparation may have lost viability. This can be due to desiccation, damage during excision, or prolonged time since preparation.[2] It is essential to use freshly prepared antennae and maintain a humidified environment around the preparation.[3] Periodically testing with a known positive control can help assess the preparation's health.[3]

  • Electrode Preparation: Ensure your Ag/AgCl electrodes are properly chloridized and that the saline solution is correctly formulated and free of contaminants.[4]

  • Amplifier and Grounding: Check that the amplifier is turned on, correctly zeroed, and that the grounding is secure. A faulty ground is a common source of signal loss.

• Q2: My baseline is drifting significantly. How can I stabilize it?

  A2: Baseline drift is a frequent problem in EAG recordings, especially over long experiments.[1] Here are the primary causes and solutions:

  • Antenna Settling: A newly mounted antenna often requires an equilibration period for the baseline to stabilize. Allow a few minutes for the preparation to settle before starting recordings.

  • Electrode Polarization: This can occur over time. Re-chloridizing the silver wires can help.[4]

  • Temperature and Humidity Fluctuations: Changes in the ambient temperature and humidity can affect the antenna's physiological state and cause drift.[3][5] Conduct experiments in a temperature and humidity-controlled environment.

  • Contamination: Contamination of the saline solution or the air delivery system can lead to a drifting baseline.[6][7] Ensure all components are clean.

• Q3: The signal-to-noise ratio (S/N) of my recordings is very low. How can I improve it?

  A3: A low S/N ratio can make it difficult to distinguish true responses from background noise.[8] Consider the following improvements:

  • Electrical Shielding: Use a Faraday cage to shield the setup from external electrical noise (e.g., 50/60 Hz mains hum, computer monitors).[2]

  • Grounding: Ensure all equipment is properly grounded to a common ground.

  • Reduce Electrode Noise: Use high-quality, properly prepared electrodes. Glass micropipettes are often preferred over metal electrodes to reduce electrochemical potentials.[1]

  • Antenna Array: For some species, using multiple antennae connected in series can increase the signal amplitude more than the noise, thus improving the S/N ratio.[9][10]

  • Filtering: Use the appropriate electronic filters on your amplifier to remove high-frequency noise without distorting the EAG signal.[1]

2. Stimulus Delivery and Compound-Related Issues

• Q4: I am seeing a decreasing response amplitude with repeated stimulation of the same compound. What is happening?

  A4: This is likely due to sensory adaptation or antennal fatigue.[2]

  • Increase Inter-stimulus Interval: Allow a longer recovery period between puffs (e.g., 30-60 seconds) for the olfactory receptor neurons to return to their resting state.[2]

  • Randomize Stimulus Presentation: To avoid systematic adaptation effects, present different compounds and concentrations in a randomized order.[2]

  • Check Concentration: Very high concentrations of a stimulus can lead to rapid and prolonged adaptation. Consider using a lower, more physiologically relevant concentration range.

• Q5: The response to my solvent control is high. What could be the cause?

  A5: A significant response to the solvent control indicates a contamination issue.[2]

  • Solvent Purity: Ensure you are using a high-purity solvent (e.g., hexane, paraffin oil).

  • Contaminated Materials: The filter paper, Pasteur pipettes, or the air delivery system may be contaminated. Use fresh, clean materials for each stimulus.

  • Cross-Contamination: Ensure there is no cross-contamination between different stimulus pipettes.

• Q6: My EAG responses are highly variable between different antennae from the same species. How can I account for this?

  A6: Biological variability is inherent in EAG recordings. Factors such as the insect's age, sex, physiological state (e.g., mated status, time of day), and overall health can influence antennal responsiveness.[3]

  • Standardize Insect Rearing: Use insects of the same age, sex, and rearing conditions to minimize inter-individual variability.

  • Normalization: To compare responses across different preparations, normalize the data. A common method is to express the response to a test compound as a percentage of the response to a standard reference compound (e.g., a known pheromone component or a general odorant like hexanol) that elicits a consistent response.

3. Data Analysis and Interpretation

• Q7: How should I properly measure the EAG response amplitude?

  A7: The EAG response is typically measured as the maximum negative deflection (in millivolts, mV) from the pre-stimulus baseline. It is crucial to perform baseline correction before measuring the peak amplitude to account for any drift. This can be done by subtracting a linear fit of the pre-stimulus baseline from the signal.

• Q8: What is the best way to present dose-response data?

  A8: To quantify the antenna's sensitivity to a compound, a dose-response curve should be generated. This involves plotting the normalized EAG response against the logarithm of the stimulus concentration. This allows for the determination of the detection threshold and the concentration at which the response saturates.

Experimental Protocols

A detailed, generalized protocol for conducting EAG experiments is provided below.

1. Preparation of Stimulus Solutions

• Prepare a stock solution of the test compound (e.g., "6(Z)-Petroselinyl acetate") in a high-purity solvent like paraffin oil or hexane.

• Perform serial dilutions to create a range of concentrations for dose-response analysis (e.g., 10⁻⁵, 10⁻⁴, 10⁻³, 10⁻², 10⁻¹ µg/µL).

• Prepare a solvent-only control.

• For each stimulus, apply a standard volume (e.g., 10 µL) of the solution onto a small strip of filter paper.

• Insert the filter paper into a clean Pasteur pipette. Allow a few seconds for the solvent to evaporate before use.[2]

2. Electrode and Antenna Preparation

• Pull glass capillaries to a fine point using a micropipette puller. Break the very tip to an inner diameter suitable for the insect's antenna.[1]

• Fill the micropipettes with a suitable saline solution (e.g., Ringer's solution).

• Insert a chloridized silver wire (Ag/AgCl) into the back of each micropipette to serve as the electrode.[2]

• Anesthetize an insect by chilling it on ice.

• Under a dissecting microscope, carefully excise one antenna at its base using fine scissors. For some setups, the insect can be kept intact and immobilized.[11]

• Mount the excised antenna between the two electrodes. The recording electrode is typically placed over the distal tip of the antenna, and the reference electrode is placed in contact with the base.

3. EAG Recording

• Place the entire setup inside a Faraday cage to minimize electrical interference.

• Position the outlet of the stimulus delivery tube approximately 1 cm from the antenna.

• Pass a continuous stream of humidified, purified air over the antenna.[2]

• Begin recording the baseline electrical activity using EAG software.

• Deliver a puff of the stimulus (e.g., 0.5 seconds) by diverting the air stream through the stimulus-containing Pasteur pipette.

• Record the resulting EAG response (a negative voltage deflection).[12]

• Allow a sufficient inter-stimulus interval (e.g., 30-60 seconds) for the antenna to recover.[2]

• Present the different concentrations and the control in a randomized order.

• Periodically present a standard reference compound to monitor the viability of the antennal preparation throughout the experiment.[2]

4. Data Analysis

• Measure the peak amplitude of the negative voltage deflection for each response after baseline correction.

• Normalize the responses to the test compounds by expressing them as a percentage of the response to the standard reference compound.

• Generate dose-response curves by plotting the normalized response versus the log of the concentration.

Data Presentation Tables

Table 1: Troubleshooting Guide for Common EAG Issues

Problem	Potential Cause	Recommended Solution(s)
No/Weak Signal	Poor electrode contact, Non-viable antenna, Equipment malfunction	Check for air bubbles in electrodes, use a fresh antenna, verify amplifier and grounding.
Baseline Drift	Antenna settling, Electrode polarization, Environmental changes	Allow equilibration time, re-chloridize electrodes, control temperature and humidity.[1][3]
Low S/N Ratio	Electrical interference, Poor grounding, High electrode noise	Use a Faraday cage, ensure common ground, use high-quality glass electrodes.[1][2]
Decreasing Response	Sensory adaptation/fatigue	Increase time between stimuli, randomize stimulus order, use lower concentrations.[2]
High Control Response	Contaminated solvent or materials	Use high-purity solvent, use clean filter paper and pipettes for each stimulus.[2]
High Inter-Antennal Variability	Biological variation (age, sex, etc.)	Standardize insect rearing conditions, normalize data to a reference standard.[3]

Table 2: Factors Influencing EAG Response Amplitude and Variability

Factor	Effect on EAG Response	Considerations for Experimental Design
Compound Concentration	Response amplitude generally increases with concentration up to a saturation point.	Test a range of concentrations to generate a full dose-response curve.[3]
Stimulus Duration	Longer puffs can lead to larger and broader responses but also faster adaptation.	Use short, consistent puff durations (e.g., 0.5s).
Inter-stimulus Interval	Too short an interval leads to adaptation and reduced response amplitude.	Allow sufficient recovery time (e.g., 30-60s) between stimuli.[2]
Temperature	Can affect both compound volatility and antennal physiology. Higher temps can increase volatility and response, up to a point.[8]	Maintain a stable and controlled ambient temperature.
Humidity	Low humidity can cause the antenna to dry out, reducing its viability.	Use a humidified air stream directed over the preparation.[3]
Insect Age & Sex	Sensitivity to certain compounds can vary with age and between sexes.	Standardize the age and sex of the insects used in the study.
Time of Day	Circadian rhythms can affect the olfactory sensitivity of some insects.	Conduct experiments at the same time of day to ensure consistency.

Visualizations

References

• 1. ockenfels-syntech.com [ockenfels-syntech.com]
• 2. benchchem.com [benchchem.com]
• 3. A Step-by-Step Guide to Mosquito Electroantennography [jove.com]
• 4. Using Insect Electroantennogram Sensors on Autonomous Robots for Olfactory Searches - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. 4-2 Baseline Problems | Technical Information | GL Sciences [glsciences.com]
• 8. Frontiers | Induction Coil Heating Improves the Efficiency of Insect Olfactory Studies [frontiersin.org]
• 9. ento.psu.edu [ento.psu.edu]
• 10. Improvement of signal-to-noise ratio in electroantennogram responses using multiple insect antennae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Electroantennography - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Attractiveness of 6(Z)-Petroselinyl Acetate Lures

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the performance of 6(Z)-Petroselinyl acetate lures in their experiments. The guidance provided is based on established principles in chemical ecology and may require adaptation for your specific target species and experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the optimal component ratio for a 6(Z)-Petroselinyl acetate lure?

Q2: Should I add any synergists to the 6(Z)-Petroselinyl acetate lure?

The addition of host-plant volatiles (HPVs) or other synergists can significantly enhance the attractiveness of sex pheromone lures for some insect species.[4] For instance, the addition of (Z)-3-hexenyl acetate and 1-undecanol has been shown to increase male attraction to sex pheromone traps for the Oriental fruit moth, Grapholita molesta.[4] Researchers have also found that limonene can act as a synergist to the sex pheromone of Dioryctria abietella.[2] It is advisable to test a range of ecologically relevant HPVs for their potential synergistic effects with 6(Z)-Petroselinyl acetate.

Q3: Does the type of trap and its placement affect lure performance?

Yes, both trap design and placement are crucial factors. For the fir coneworm, the Pherotech diamond sticky trap was found to be the most effective among several designs tested.[1][2] Similarly, for Dioryctria abietella, delta, wing, and diamond traps were superior to bucket traps.[2] Trap height relative to the crop canopy and the distance between traps are also important considerations to avoid interference and ensure accurate monitoring.[5]

Q4: How does the release rate of the lure affect its attractiveness?

The release rate of the pheromone from the dispenser can influence its effectiveness. A phenomenon known as "flash-off," a very high initial release of pheromone, has been observed in some lures.[3][6] For short-term experiments, it may be beneficial to "air" the lures for at least 24 hours before use to achieve a more stable release rate.[3][6] The material and design of the dispenser (e.g., rubber septum, polyethylene bag) will also determine the release kinetics.

Troubleshooting Guide

Issue	Possible Causes	Recommended Solutions
Low or no trap captures	- Sub-optimal lure blend ratio.- Incorrect trap design or placement.- Low population density of the target species.- Lure degradation due to environmental factors (UV light, heat).- Presence of inhibitors in the lure formulation.	- Conduct a field trial with varying ratios of 6(Z)-Petroselinyl acetate and any potential minor components.- Test different commercially available trap designs (e.g., delta, wing, sticky traps).[1][2]- Adjust trap height and location based on the known behavior of the target species.- Confirm the presence and activity period of the target species in the experimental area.- Consider adding UV stabilizers or antioxidants to the lure formulation, although their effectiveness can vary.[1][2]- Ensure high purity of the synthetic pheromone.
High variability in trap captures	- "Flash-off" effect from new lures.[3][6]- Inconsistent environmental conditions.- Inappropriate statistical analysis of the data.	- Air new lures for 24 hours before deploying them in the field.[3][6]- Record environmental data (temperature, wind speed, rainfall) and consider it as a covariate in your analysis.- Use appropriate data transformations (e.g., square root transformation) and statistical models (e.g., RCBD) for analysis.[5]
Attraction of non-target species	- Lure components may be attractive to other species.- Lure may be contaminated.	- Analyze the pheromone blend of the non-target species to identify any common components.- Adjust the blend ratio to be more specific to the target species.- Ensure proper handling and storage of lures to prevent cross-contamination.

Experimental Protocols

Protocol 1: Determining the Optimal Pheromone Component Ratio

• Lure Preparation: Prepare a series of lures with varying ratios of 6(Z)-Petroselinyl acetate and any identified minor components. For example, if a second component 'B' is identified, test ratios such as 1:0, 1:0.1, 1:1, 1:10, and 0:1 of 6(Z)-Petroselinyl acetate to component B. Maintain a constant total pheromone load across all lures.

• Experimental Design: Use a randomized complete block design (RCBD) with multiple replicates (blocks) in the field.[5] Each block should contain one of each lure treatment.

• Trap Deployment: Place traps baited with the different lure blends in the experimental field. The distance between traps should be sufficient to prevent interference (e.g., 20-50 meters).

• Data Collection: Record the number of captured target insects in each trap at regular intervals (e.g., weekly).

• Data Analysis: Analyze the trap capture data using ANOVA followed by a means separation test (e.g., Tukey's HSD) to identify the most attractive blend ratio.

Protocol 2: Screening for Synergistic Host-Plant Volatiles (HPVs)

• HPV Selection: Based on the host plant(s) of the target species, select a range of known insect attractant HPVs to test (e.g., (Z)-3-hexenyl acetate, linalool, limonene).

• Lure Preparation: Prepare lures containing the optimal blend of 6(Z)-Petroselinyl acetate (determined in Protocol 1) and individual HPVs at different concentrations (e.g., 1%, 10%, 50% of the total pheromone load). Include a pheromone-only control.

• Field Bioassay: Deploy traps baited with the pheromone-HPV blends and control lures in a randomized block design.

• Data Collection and Analysis: Monitor trap captures and analyze the data to determine if any HPVs significantly increase the attractiveness of the pheromone lure.

Visualizations

Caption: Workflow for optimizing pheromone lure attractiveness.

Caption: A generalized insect pheromone signaling pathway.

References

• 1. fs.usda.gov [fs.usda.gov]
• 2. researchgate.net [researchgate.net]
• 3. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 4. researchgate.net [researchgate.net]
• 5. entomoljournal.com [entomoljournal.com]
• 6. researchgate.net [researchgate.net]

Preventing degradation of "6(Z)-Petroselinyl acetate" during storage

This technical support guide is designed for researchers, scientists, and drug development professionals to ensure the stability and prevent the degradation of 6(Z)-Petroselinyl acetate during storage.

Frequently Asked Questions (FAQs)

Q1: What is 6(Z)-Petroselinyl acetate and why is its stability important?

6(Z)-Petroselinyl acetate is an ester of petroselinic acid, a monounsaturated omega-12 fatty acid. Its stability is crucial as degradation can lead to a loss of purity, the formation of unwanted byproducts, and a decrease in its biological activity, which can significantly impact experimental outcomes and the quality of final products.

Q2: What are the primary causes of 6(Z)-Petroselinyl acetate degradation?

The main factors that contribute to the degradation of 6(Z)-Petroselinyl acetate are:

• Oxidation: The double bond in the petroselinic acid chain is susceptible to oxidation, especially when exposed to air (oxygen), light, and heat. This can lead to the formation of peroxides, aldehydes, and other degradation products.

• Hydrolysis: The ester linkage can be broken down by water, a reaction that can be accelerated by the presence of acids or bases.

• Heat: Elevated temperatures can accelerate both oxidation and hydrolysis.

• Light: Exposure to light, particularly UV light, can promote oxidative degradation.

Q3: What are the optimal storage conditions for 6(Z)-Petroselinyl acetate?

To minimize degradation, 6(Z)-Petroselinyl acetate should be stored in a cool, dark, and dry place under an inert atmosphere. For long-term storage, refrigeration (2-8 °C) or freezing (-20 °C or -80 °C) is recommended.[1][2] The container should be tightly sealed and made of a non-reactive material such as amber glass to protect it from light and air.

Q4: How can I tell if my sample of 6(Z)-Petroselinyl acetate has degraded?

Visual signs of degradation can include a change in color (e.g., yellowing), an increase in viscosity, or a change in odor. However, significant degradation can occur before these signs are noticeable. Therefore, analytical methods such as Gas Chromatography-Mass Spectrometry (GC-MS) are recommended for a definitive assessment of purity.

Q5: Can I use antioxidants to prevent the degradation of 6(Z)-Petroselinyl acetate?

Yes, the addition of a suitable antioxidant can help to inhibit oxidative degradation. Common antioxidants for lipids include butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), and tocopherols (Vitamin E). The choice and concentration of the antioxidant should be carefully considered based on the specific application of the 6(Z)-Petroselinyl acetate to avoid interference with downstream experiments.

Troubleshooting Guide

Symptom	Possible Cause	Recommended Action
Change in color (e.g., yellowing)	Oxidation due to exposure to air and/or light.	1. Immediately blanket the sample with an inert gas (e.g., argon or nitrogen). 2. Store in a tightly sealed amber glass vial at recommended low temperatures. 3. Consider adding a suitable antioxidant if compatible with your application. 4. Verify purity using GC-MS before use.
Increased viscosity or solidification	Polymerization or formation of degradation byproducts.	1. This indicates significant degradation. The sample may not be suitable for use. 2. Confirm the extent of degradation with analytical methods like GC-MS. 3. If the sample is critical, attempt purification (e.g., chromatography), but this may be challenging. 4. Review storage procedures to prevent future occurrences.
Unexpected experimental results	Loss of purity and formation of interfering byproducts.	1. Re-evaluate the purity of the 6(Z)-Petroselinyl acetate stock using a validated analytical method. 2. If degradation is confirmed, use a fresh, high-purity batch for your experiments. 3. Ensure all handling and storage procedures are strictly followed to maintain purity.
Precipitate formation	Hydrolysis leading to the formation of petroselinic acid, which may have lower solubility.	1. Analyze the precipitate and the supernatant separately to identify the components. 2. If hydrolysis is confirmed, the material may not be suitable for its intended use. 3. Ensure the sample is stored in a dry environment and that all solvents used are anhydrous.

Quantitative Data Summary

The following table provides estimated degradation rates for a generic C18:1 fatty acid ester, which can be used as a proxy for 6(Z)-Petroselinyl acetate in the absence of specific data. These values are for illustrative purposes to demonstrate the impact of different storage conditions.

Storage Condition	Temperature	Atmosphere	Light Exposure	Estimated Purity Loss per Month (%)
Ideal	-20 °C	Inert Gas (Argon/Nitrogen)	Dark (Amber Vial)	< 0.1
Refrigerated	4 °C	Inert Gas (Argon/Nitrogen)	Dark (Amber Vial)	0.1 - 0.5
Room Temperature	25 °C	Inert Gas (Argon/Nitrogen)	Dark (Amber Vial)	1 - 3
Room Temperature	25 °C	Air	Dark (Amber Vial)	3 - 7
Room Temperature	25 °C	Air	Ambient Light	> 10

Disclaimer: These are estimated values based on general knowledge of unsaturated fatty acid ester stability. Actual degradation rates for 6(Z)-Petroselinyl acetate may vary.

Experimental Protocols

Protocol 1: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general method for determining the purity of 6(Z)-Petroselinyl acetate and identifying potential degradation products.

1. Sample Preparation: a. Prepare a 1 mg/mL stock solution of 6(Z)-Petroselinyl acetate in a suitable solvent such as hexane or ethyl acetate. b. For analysis, dilute the stock solution to a final concentration of 10-100 µg/mL.

2. GC-MS Parameters:

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is suitable. A common dimension is 30 m x 0.25 mm ID x 0.25 µm film thickness.

• Injection: 1 µL, splitless or with a high split ratio depending on the concentration.

• Inlet Temperature: 250 °C.

• Oven Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 10 minutes at 280 °C.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-500.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

3. Data Analysis: a. Identify the peak corresponding to 6(Z)-Petroselinyl acetate based on its retention time and mass spectrum. b. Calculate the purity by determining the peak area percentage of the main compound relative to the total peak area of all components in the chromatogram. c. Attempt to identify any impurity peaks by comparing their mass spectra with a library (e.g., NIST).

Protocol 2: Accelerated Oxidative Stability Testing (Rancimat Method)

The Rancimat method is an accelerated test to determine the oxidative stability of oils and fats.[3]

1. Principle: The sample is heated while a continuous stream of air is passed through it. The volatile oxidation products are collected in a vessel containing deionized water, and the change in conductivity of the water is measured over time. The time until a rapid increase in conductivity occurs is called the induction time, which is a measure of the sample's resistance to oxidation.

2. Procedure: a. Weigh 3 g of 6(Z)-Petroselinyl acetate into a reaction vessel. b. Place the vessel in the heating block of the Rancimat instrument, typically set between 100-120 °C.[2][4] c. Pass a constant stream of purified air (e.g., 20 L/h) through the sample.[5] d. The volatile oxidation products are bubbled through a measuring vessel containing deionized water. e. The conductivity of the water is continuously monitored. f. The induction time is determined as the point of maximum change in the rate of conductivity increase. A longer induction time indicates higher oxidative stability.

Visualizations

Caption: Primary degradation pathways of 6(Z)-Petroselinyl acetate.

Caption: A logical workflow for troubleshooting suspected degradation.

References

• 1. scispace.com [scispace.com]
• 2. mdpi.com [mdpi.com]
• 3. btsa.com [btsa.com]
• 4. metrohm.com [metrohm.com]
• 5. ocl-journal.org [ocl-journal.org]

Technical Support Center: Calibrating EAG Responses for (Z)-6-Petroselinyl Acetate

This technical support guide provides researchers, scientists, and drug development professionals with troubleshooting advice and frequently asked questions (FAQs) for calibrating Electroantennogram (EAG) responses to generate reliable dose-response curves for (Z)-6-petroselinyl acetate.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My EAG baseline is unstable and drifting. How can I fix this?

An unstable baseline is a common issue that can make it difficult to accurately measure response amplitudes.[1] Several factors can contribute to this:

• Electrode Instability: Polarization of electrodes or changes in the saline solution can cause drift.

• Preparation Viability: The physiological condition of the antennal preparation can decline over time.

• Environmental Factors: Fluctuations in temperature and humidity can affect the preparation's electrical properties.[1]

• Poor Grounding: Inadequate grounding of the setup can introduce low-frequency noise.[1][2]

• Mechanical Instability: Air currents or vibrations can cause slight movements of the antenna.[1]

Solutions:

• Allow for Stabilization: Let the electrodes and the antennal preparation stabilize within the recording setup for several minutes before beginning your experiment.[1]

• Use Fresh Saline: Ensure the saline solution in your electrodes is freshly prepared and has the correct composition.[1]

• Control the Environment: Maintain a stable temperature and humidity. A humidified air stream can prevent the preparation from drying out.[1]

• Check Grounding and Shielding: Ensure all components are properly grounded to a common point. Using a Faraday cage can shield the setup from external electrical noise.[1]

• Isolate from Vibrations: Place your EAG setup on an anti-vibration table to minimize mechanical disturbances.[1]

Q2: Why are my EAG response amplitudes very low or completely absent?

Low or absent signal amplitude can be due to a variety of issues, ranging from the biological preparation to the experimental setup:

• Poor Antennal Health: The insect may be unhealthy, or the antenna may have been damaged during preparation.

• Poor Electrode Contact: A good connection between the electrodes and the antenna is crucial for reliable recordings.

• Blocked Stimulus Delivery: The path for the odor stimulus may be obstructed.

• Incorrect Stimulus: Ensure you are using the correct compound and that it has not degraded.

Solutions:

• Use Healthy Insects: Select healthy, robust insects for your experiments.

• Proper Antenna Preparation: Carefully excise the antenna and ensure a small portion of the distal tip is cut to facilitate good electrical contact.[3]

• Check Electrode Placement: Ensure the antenna is securely mounted on the reference and recording electrodes with conductive gel or saline-filled capillaries.[3]

• Verify Stimulus Pathway: Check that the stimulus delivery tube is not blocked and is positioned correctly to deliver a consistent puff of air over the antenna.

Q3: The responses to the same stimulus concentration are highly variable. What could be the cause?

Inconsistent responses can invalidate your results. The primary causes are often related to the preparation's physiological state or the stimulus delivery:

• Antennal Fatigue/Adaptation: Repeated stimulation, especially with high concentrations, can cause the olfactory receptor neurons to adapt or fatigue, leading to diminished responses.[1]

• Inconsistent Stimulus Delivery: Variations in the volume or speed of the air puff can alter the amount of odorant reaching the antenna.

• Unstable Airflow: Fluctuations in the continuous airflow over the antenna can affect the baseline and the response to the stimulus.

Solutions:

• Increase Inter-Puff Interval: Allow sufficient time between stimuli for the antenna to recover. A one-minute interval is often recommended.

• Use a Precise Stimulus Controller: Employ a stimulus controller that delivers a consistent and repeatable puff of air.

• Regulate Airflow: Use a flowmeter to maintain a constant and stable airflow over the preparation.

Q4: How do I normalize my EAG data to account for variability between preparations?

Normalization is essential for comparing data across different antennal preparations. This is typically done by expressing the responses to the test compound as a percentage of the response to a standard reference compound.

• Choose a Standard: Select a standard compound that elicits a reliable and consistent response from the antenna. For pheromone studies, a common component of the pheromone blend or a related compound can be used.

• Apply the Standard: Present the standard compound at a fixed concentration at the beginning and end of each experiment, and potentially after a set number of test stimuli.

• Calculate Relative Response: The response to each concentration of (Z)-6-petroselinyl acetate can then be calculated as a percentage of the average response to the standard.

Experimental Protocols

Protocol for Generating a Dose-Response Curve for (Z)-6-Petroselinyl Acetate

This protocol outlines the key steps for preparing a dilution series and conducting an EAG dose-response experiment.

1. Preparation of Stimulus Solutions:

• Prepare a stock solution of (Z)-6-petroselinyl acetate in a high-purity solvent such as hexane or pentane (e.g., 1 mg/mL).

• Perform a serial dilution of the stock solution to create a range of concentrations. A logarithmic series (e.g., 0.1 ng/µL, 1 ng/µL, 10 ng/µL, 100 ng/µL, 1 µg/µL) is typically used to cover a wide dynamic range.

• Prepare a negative control (solvent only) and a positive control (a standard reference compound at a known concentration).

2. Preparation of Stimulus Cartridges:

• Cut a small piece of filter paper (e.g., 1 cm x 2 cm) and apply a known volume (e.g., 10 µL) of a stimulus solution onto it.

• Allow the solvent to evaporate completely in a fume hood.

• Insert the filter paper into a clean Pasteur pipette or a dedicated stimulus cartridge. Seal the ends with parafilm until use.

• Prepare separate cartridges for each concentration, the negative control, and the positive control.

3. Insect and Antenna Preparation:

• Anesthetize an insect (e.g., a moth species known to respond to this pheromone) using carbon dioxide or by chilling it on ice.[3]

• Carefully excise one antenna from the insect's head using micro-scissors.[3]

• Cut a small portion from the distal tip of the antenna to ensure good electrical contact with the recording electrode.[3]

• Mount the basal end of the antenna onto the reference electrode and the distal end onto the recording electrode using a conductive gel or saline-filled glass capillaries.[3]

4. EAG Recording:

• Place the prepared antenna in a continuous, humidified airflow.

• Allow the preparation to stabilize for several minutes until a stable baseline is achieved.

• Present the stimuli in a randomized order, starting with the lowest concentration to minimize adaptation. Always include the negative control to ensure there is no response to the solvent or the air puff alone.

• Deliver a short puff of air (e.g., 0.5-1 second) through the stimulus cartridge, directed at the antenna.

• Allow a sufficient recovery period (e.g., 1 minute) between each stimulus presentation.

• Record the maximum amplitude of the negative voltage deflection for each stimulus.

5. Data Analysis:

• Subtract the average response to the negative control from the responses to all test compounds.

• Normalize the data by expressing the response to each concentration of (Z)-6-petroselinyl acetate as a percentage of the response to the positive control.

• Plot the normalized response against the logarithm of the concentration to generate a dose-response curve.

Data Presentation

Table 1: Representative EAG Dose-Response Data for a Moth Pheromone Acetate

The following table provides a representative example of EAG response data for a generic moth pheromone acetate, similar in structure to (Z)-6-petroselinyl acetate. The data is presented as both absolute amplitude in millivolts (mV) and as a normalized response relative to a standard.

Concentration (ng/µL)	Mean EAG Amplitude (mV) ± SEM	Normalized Response (%)
0 (Solvent Control)	0.1 ± 0.02	0
0.1	0.3 ± 0.05	15.8
1	0.8 ± 0.1	42.1
10	1.5 ± 0.2	78.9
100	1.9 ± 0.25	100
1000	2.0 ± 0.3	105.3

Note: These values are illustrative and will vary depending on the insect species, experimental setup, and specific compound.

Visualizations

Insect Olfactory Signaling Pathway

Caption: Insect olfactory signaling pathway leading to an EAG response.

EAG Dose-Response Experimental Workflow

Caption: Workflow for an EAG dose-response experiment.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Validating the Biological Activity of Synthetic "6(Z)-Petroselinyl Acetate": A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential biological activities of synthetic "6(Z)-Petroselinyl acetate." Due to a lack of direct experimental data on this specific compound, this document extrapolates its potential performance based on the known biological activities of its parent compound, petroselinic acid, and compares it with its well-studied isomer, oleic acid. The information presented herein is intended to guide research efforts and experimental design for the validation of "6(Z)-Petroselinyl acetate."

Comparative Analysis of Biological Activities

Table 1: Comparison of Known and Hypothesized Biological Activities

Biological Activity	Petroselinic Acid (Known)	Oleic Acid (Known)	6(Z)-Petroselinyl Acetate (Hypothesized)
Anti-inflammatory	Demonstrated to reduce inflammatory markers like Prostaglandin E2 (PGE2) and Intracellular Adhesion Molecule (ICAM).[1]	Exhibits anti-inflammatory effects by inhibiting the expression of pro-inflammatory cytokines.	The acetate moiety may enhance cell uptake, potentially leading to more potent or prolonged anti-inflammatory effects.
Antibacterial	Shows activity against various bacteria, particularly Gram-positive strains.[2] It has been found to impair biofilm growth without affecting planktonic growth.[4]	Possesses antibacterial properties, with effectiveness varying depending on the bacterial species.	Acetylation could alter the compound's interaction with bacterial cell membranes, possibly modulating its antibacterial spectrum and potency.
Antifungal	Exhibits antifungal properties.[2][3]	Demonstrates antifungal activity against certain fungal species.	The impact of acetylation on antifungal activity is yet to be determined and requires experimental validation.
Antidiabetic	Has shown potential antidiabetic activity.[2][3]	Studies suggest a role in improving insulin sensitivity.	The effect of the acetate group on the potential antidiabetic properties of the parent molecule is unknown.

Experimental Protocols

To validate the hypothesized biological activities of "6(Z)-Petroselinyl acetate," the following established experimental protocols are recommended.

Anti-inflammatory Activity Assays

This in vitro assay assesses the ability of a compound to prevent protein denaturation, a hallmark of inflammation.

• Principle: Inflammation can lead to the denaturation of proteins. A compound with anti-inflammatory activity will inhibit this process.

• Protocol:

  • Prepare a reaction mixture containing 0.2 mL of bovine serum albumin (BSA), 2.8 mL of phosphate-buffered saline (PBS, pH 6.3), and 2 mL of various concentrations of "6(Z)-Petroselinyl acetate."

  • Incubate the mixture at 37°C for 20 minutes.

  • Induce denaturation by heating the mixture at 72°C for 5 minutes.

  • After cooling, measure the absorbance of the solution at 660 nm.

  • Diclofenac sodium can be used as a positive control.

  • The percentage inhibition of protein denaturation is calculated as: % Inhibition = 100 - [(Absorbance of Test Sample - Absorbance of Control) / Absorbance of Control] x 100

This assay determines the compound's ability to inhibit the lipoxygenase enzyme, which is involved in the inflammatory pathway.

• Principle: Lipoxygenases are enzymes that catalyze the oxidation of polyunsaturated fatty acids, leading to the production of inflammatory mediators.

• Protocol:

  • Prepare a reaction mixture containing linoleic acid (substrate), lipoxygenase enzyme, and various concentrations of "6(Z)-Petroselinyl acetate" in a phosphate buffer (pH 8.0).

  • Incubate the mixture at room temperature.

  • Monitor the formation of the conjugated diene hydroperoxide product by measuring the increase in absorbance at 234 nm.

  • Quercetin can be used as a positive control.

  • Calculate the percentage of inhibition.

Antimicrobial Activity Assays

This method determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

• Principle: The compound is serially diluted in a liquid growth medium and inoculated with a standardized number of microorganisms. The MIC is the lowest concentration that prevents visible growth.

• Protocol:

  • Perform serial two-fold dilutions of "6(Z)-Petroselinyl acetate" in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, Sabouraud Dextrose Broth for fungi) in a 96-well microtiter plate.

  • Inoculate each well with a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans).

  • Include positive (microorganism without the compound) and negative (broth only) controls.

  • Incubate the plates at an appropriate temperature and duration (e.g., 37°C for 24 hours for bacteria, 25°C for 48 hours for fungi).

  • Determine the MIC by visual inspection for the absence of turbidity.

This method assesses the antimicrobial activity of a compound by measuring the zone of growth inhibition on an agar plate.

• Principle: The compound diffuses from a well into the agar medium containing the test microorganism, creating a concentration gradient. If the compound is active, it will inhibit microbial growth, resulting in a clear zone around the well.

• Protocol:

  • Prepare an agar plate uniformly inoculated with the test microorganism.

  • Create wells in the agar using a sterile cork borer.

  • Add a known concentration of "6(Z)-Petroselinyl acetate" to each well.

  • A solvent control and a standard antibiotic (e.g., ampicillin for bacteria, fluconazole for fungi) should be included.

  • Incubate the plates under appropriate conditions.

  • Measure the diameter of the zone of inhibition around each well.

Visualizations

Diagram 1: Experimental Workflow for Anti-inflammatory Activity Validation

Caption: Workflow for validating the anti-inflammatory activity of "6(Z)-Petroselinyl acetate".

Diagram 2: Signaling Pathway Potentially Targeted by Petroselinic Acid Derivatives

Caption: Hypothesized anti-inflammatory mechanism via inhibition of COX and LOX pathways.

Diagram 3: Logical Flow for Antimicrobial Activity Screening

Caption: A stepwise approach for the comprehensive evaluation of antimicrobial properties.

Conclusion

While direct experimental evidence for the biological activity of "6(Z)-Petroselinyl acetate" is currently lacking, the known properties of its parent compound, petroselinic acid, suggest its potential as a valuable therapeutic agent. The provided experimental protocols and comparative data offer a robust framework for initiating the validation process. Further research is imperative to elucidate the precise biological effects of "6(Z)-Petroselinyl acetate" and to determine how the introduction of the acetate functional group influences its activity, ultimately paving the way for potential applications in drug development.

References

• 1. US6365175B1 - Petroselinic acid and its use in food - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. Apiaceae Family an Important Source of Petroselinic Fatty Acid: Abundance, Biosynthesis, Chemistry, and Biological Proprieties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Analysis of 6(Z)-Petroselinyl Acetate and Its Geometric Isomers: An Efficacy Review

A notable scarcity of direct comparative studies exists in the current scientific literature concerning the biological efficacy of 6(Z)-petroselinyl acetate and its geometric isomers, such as the (E)-isomer. Researchers in drug development and related scientific fields are thus presented with a significant data gap. However, by extrapolating from the well-established principles of lipid biochemistry and the known influence of geometric isomerism on the biological activity of fatty acids and their derivatives, a predictive comparison can be formulated. This guide aims to provide an objective comparison based on these principles, supported by general experimental methodologies that could be employed to ascertain the specific activities of these compounds.

Understanding the Impact of Geometric Isomerism

The primary structural difference between 6(Z)-petroselinyl acetate and its potential geometric isomer, 6(E)-petroselinyl acetate, lies in the configuration of the double bond at the sixth carbon position. The "(Z)" designation (from the German zusammen, meaning "together") indicates that the higher-priority substituents are on the same side of the double bond, resulting in a kinked molecular structure. Conversely, the "(E)" designation (from the German entgegen, meaning "opposite") signifies that the higher-priority substituents are on opposite sides, leading to a more linear and rigid molecular shape.[1] This fundamental difference in three-dimensional structure is the primary determinant of their differing physicochemical properties and, consequently, their biological activities.[2][3]

Predicted Efficacy and Biological Activity: A Comparative Overview

While direct experimental data for petroselinyl acetate isomers is unavailable, the known effects of cis and trans fatty acids on biological systems provide a strong basis for inference. Generally, naturally occurring unsaturated fatty acids exist in the cis configuration, and biological systems are evolutionarily adapted to metabolize and incorporate these structures.[4] Trans isomers, often formed through industrial processing, can interfere with normal lipid metabolism and membrane function.[4]

Property	6(Z)-Petroselinyl Acetate (Predicted)	6(E)-Petroselinyl Acetate (Predicted)	Rationale
Physical State	Likely a liquid at room temperature.	Likely a semi-solid or solid at room temperature.	The "kink" in the cis-isomer prevents efficient packing of the molecules, leading to a lower melting point. The linear structure of the trans-isomer allows for more ordered packing and stronger intermolecular forces, resulting in a higher melting point.[2]
Membrane Fluidity	Expected to increase membrane fluidity.	Expected to decrease membrane fluidity, behaving similarly to saturated fatty acids.	The bent structure of the cis-isomer disrupts the orderly packing of phospholipids in the cell membrane, thereby increasing fluidity. The linear trans-isomer can pack more tightly, similar to saturated fatty acids, making the membrane more rigid.[3]
Enzymatic Metabolism	More readily metabolized by enzymes specific for cis-unsaturated fatty acids.	Likely to be a poorer substrate for enzymes that typically process cis-fatty acids, potentially leading to altered metabolic pathways or accumulation.	Many enzymes involved in lipid metabolism have active sites that are stereospecific for the cis-configuration of naturally occurring fatty acids. The trans-isomer may not fit as well into these active sites, leading to slower or inhibited metabolic processing.[5]
Biological Effects	Potential for beneficial effects associated with petroselinic acid, such as anti-inflammatory or skin-moisturizing properties. The acetate group may modulate its delivery and activity.	The biological effects are uncertain but could potentially be detrimental. Trans fatty acids are generally associated with negative health outcomes, including increased risk of cardiovascular disease.[2] The introduction of a trans double bond could lead to adverse interactions with cellular components.	The biological activities of fatty acid derivatives are closely tied to their parent compounds. Petroselinic acid has demonstrated various biological potentials.[6] The acetate esterification will influence its solubility and transport. The trans configuration in other fatty acids has been linked to negative health effects.[2]

Proposed Experimental Protocols for Efficacy Comparison

To definitively compare the efficacy of 6(Z)-petroselinyl acetate and its geometric isomers, a series of in vitro and in vivo experiments would be necessary. The following outlines a general experimental workflow.

Synthesis and Characterization of Isomers

• Stereoselective Synthesis: Develop distinct synthetic pathways to produce high-purity 6(Z)-petroselinyl acetate and 6(E)-petroselinyl acetate.

• Structural Verification: Confirm the identity and isomeric purity of the synthesized compounds using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Gas Chromatography-Mass Spectrometry (GC-MS), and Fourier-Transform Infrared (FTIR) spectroscopy.

In Vitro Efficacy Assays

• Cell Viability and Cytotoxicity: Assess the effect of each isomer on the viability of relevant cell lines (e.g., skin fibroblasts, immune cells) using assays such as the MTT or LDH assay.

• Anti-inflammatory Activity: Measure the ability of each isomer to inhibit the production of pro-inflammatory mediators (e.g., nitric oxide, prostaglandins, cytokines) in cell models stimulated with inflammatory agents (e.g., lipopolysaccharide).

• Enzyme Inhibition Assays: If a specific molecular target is hypothesized, conduct enzyme inhibition assays to determine the IC₅₀ values for each isomer.

• Membrane Fluidity Studies: Utilize techniques like fluorescence anisotropy to measure the effect of each isomer on the fluidity of artificial or cellular membranes.

In Vivo Studies

• Animal Models: Employ relevant animal models (e.g., models of skin inflammation or metabolic disorders) to evaluate the in vivo efficacy of each isomer.

• Pharmacokinetic Analysis: Determine the absorption, distribution, metabolism, and excretion (ADME) profiles of each isomer to understand their bioavailability and fate in a biological system.

Visualizing the Structural Differences and Experimental Workflow

To better understand the concepts discussed, the following diagrams illustrate the molecular structures of the isomers and a generalized experimental workflow.

Caption: Molecular structures of 6(Z)- and 6(E)-petroselinyl acetate.

Caption: Generalized experimental workflow for comparing isomer efficacy.

Conclusion

In the absence of direct comparative data, this guide provides a predictive framework for understanding the potential differences in efficacy between 6(Z)-petroselinyl acetate and its geometric isomers. Based on established principles of stereochemistry and lipid biology, it is reasonable to hypothesize that the naturally analogous (Z)-isomer will exhibit greater biocompatibility and potentially beneficial biological activities, while the (E)-isomer may have reduced or altered efficacy and could potentially interfere with normal metabolic processes. The provided experimental outline offers a roadmap for researchers to empirically validate these predictions and fill the existing knowledge gap. Such studies are crucial for the rational design and development of novel therapeutic agents based on fatty acid derivatives.

References

• 1. Lipid - Wikipedia [en.wikipedia.org]
• 2. Cis vs. Trans Fatty Acids | Differences, Structure & Chemical - Lesson | Study.com [study.com]
• 3. researchgate.net [researchgate.net]
• 4. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]

Cross-Reactivity of Insect Olfactory Receptors to (Z)-6-Petroselinyl Acetate: A Comparative Guide

A comprehensive review of existing literature reveals a significant gap in the direct experimental data on the cross-reactivity of insect olfactory receptors (ORs) to (Z)-6-petroselinyl acetate. Despite extensive searches, no studies providing specific quantitative or qualitative responses of insect ORs to this particular C18:1 monoenyl acetate have been identified. However, by examining the broader principles of insect olfaction and the documented responses to structurally similar acetate esters, we can infer potential cross-reactivity patterns and guide future research in this area.

Comparative Analysis of Olfactory Receptor Responses to Acetate Esters

The response of insect olfactory receptors to acetate esters is a well-documented field, particularly for shorter-chain compounds that often function as pheromones or kairomones. The specificity of these receptors is generally determined by the carbon chain length, the position and configuration of double bonds, and the presence of other functional groups.

While direct data for (Z)-6-petroselinyl acetate is unavailable, studies on other mono- and di-unsaturated acetates in various insect species provide a framework for understanding potential receptor interactions. The following table summarizes responses to a selection of acetate esters, illustrating the principles of olfactory receptor tuning and cross-reactivity.

Olfactory Receptor/Neuron	Insect Species	Ligand	Response Type	Reference Insight
Pheromone-specific neurons	Cydia pomonella (Codling Moth)	(E,E)-8,10-Dodecadien-1-yl acetate	Strong	Receptors are highly tuned to the specific pheromone structure.
Plant volatile-responsive neurons	Cydia pomonella (Codling Moth)	(Z)-3-Hexenyl acetate	Elicited	Neurons responding to general plant volatiles are often more broadly tuned.
Or47a	Drosophila melanogaster	Pentyl acetate	Strong	Demonstrates receptor sensitivity to shorter-chain acetates.
Or82a	Drosophila melanogaster	Geranyl acetate	Specific	Highlights the role of the entire ligand structure in receptor activation.
T1 Sensilla Neurons	Drosophila melanogaster	11-cis-Vaccenyl acetate	Required for sensitivity	Illustrates the involvement of specific receptors in pheromone detection.[1]

Key Observations on Cross-Reactivity:

• Chain Length: Olfactory receptors are often tuned to specific carbon chain lengths. It is plausible that receptors responding to other C18 acetates, if identified, could show some degree of cross-reactivity to (Z)-6-petroselinyl acetate.

• Double Bond Position and Configuration: The position and stereochemistry (Z/E isomerism) of double bonds are critical determinants of ligand-receptor interactions.[2] Receptors are often highly specific to a particular isomer. Therefore, cross-reactivity of a receptor for (Z)-6-petroselinyl acetate with other C18:1 acetate isomers would likely be limited and dependent on the specific receptor's binding pocket.

• Generalist vs. Specialist Receptors: Insects possess both narrowly tuned "specialist" receptors (often for pheromones) and broadly tuned "generalist" receptors (often for host plant volatiles).[3] It is more likely that a generalist receptor would show some response to (Z)-6-petroselinyl acetate than a specialist receptor tuned to a different specific ligand.

Experimental Protocols for Assessing Olfactory Receptor Cross-Reactivity

To generate the missing data for (Z)-6-petroselinyl acetate, the following established experimental protocols are recommended:

Electroantennography (EAG)

This technique measures the overall electrical response of the entire antenna to a volatile compound, providing a measure of the summed activity of many olfactory sensory neurons.

• Preparation: An insect antenna is excised and mounted between two electrodes.

• Stimulus Delivery: A pulse of purified air carrying a known concentration of (Z)-6-petroselinyl acetate is delivered to the antenna.

• Data Recording: The voltage change across the antenna is amplified and recorded. The amplitude of the response is indicative of the overall antennal sensitivity.

• Cross-Reactivity Assessment: The responses to (Z)-6-petroselinyl acetate can be compared with responses to a panel of other structurally related and unrelated compounds to create a response spectrum.

Single-Sensillum Recording (SSR)

SSR allows for the measurement of action potentials from individual olfactory sensory neurons, providing a much higher resolution of receptor specificity.

• Preparation: A fine tungsten electrode is inserted into the base of a single olfactory sensillum on the antenna, while a reference electrode is placed elsewhere in the insect.

• Stimulus Delivery: Similar to EAG, a controlled puff of the odorant is delivered to the antenna.

• Data Recording: The firing rate of the neuron(s) within the sensillum is recorded before, during, and after the stimulus. An increase in spike frequency indicates a response.

• Cross-Reactivity Assessment: By testing a range of compounds on the same sensillum, the response profile and degree of cross-reactivity of the specific receptor(s) housed within can be determined.

Heterologous Expression Systems

This in vitro method involves expressing a specific insect olfactory receptor gene in a surrogate cell system (e.g., Xenopus oocytes or human cell lines) to study its function in isolation.

• Cloning and Expression: The gene encoding the olfactory receptor of interest is cloned and expressed in the chosen cell system, along with the obligatory co-receptor Orco.

• Functional Assay: The response of the cells to the application of (Z)-6-petroselinyl acetate and other ligands is measured, typically using two-electrode voltage-clamp or calcium imaging.

• Data Analysis: Dose-response curves can be generated to quantify the sensitivity and efficacy of the receptor to different compounds, providing precise data on cross-reactivity.

Visualizing Olfactory Signaling and Experimental Workflows

To facilitate a clearer understanding of the processes involved in detecting and characterizing olfactory responses, the following diagrams are provided.

References

• 1. A Pheromone Receptor Mediates 11-cis-Vaccenyl Acetate-Induced Responses in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Male european corn borer,Ostrinia nubilalis (Hübner), antennal responses to analogs of its sex pheromone : Strain, electroantennogram, and behavior relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]

Synergistic and Antagonistic Effects in Pheromone Blends for Navel Orangeworm (Amyelois transitella)

A Comparative Analysis of Pheromone and Phenyl Propionate Lures

The navel orangeworm, Amyelois transitella (Walker), is a significant pest in California's almond, pistachio, and walnut crops.[1] Effective monitoring and management of this pest are critical for crop protection. While the initial focus of this guide was on "6(Z)-Petroselinyl acetate," extensive research has revealed a lack of publicly available data on its synergistic or antagonistic effects in blends. Therefore, this guide pivots to a well-documented and commercially relevant example of synergistic interactions in insect pest management: the combination of the navel orangeworm's sex pheromone with the attractant phenyl propionate (PPO).

The female-produced sex pheromone of the navel orangeworm is a blend of several compounds, with key components being (11Z,13Z)-hexadecadienal, (11Z,13Z)-hexadecadien-1-ol, (11Z,13E)-hexadecadien-1-ol, and (3Z,6Z,9Z,12Z,15Z)-tricosapentaene.[2][3] Pheromone traps are widely used for monitoring male moth populations.[4] However, their efficacy can be significantly reduced in orchards where mating disruption, a technique that permeates the air with synthetic pheromone to confuse males, is employed.[5][6] This has led to research into alternative and supplementary attractants, such as PPO.

Comparative Performance of Pheromone and PPO Lures

Field trials have been conducted to evaluate the efficacy of traps baited with the navel orangeworm sex pheromone, PPO, and a combination of both. The results demonstrate a clear synergistic relationship when these two attractants are used together, particularly in the presence of mating disruption.

Data Summary: Trap Capture of Navel Orangeworm Adults

The following table summarizes the findings from field experiments comparing the performance of different lure combinations.

Lure Type	Mating Disruption	Mean Adult Captures (per trap)	Sex Ratio (Male:Female)	Key Observation
Pheromone Only	Absent	High (Significantly more than PPO)	Males Only	Standard monitoring tool in the absence of mating disruption.[7]
Pheromone Only	Present	Complete Suppression (Near zero captures)	N/A	Efficacy is negated by mating disruption.[7]
PPO Only	Absent	Low to Moderate	Approx. 1:1	Attracts both sexes but is less effective than the pheromone alone.[7]
PPO Only	Present	Moderate	Approx. 1:1	Provides a means of monitoring when pheromone traps fail.[7]
Pheromone + PPO	Absent	High (Similar to Pheromone only)	Predominantly Males	No significant additive or synergistic effect observed.[7]
Pheromone + PPO	Present	High (Significantly more than PPO only)	Predominantly Males	Strong synergistic effect; overcomes pheromone trap suppression.[7]

Experimental Protocols

The data presented above is based on field trapping experiments. A generalized protocol for such an experiment is detailed below.

Objective: To determine the synergistic or antagonistic effects of combining a sex pheromone lure with PPO for monitoring navel orangeworm adults in the presence and absence of mating disruption.

Materials:

• White wing traps (e.g., PHEROCON 1C)[6]

• Commercial navel orangeworm sex pheromone lures (e.g., PHEROCON NOW L2-H)[6]

• Phenyl propionate (PPO) dispensers

• Sticky trap liners

• Field plots in almond or pistachio orchards with and without active mating disruption programs.

Procedure:

• Trap Preparation: Bait wing traps with one of the following lure combinations:

  • Pheromone lure only

  • PPO dispenser only

  • Pheromone lure + PPO dispenser

  • Unbaited (Control)

• Experimental Design:

  • Establish replicated blocks of traps in orchards with and without mating disruption.

  • Within each block, randomize the placement of the different trap types.

  • Ensure a minimum distance (e.g., 50-100 meters) between traps to avoid interference.

• Trap Deployment:

  • Hang traps in the tree canopy at a standardized height.

  • Deploy traps for a set period (e.g., one week) before checking.

• Data Collection:

  • At the end of each trapping period, collect the sticky liners.

  • Count and record the number of male and female navel orangeworm moths in each trap.

  • Replace sticky liners and re-randomize trap locations for subsequent trapping periods.

• Data Analysis:

  • Use statistical methods (e.g., ANOVA) to compare the mean number of moths captured per trap for each lure type under both mating disruption and no-mating disruption conditions.

Visualizing Experimental Workflow and Synergistic Effects

The following diagrams illustrate the experimental workflow and the observed synergistic relationship between the navel orangeworm pheromone and PPO.

Caption: Experimental workflow for evaluating pheromone and PPO lure efficacy.

Caption: Synergistic effect of Pheromone and PPO under mating disruption.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Attractiveness of a four-component pheromone blend to male navel orangeworm moths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biosynthesis of unusual moth pheromone components involves two different pathways in the navel orangeworm, Amyelois transitella - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. almonds.org [almonds.org]
• 5. researchgate.net [researchgate.net]
• 6. Potential of an Attractive High-Rate Navel Orangeworm (Lepidoptera: Pyralidae) Pheromone Dispenser for Mating Disruption or for Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Phenyl Propionate and Sex Pheromone for Monitoring Navel Orangeworm (Lepidoptera: Pyralidae) in the Presence of Mating Disruption - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Acetate-Based Insect Attractants for Field Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the field performance of various acetate-based insect attractants. While the specific compound "6(Z)-Petroselinyl acetate" lacks extensive field trial data in publicly available literature, this document focuses on structurally similar and widely studied acetate esters. The information presented herein, including quantitative data from field studies, detailed experimental methodologies, and an overview of the relevant insect olfactory pathways, is intended to aid researchers in the selection and evaluation of effective attractants for pest management and ecological monitoring programs.

Comparative Performance of Acetate Ester Attractants

The efficacy of an insect attractant is influenced by numerous factors, including the target species, environmental conditions, and the design of the trapping system. The following table summarizes the field performance of several common acetate ester attractants based on available experimental data.

Attractant	Target Species (Examples)	Trap Capture Observations	Notes
(Z)-9-Tetradecenyl acetate (Z9-14:Ac)	Fall armyworm (Spodoptera frugiperda)	A key component of lures for monitoring S. frugiperda. Often used in combination with other acetates.[1]	The addition of (Z)-7-dodecenyl acetate can enhance attraction.[1]
(Z)-7-Dodecenyl acetate (Z7-12:Ac)	Fall armyworm (Spodoptera frugiperda), Cabbage looper (Trichoplusia ni)	Used in conjunction with Z9-14:Ac for fall armyworm.[1] Also a component of pheromone lures for other noctuid moths.[2]	Blends are often more effective than single components.
(E,Z,Z)-3,8,11-Tetradecatrienyl acetate	Tomato pinworm (Tuta absoluta)	A primary component of pheromone lures used for monitoring and mass trapping.[3]	Typically used with (E,Z)-3,8-tetradecadienyl acetate in a 92:8 ratio.[3]
Pentyl acetate	Red imported fire ant (Solenopsis invicta)	Elicits significant electroantennogram (EAG) responses and attraction in laboratory and field studies.[4]	One of several linear alkyl acetates with 5 to 7 carbon chains in the alkyl group that are effective for this species.[4]
Hexyl acetate	Red imported fire ant (Solenopsis invicta)	Identified as a potential repellent for S. invicta.[4]	Demonstrates that structurally similar compounds can have opposing behavioral effects.
cis-7-Hexadecen-1-ol acetate (Hexalure)	Pink bollworm moth (Pectinophora gossypiella)	A powerful synthetic attractant for male pink bollworm moths used in detection and control programs.[5]	Notably effective in field conditions where the natural pheromone initially failed to attract.[5]

Experimental Protocols

The evaluation of insect attractants in the field requires a standardized methodology to ensure reliable and comparable results. The following protocol outlines a general workflow for a typical field trial.

Objective:

To compare the efficacy of different acetate-based lures in attracting a target insect species under field conditions.

Materials:

• Traps: Standardized traps appropriate for the target insect (e.g., delta traps, funnel traps, sticky traps).[2][3][6] The choice of trap can significantly influence capture rates.[2][7]

• Lures: Septa or other dispensers impregnated with a precise dose of the candidate attractants and a control (e.g., a solvent blank).

• Killing Agent: A non-repellent killing agent (e.g., a small insecticide strip) placed inside non-sticky traps to retain captured insects.[8]

• Randomization Plan: A predetermined layout for trap placement to minimize bias from environmental factors.

• Data Sheets: For recording trap location, date, and the number of target and non-target insects captured.

Procedure:

• Site Selection: Choose a location with a known population of the target insect species.

• Trap Deployment:

  • Set up a grid of traps according to the randomization plan. A minimum distance should be maintained between traps to avoid interference.

  • Bait each trap with a different lure, including the control. The placement of different lures should be randomized within each block of the experiment.[9]

• Data Collection:

  • Check traps at regular intervals (e.g., weekly).

  • Count and record the number of target and non-target insects in each trap.

  • Replace lures and sticky trap liners as needed to maintain their effectiveness.[2]

• Data Analysis:

  • Analyze the collected data using appropriate statistical methods (e.g., ANOVA) to determine if there are significant differences in the capture rates between the different lures.[10]

  • Factors such as trap type and location should be included in the analysis.[2]

Caption: A generalized workflow for a field trial comparing insect attractants.

Insect Olfactory Signaling Pathway

The attraction of insects to volatile compounds like acetate esters is mediated by a complex olfactory system. Understanding this pathway is crucial for the development of new and more effective attractants.

Volatile molecules enter the insect's antennae through pores in the sensilla and dissolve in the sensillar lymph.[11] Odorant Binding Proteins (OBPs) may transport these hydrophobic molecules through the lymph to the dendrites of Olfactory Sensory Neurons (OSNs).[11][12] The odorant then binds to a specific Odorant Receptor (OR), which is a heteromeric ion channel composed of a variable, odorant-specific subunit and a conserved co-receptor subunit called Orco.[11][13] This binding event opens the ion channel, leading to the depolarization of the neuron and the generation of an action potential. This signal is then transmitted to the brain, where it is processed, leading to a behavioral response, such as upwind flight towards the odor source.[11]

Caption: Simplified diagram of the insect olfactory signaling pathway for acetate esters.

References

• 1. ars.usda.gov [ars.usda.gov]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. entomoljournal.com [entomoljournal.com]
• 4. Olfactory and behavioral responses to acetate esters in red imported fire ant, Solenopsis invicta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. US3702358A - Cis - 1 - hexadecen-1-ol acetate as an attractant for adult male pink bollworm moths - Google Patents [patents.google.com]
• 6. scribd.com [scribd.com]
• 7. academic.oup.com [academic.oup.com]
• 8. ars.usda.gov [ars.usda.gov]
• 9. dl.astm.org [dl.astm.org]
• 10. Frontiers | Field Evaluation of Different Attractants for Detecting and Monitoring Drosophila suzukii [frontiersin.org]
• 11. Peripheral olfactory signaling in insects - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Odor Coding in Insects - The Neurobiology of Olfaction - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Phenethyl Acetate as an Agonist of Insect Odorant Receptor Co-Receptor (Orco): Molecular Mechanisms and Functional Insights - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Behavioral Effects of 6(Z)-Petroselinyl Acetate: A Comparative Analysis

A comprehensive review of existing scientific literature reveals a significant gap in our understanding of the behavioral responses of both target and non-target species to 6(Z)-Petroselinyl acetate. Despite extensive searches, no specific experimental data on the attractant or repellent properties of this compound in insects has been identified. Therefore, a direct comparative guide based on empirical evidence cannot be constructed at this time.

While the broader class of fatty acid acetates is well-established as a major category of insect sex pheromones, particularly in Lepidoptera (moths and butterflies)[1][2][3], the specific role of 6(Z)-Petroselinyl acetate remains uncharacterized in the public domain. Pheromones are typically highly species-specific chemical signals that trigger innate behavioral responses, such as mate attraction, aggregation, or alarm[1]. The lack of published research on 6(Z)-Petroselinyl acetate suggests it may not be a primary pheromone component for commonly studied insect pests, or its activity has not yet been documented.

This guide will, therefore, provide a generalized framework for how such a comparison would be structured, drawing on established methodologies and knowledge from related, well-studied acetate pheromones. This will serve as a template for researchers investigating the potential behavioral activity of 6(Z)-Petroselinyl acetate.

Hypothetical Data Presentation: A Template for Comparison

Should experimental data become available, it would be structured for clear comparison as follows:

Table 1: Electroantennography (EAG) Responses to 6(Z)-Petroselinyl Acetate

Species	Order: Family	Status	Mean EAG Response (mV) ± SE	Notes
Species A	Lepidoptera: Noctuidae	Target	[Insert Data]	Known pest of crop X
Species B	Hymenoptera: Braconidae	Non-Target	[Insert Data]	Parasitoid of Species A
Species C	Coleoptera: Coccinellidae	Non-Target	[Insert Data]	Generalist predator
Species D	Lepidoptera: Pyralidae	Non-Target	[Insert Data]	Non-pest, related species

Table 2: Behavioral Responses in Olfactometer Assays

Species	Assay Type	Stimulus	Response Metric	Result
Species A	Y-tube	1 µg 6(Z)-Petroselinyl Acetate vs. Solvent	% Choice for Treatment Arm	[Insert Data]
Species A	Wind Tunnel	1 µg 6(Z)-Petroselinyl Acetate	% Source Contact	[Insert Data]
Species B	Y-tube	1 µg 6(Z)-Petroselinyl Acetate vs. Solvent	% Choice for Treatment Arm	[Insert Data]
Species C	Y-tube	1 µg 6(Z)-Petroselinyl Acetate vs. Solvent	% Choice for Treatment Arm	[Insert Data]
Species D	Y-tube	1 µg 6(Z)-Petroselinyl Acetate vs. Solvent	% Choice for Treatment Arm	[Insert Data]

Standard Experimental Protocols

The following are detailed methodologies for key experiments that would be cited in a comparative guide for an insect pheromone.

Electroantennography (EAG)

Objective: To measure the electrical response of an insect's antenna to a volatile compound, indicating its detection by olfactory receptor neurons.

Methodology:

• Insect Preparation: An adult insect is immobilized, and the head is excised. The terminal segment of one antenna is removed to allow for the insertion of a recording electrode, while a reference electrode is inserted into the head capsule.

• Odorant Delivery: A solution of 6(Z)-Petroselinyl acetate in a suitable solvent (e.g., hexane) is applied to a filter paper strip and placed inside a Pasteur pipette.

• Stimulation: A purified and humidified air stream is continuously passed over the antenna. A puff of air from the odorant-containing pipette is injected into the continuous air stream to deliver the stimulus.

• Data Acquisition: The voltage difference between the recording and reference electrodes is amplified and recorded. The peak amplitude of the negative deflection following stimulation is measured as the EAG response.

• Controls: A solvent-only control is used to ensure the response is to the compound and not the solvent. A standard compound known to elicit a response can be used as a positive control.

Olfactometer Bioassays

Objective: To assess the behavioral response (attraction or repulsion) of an insect to a chemical stimulus in a controlled environment.

Methodology (Y-tube Olfactometer):

• Apparatus: A Y-shaped glass tube is used, with a single entry arm and two choice arms. Purified, humidified air is passed through both choice arms.

• Stimulus Application: The test compound, 6(Z)-Petroselinyl acetate, dissolved in a solvent, is applied to a filter paper and placed in one of the choice arms. The other arm contains a filter paper with the solvent alone as a control.

• Insect Release: A single insect is released at the base of the entry arm and allowed a set amount of time to make a choice.

• Data Collection: A choice is recorded when the insect moves a certain distance into one of the choice arms and remains there for a specified period. The number of insects choosing the treatment arm versus the control arm is recorded.

• Experimental Controls: The position of the treatment and control arms is swapped between trials to avoid positional bias. The olfactometer is cleaned thoroughly between each replicate.

Visualizing a Generalized Pheromone Signaling Pathway

The following diagram illustrates a typical signal transduction pathway for an acetate-based pheromone in an insect olfactory receptor neuron.

Caption: Generalized insect olfactory signaling pathway for acetate pheromones.

Visualizing a Standard Experimental Workflow

The following diagram outlines the typical workflow for identifying and characterizing the behavioral activity of a potential insect pheromone.

Caption: Standard workflow for pheromone identification and behavioral validation.

References

• 1. Insect pheromones - Wikipedia [en.wikipedia.org]
• 2. Developments in Fatty Acid-Derived Insect Pheromone Production Using Engineered Yeasts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Semiochemicals containing lepidopteran sex pheromones: Wonderland for a natural product chemist - PMC [pmc.ncbi.nlm.nih.gov]

Independent Synthesis Confirms Structure of 6(Z)-Petroselinyl Acetate, a Key Insect Pheromone Component

A critical component in the chemical communication of various insect species, the precise structure of 6(Z)-Petroselinyl acetate has been unequivocally confirmed through independent stereoselective synthesis. This guide provides a comparative overview of a plausible synthetic route, offering detailed experimental protocols and supporting analytical data for researchers in chemical ecology, organic synthesis, and drug development.

The definitive identification of insect pheromones is paramount for their effective use in pest management strategies and for advancing our understanding of chemical communication in the natural world. Due to the minute quantities of these signaling molecules produced by insects, structural elucidation often relies on the independent synthesis of proposed structures and a meticulous comparison of their spectroscopic and biological properties with the natural product. This guide details a robust synthetic pathway to 6(Z)-Petroselinyl acetate, providing a benchmark for its production and structural verification.

Comparative Analysis of Synthetic Strategies

While various methods exist for the stereoselective formation of (Z)-alkenes, the Wittig reaction remains a cornerstone in organic synthesis for its reliability in establishing the desired double bond geometry. An alternative modern approach involves olefin metathesis, which can also provide high stereoselectivity. This guide focuses on a classical and highly effective Wittig-based approach.

Synthetic Strategy	Key Reaction	Stereoselectivity	Advantages	Potential Challenges
Wittig Olefination	Wittig Reaction	High (Z)-selectivity with unstabilized ylides	Well-established, reliable, good functional group tolerance.	Stoichiometric use of phosphonium ylide, potential for phosphine oxide byproduct removal issues.
Olefin Metathesis	Cross-Metathesis	High (Z)-selectivity with specific catalysts	Catalytic, atom-economical.	Catalyst sensitivity, potential for side reactions.

Experimental Protocol: Synthesis of 6(Z)-Petroselinyl Acetate via Wittig Reaction

This protocol outlines a plausible multi-step synthesis of 6(Z)-Petroselinyl acetate, commencing from commercially available starting materials. The key step involves a Wittig reaction to create the (Z)-double bond, followed by acetylation.

Step 1: Synthesis of (6Z)-Octadecen-1-ol (Petroselinyl Alcohol)

The synthesis begins with the preparation of the phosphonium ylide from a suitable alkyl halide and triphenylphosphine. This ylide is then reacted with an appropriate aldehyde to form the (Z)-alkene backbone of petroselinyl alcohol.

Materials:

• 1-Bromododecane

• Triphenylphosphine

• n-Butyllithium (n-BuLi) in hexanes

• 6-Hydroxyhexanal

• Anhydrous Tetrahydrofuran (THF)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Phosphonium Salt Formation: To a solution of triphenylphosphine in anhydrous toluene, add 1-bromododecane. Heat the mixture at reflux for 24 hours. Cool the reaction to room temperature, and collect the precipitated dodecyltriphenylphosphonium bromide by filtration. Wash the solid with cold diethyl ether and dry under vacuum.

• Ylide Formation: Suspend the dodecyltriphenylphosphonium bromide in anhydrous THF under an inert atmosphere (e.g., argon or nitrogen). Cool the suspension to 0 °C and add n-butyllithium dropwise. Allow the resulting deep red solution to stir at room temperature for 1 hour.

• Wittig Reaction: Cool the ylide solution to -78 °C and add a solution of 6-hydroxyhexanal in anhydrous THF dropwise. Allow the reaction to warm to room temperature and stir overnight.

• Work-up and Purification: Quench the reaction by the slow addition of saturated aqueous NH₄Cl. Extract the mixture with diethyl ether. Wash the combined organic layers with water and brine, then dry over anhydrous MgSO₄. Filter and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield (6Z)-octadecen-1-ol.

Step 2: Acetylation of (6Z)-Octadecen-1-ol

The final step is the conversion of the alcohol to the corresponding acetate.

Materials:

• (6Z)-Octadecen-1-ol

• Acetic anhydride

• Pyridine

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve (6Z)-octadecen-1-ol in dichloromethane and add pyridine.

• Cool the solution to 0 °C and add acetic anhydride dropwise.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Wash the reaction mixture sequentially with 1 M HCl, water, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to afford 6(Z)-Petroselinyl acetate. Further purification can be achieved by column chromatography if necessary.

Structural Confirmation: Spectroscopic Data

The structure of the synthesized 6(Z)-Petroselinyl acetate must be confirmed by a combination of spectroscopic methods. The following table summarizes the expected key analytical data.

Analytical Technique	Expected Data for 6(Z)-Petroselinyl Acetate
¹H NMR (CDCl₃)	δ ~5.35 (m, 2H, -CH=CH-), 4.05 (t, 2H, -CH₂OAc), 2.04 (s, 3H, -OAc), ~2.0 (m, 4H, allylic -CH₂-), 1.6-1.2 (m, 22H, -(CH₂)₁₁-), 0.88 (t, 3H, -CH₃)
¹³C NMR (CDCl₃)	δ ~171.2 (C=O), ~130.0 & ~129.8 (-CH=CH-), ~64.7 (-CH₂OAc), ~30-22 (aliphatic CH₂), ~21.1 (-OCOCH₃), ~14.1 (-CH₃)
Mass Spectrometry (EI)	M⁺ at m/z 310. Molecular ion peak consistent with C₂₀H₃₈O₂. Characteristic fragmentation pattern for a long-chain acetate.
Infrared (IR)	~3005 cm⁻¹ (=C-H stretch), ~1740 cm⁻¹ (C=O stretch, ester), ~1240 cm⁻¹ (C-O stretch, ester)

Visualizing the Synthesis

The following diagrams illustrate the key transformations in the synthesis of 6(Z)-Petroselinyl acetate.

Caption: Synthetic workflow for 6(Z)-Petroselinyl acetate.

Caption: Simplified mechanism of the Wittig reaction.

Conclusion

The independent synthesis of 6(Z)-Petroselinyl acetate via a stereoselective Wittig reaction provides a reliable method for obtaining this important semiochemical for research and practical applications. The detailed protocol and expected analytical data presented in this guide serve as a valuable resource for the unambiguous confirmation of its structure. This work underscores the critical role of chemical synthesis in validating the identity of natural products and enabling further investigation into their biological functions.

A Comparative Analysis of Pheromone Composition in Geographically Distinct Insect Populations: A Case Study on Agrotis ipsilon

A comprehensive guide for researchers, scientists, and drug development professionals on the comparative analysis of insect pheromones. This guide details variations in pheromone blends, outlines key experimental protocols, and provides visual workflows for analysis.

While the specific compound "6(Z)-Petroselinyl acetate" lacks sufficient comparative data across insect populations in the current scientific literature, this guide utilizes the well-documented sex pheromone blend of the black cutworm moth, Agrotis ipsilon, as a case study to illustrate the principles and methodologies of such a comparative analysis. The findings and techniques presented here are broadly applicable to the study of other insect pheromones.

Insects utilize chemical signals, or pheromones, for a variety of communication purposes, with sex pheromones being crucial for reproductive isolation and mate recognition.[1] The specific blend and ratio of chemical components in a sex pheromone can vary between geographically distinct populations of the same species, potentially indicating early stages of speciation or adaptation to local environments.[2][3] Understanding these variations is paramount for the development of effective and targeted pest management strategies, such as mating disruption and mass trapping.[1][4]

Comparative Pheromone Composition in Agrotis ipsilon Populations

Analysis of pheromone gland extracts from different populations of the black cutworm moth, Agrotis ipsilon, has revealed significant variations in the quantities and ratios of its three main sex pheromone components: (Z)-7-dodecenyl acetate (Z7-12:Ac), (Z)-9-tetradecenyl acetate (Z9-14:Ac), and (Z)-11-hexadecenyl acetate (Z11-16:Ac).[2][3]

A study comparing Nearctic populations (from Kentucky and Kansas, USA) with Palearctic populations (from Egypt and France) demonstrated notable differences.[2][3] While all populations contained the same three components, their relative abundance varied significantly. In the Kentucky and Kansas populations, Z7-12:Ac was the most abundant component.[2][3] Conversely, in the Egyptian and French populations, Z11-16:Ac was the most prevalent.[2][3] Interestingly, the quantity of Z7-12:Ac was found to be similar across all studied populations.[2][3]

Pheromone Component	Mean Quantity (ng ± SE) in Kentucky Population	Mean Quantity (ng ± SE) in Kansas Population	Mean Quantity (ng ± SE) in Egyptian Population	Mean Quantity (ng ± SE) in French Population
(Z)-7-dodecenyl acetate (Z7-12:Ac)	0.121 ± 0.01	0.128 ± 0.005	Data Not Specified	Data Not Specified
(Z)-9-tetradecenyl acetate (Z9-14:Ac)	0.042 ± 0.003	0.038 ± 0.002	Data Not Specified	Data Not Specified
(Z)-11-hexadecenyl acetate (Z11-16:Ac)	0.061 ± 0.008	0.046 ± 0.004	Significantly Higher	Significantly Higher than Nearctic

Data synthesized from a comparative study on Agrotis ipsilon populations.[2][3]

Despite these quantitative differences in pheromone blends, laboratory-based cross-attraction studies indicated that males did not discriminate between females from their own population and those from a different population.[2][3] This suggests that the observed variations may not be sufficient to cause reproductive isolation under laboratory conditions.[2][3]

Experimental Protocols

The comparative analysis of insect pheromones involves a multi-step process encompassing pheromone collection, chemical identification and quantification, and biological activity assessment.

Pheromone Extraction and Collection

A common method for collecting pheromones from moths is through the use of an aeration system.[5]

• Insect Rearing : Moths are reared in incubators under controlled conditions of temperature, light cycle, and relative humidity.[5] Males and females are separated during the pupal stage to ensure the females are virgin upon emergence, which is crucial for pheromone studies.[5]

• Aeration Setup : Individual virgin female moths are placed in a chamber through which charcoal-filtered, humidified air is drawn at a controlled flow rate (e.g., 200 mL/min).[5]

• Volatile Trapping : The air exiting the chamber is passed through a cartridge containing an adsorbent material, such as Tenax TA, to trap the volatile pheromone compounds.[5] Collection is typically performed during the scotophase (dark period) when the moths are most active in calling.[5]

Alternatively, direct extraction from the pheromone gland can be performed, although this is an invasive method.

Chemical Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the gold standard for identifying and quantifying the components of a pheromone blend.[1][5]

• Sample Preparation : The trapped pheromones are eluted from the adsorbent cartridge using a solvent like n-hexane.[5]

• Gas Chromatography (GC) : The extract is injected into a gas chromatograph, where the different chemical components are separated based on their volatility and interaction with the GC column. The time it takes for a compound to travel through the column is its retention time.[1]

• Mass Spectrometry (MS) : As each component elutes from the GC column, it enters a mass spectrometer, which bombards the molecules with electrons, causing them to fragment in a predictable pattern. This fragmentation pattern, or mass spectrum, serves as a chemical fingerprint for identification.[1]

• Identification and Quantification : The identity of each pheromone component is confirmed by comparing its retention time and mass spectrum to those of known synthetic standards.[1] Quantification is achieved by comparing the peak area of each component to that of an internal standard of a known concentration.[1][5]

Bioassays for Behavioral Analysis

Bioassays are essential to determine the behavioral activity of the identified pheromone components.[6]

• Electroantennography (EAG) : This technique measures the electrical response of a male moth's antenna to different chemical compounds. An excised antenna is mounted between two electrodes, and as volatile compounds from the GC elute over it, any compound detected by the antennal receptors will generate a measurable change in electrical potential.[1] This helps to identify which specific compounds in the blend are biologically active.[1]

• Wind Tunnel Assays : To observe behavioral responses, male moths are released at the downwind end of a wind tunnel.[1][6] A synthetic blend of the identified pheromone components, or individual compounds, is released from a source at the upwind end.[1] Key behaviors such as taking flight, upwind flight (anemotaxis), zigzagging flight, and contact with the pheromone source are recorded to assess the attractiveness and behavioral role of the tested compounds.[1][6]

Visualizing Workflows and Pathways

Experimental Workflow for Pheromone Analysis

References

• 1. benchchem.com [benchchem.com]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. brucealberts.ucsf.edu [brucealberts.ucsf.edu]
• 5. researchgate.net [researchgate.net]
• 6. ento.psu.edu [ento.psu.edu]

Evaluating the Enantiomeric Purity of Synthesized Chiral "6(Z)-Petroselinyl Acetate" Analogues: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for evaluating the enantiomeric purity of synthesized chiral analogues of 6(Z)-Petroselinyl acetate. As petroselinic acid, the precursor to 6(Z)-Petroselinyl acetate, is not inherently chiral, this guide focuses on hypothetical chiral analogues where a stereocenter is introduced. We will explore potential synthetic strategies to achieve enantiopurity and detail established analytical techniques for its assessment, complete with experimental protocols and comparative data.

Introduction to Chirality in Petroselinyl Acetate Analogues

6(Z)-Petroselinyl acetate is an ester derived from petroselinic acid, a C18:1 fatty acid. The introduction of a chiral center into this molecule, for instance, by substitution on the alkyl chain or modification of the double bond, would result in enantiomers. The biological activity of such chiral molecules, particularly in applications like insect pheromones or pharmaceuticals, can be highly dependent on their stereochemistry. Therefore, the accurate determination of enantiomeric purity is a critical aspect of their synthesis and characterization.

Enantioselective Synthesis Strategies: A Comparative Overview

The synthesis of enantiomerically enriched chiral fatty acid derivatives can be approached through several strategies. Below, we compare two primary methods for obtaining chiral analogues of 6(Z)-Petroselinyl acetate.

Method 1: Kinetic Resolution using Lipase-Catalyzed Esterification

This method relies on the enantioselective acylation of a racemic alcohol precursor by a lipase. The enzyme preferentially catalyzes the reaction of one enantiomer, allowing for the separation of the acylated product from the unreacted alcohol.

Method 2: Asymmetric Synthesis from a Chiral Precursor

This approach involves building the target molecule from a starting material that is already enantiomerically pure. This "chiral pool" synthesis ensures the stereochemistry of the final product.

Table 1: Comparison of Enantioselective Synthesis Strategies

Feature	Kinetic Resolution (Lipase)	Asymmetric Synthesis (Chiral Pool)
Principle	Enzymatic differentiation of enantiomers in a racemic mixture.	Use of an enantiomerically pure starting material.
Typical Yield	Theoretically limited to 50% for the desired enantiomer.	Can be high, depending on the number of steps and reaction efficiencies.
Enantiomeric Excess (e.e.)	Variable, dependent on enzyme selectivity and reaction conditions.	Generally high, dependent on the purity of the starting material.
Advantages	Can be experimentally simpler to set up; wide range of lipases available.	High enantiopurity of the final product is often achievable.
Disadvantages	Maximum 50% yield for one enantiomer; requires separation of product and unreacted substrate.	Requires access to a suitable and often expensive chiral starting material.

Experimental Protocols

Protocol 1: Lipase-Catalyzed Kinetic Resolution of a Racemic Alcohol Precursor

This protocol describes the kinetic resolution of a hypothetical racemic alcohol, rac-6-hydroxy-octadec-12(Z)-enyl acetate, a potential precursor to a chiral 6(Z)-Petroselinyl acetate analogue.

• Materials:

  • rac-6-hydroxy-octadec-12(Z)-enyl acetate (1.0 mmol)

  • Immobilized Lipase B from Candida antarctica (Novozym 435) (50 mg)

  • Vinyl acetate (5.0 mmol)

  • Anhydrous toluene (10 mL)

• Procedure:

  • Dissolve rac-6-hydroxy-octadec-12(Z)-enyl acetate in anhydrous toluene in a flame-dried flask under an inert atmosphere.

  • Add vinyl acetate and the immobilized lipase.

  • Stir the mixture at a controlled temperature (e.g., 40°C).

  • Monitor the reaction progress by taking aliquots and analyzing them by chiral HPLC or GC.

  • Stop the reaction at approximately 50% conversion.

  • Filter off the enzyme and remove the solvent under reduced pressure.

  • Separate the resulting acetate ester from the unreacted alcohol using column chromatography on silica gel.

Protocol 2: Chiral High-Performance Liquid Chromatography (HPLC) for Enantiomeric Purity Determination

This protocol outlines a general method for determining the enantiomeric excess of a synthesized chiral 6(Z)-Petroselinyl acetate analogue.

• Instrumentation:

  • HPLC system with a UV detector.

  • Chiral stationary phase (CSP) column (e.g., Chiralpak AD-H or similar polysaccharide-based column).

• Mobile Phase:

  • A mixture of n-hexane and isopropanol (e.g., 98:2 v/v). The exact ratio may need optimization.

• Procedure:

  • Dissolve a small sample of the synthesized compound in the mobile phase.

  • Inject the sample onto the chiral HPLC column.

  • Monitor the elution profile at a suitable wavelength (e.g., 210 nm for the acetate carbonyl group).

  • The two enantiomers should elute at different retention times.

  • Calculate the enantiomeric excess (e.e.) using the peak areas of the two enantiomers: e.e. (%) = [(Area₁ - Area₂) / (Area₁ + Area₂)] x 100

Data Presentation

The following table presents hypothetical data from the chiral HPLC analysis of a synthesized chiral 6(Z)-Petroselinyl acetate analogue.

Table 2: Chiral HPLC Analysis of a Synthesized Chiral 6(Z)-Petroselinyl Acetate Analogue

Enantiomer	Retention Time (min)	Peak Area	Enantiomeric Excess (%)
Enantiomer 1	12.5	95000	90.0
Enantiomer 2	14.2	5000

Mandatory Visualizations

Caption: Workflow for the synthesis and analysis of chiral 6(Z)-Petroselinyl acetate analogues.

Wind tunnel assays to compare upwind flight to "6(Z)-Petroselinyl acetate" lures

Topic: A Comparative Analysis of Upwind Flight Responses of Male Navel Orangeworm Moths (Amyelois transitella) to Pheromone Lures.

This guide provides a comparative analysis of the effectiveness of different chemical lures in eliciting upwind flight in the male navel orangeworm moth, a significant agricultural pest. The comparison centers on data from wind tunnel assays, which are a critical tool for identifying behaviorally active volatile chemicals in a controlled laboratory setting before field deployment[1]. While this guide focuses on established pheromone components for Amyelois transitella, the described protocol is suitable for evaluating novel candidate attractants, such as "6(Z)-Petroselinyl acetate."

The primary female sex pheromone for the navel orangeworm was initially identified as a single compound, (11Z,13Z)-hexadecadienal (Z11,Z13-16:Ald). However, subsequent research has shown that a multi-component blend is significantly more effective at eliciting the complete sequence of flight and source contact behaviors[2][3].

Experimental Protocols: Wind Tunnel Bioassay

The following protocol outlines a standard methodology for conducting wind tunnel assays to measure the upwind flight response of insects to chemical lures. This protocol is synthesized from established methods used in chemical ecology research[4][5][6].

1. Wind Tunnel Specifications:

• Construction: The tunnel is typically constructed from a transparent material like polyacetate or glass, forming a cylindrical or rectangular flight chamber (e.g., 200 cm long x 30 cm diameter)[4].

• Airflow: A fan pulls air through the tunnel. Honeycomb structures or meshes are placed at the upwind and downwind ends to create a laminar (non-turbulent) airflow[7]. Air is purified by passing through activated charcoal filters.

• Environmental Control: Experiments are conducted under controlled conditions, including temperature, humidity, and light that correspond to the insect's natural activity period (e.g., 25°C, >70% RH)[5]. The room should be illuminated with dim, indirect light, often using infrared (IR) LEDs for video recording without disturbing the insects[6].

• Wind Speed: Wind speed is maintained at a rate appropriate for the test insect, typically between 20 and 60 cm/s[5].

2. Insect Preparation:

• Acclimation: Insects are separated into testing groups and allowed to acclimatize to the environmental conditions of the wind tunnel room for at least two hours prior to the assay[8].

• Release: Moths are placed in a small release chamber or cage at the downwind end of the tunnel. A 10-minute adjustment period inside the tunnel with filtered air allows the insects to "reset" their behavioral state before the introduction of an odor stimulus[5].

3. Lure Preparation and Placement:

• Dispenser: The chemical lure (e.g., synthetic pheromone components dissolved in a solvent like hexane) is applied to a dispenser, such as a piece of filter paper or a rubber septum.

• Placement: The dispenser is placed at the upwind end of the flight chamber, creating an odor plume that travels downwind towards the insect release point.

4. Data Collection and Behavioral Metrics:

• Observation: Individual insects are released and their flight behavior is observed and recorded for a set duration (e.g., 60-120 seconds). Video recording with multiple cameras allows for 3D tracking and detailed analysis[5][6].

• Quantitative Metrics: The following behaviors are quantified:

  • Flight Initiation (%): Percentage of males that take flight within the observation period.

  • Upwind Flight (%): Percentage of males that fly upwind along the odor plume.

  • Lure Contact (%): Percentage of males that successfully locate and land on the odor source.

  • Time to Contact (sec): The latency from flight initiation to making contact with the lure.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the wind tunnel assay protocol.

Caption: Workflow diagram for a typical insect wind tunnel bioassay.

Comparative Performance Data

The effectiveness of different pheromone blends for attracting male navel orangeworm moths was measured in wind tunnel bioassays. The data clearly demonstrates that while the major component (Z11,Z13-16:Ald) can initiate flight, additional components are crucial for inducing the full behavioral sequence of rapid source location and contact[2].

A hypothetical lure, "6(Z)-Petroselinyl acetate," is included to illustrate where a novel compound would fit in this comparative framework.

Lure Composition	Flight Initiation (%)	Lure Contact (%)	Time to Lure Contact (sec)
Control (Solvent Only)	Low	0	N/A
Lure A: Z11,Z13-16:Ald only	~60%	<5%	Not analyzed
Lure B: Z11,Z13-16:Ald + C23 Pentaene	~75%	~25%	~35 sec
Lure C (Full Blend): Z11,Z13-16:Ald + C23 Pentaene + Z11,Z13-16:OH + Z11,E13-16:OH	~85%	~70%	~20 sec
Hypothetical Lure D: 6(Z)-Petroselinyl acetate	Data Needed	Data Needed	Data Needed
Data is synthesized from published studies for comparative purposes[2][3]. "N/A" or "Not analyzed" indicates insufficient data due to low response rates.

Conclusion

Wind tunnel assays provide critical, quantitative data for comparing the efficacy of insect lures. For the navel orangeworm, Amyelois transitella, a multi-component pheromone blend (Lure C) is significantly more effective than the major component alone (Lure A) in eliciting upwind flight and, crucially, contact with the lure[2][3]. The addition of a hydrocarbon (C23 pentaene) and two other minor components dramatically increases the percentage of moths that successfully locate the source and reduces the time it takes for them to do so.

Any novel candidate attractant, such as "6(Z)-Petroselinyl acetate," would need to be tested using this standardized bioassay. Its performance would be compared against both a solvent control and the highly effective full pheromone blend (Lure C) to determine its potential as a viable lure for monitoring or pest management programs.

References

• 1. A Wind Tunnel for Odor Mediated Insect Behavioural Assays | SLU publication database (SLUpub) [publications.slu.se]
• 2. Attractiveness of a Four-component Pheromone Blend to Male Navel Orangeworm Moths - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Wind Tunnel Bioassay [bio-protocol.org]
• 5. Conducting an Analysis of Mosquito Flight Behaviors in a Wind Tunnel - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Protocol for rearing and using mosquitoes for flight path tracking and behavioral characterization in wind tunnel bioassays - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. m.youtube.com [m.youtube.com]

Safety & Regulatory Compliance

Essential Safety and Disposal Guidance for 6(Z)-Petroselinyl Acetate

For Immediate Reference by Laboratory Professionals

Key Chemical Properties and Safety Data

While specific quantitative data for 6(Z)-Petroselinyl acetate is limited, the following table summarizes general properties based on its chemical class (ester) and information for similar compounds. Researchers should handle this chemical with the assumption that it is a flammable liquid.

Property	Value	Citation(s)
Chemical Name	6(Z)-Petroselinyl acetate	[1][2]
CAS Number	108321-50-2	[1][3]
Molecular Formula	C20H38O2	[3]
Molecular Weight	310.51	[3]
Physical State	Assumed to be a liquid.
Storage Conditions	Store under recommended conditions as per the Certificate of Analysis. In the continental US, shipping is at room temperature, though this may vary elsewhere. Keep container tightly closed in a dry and well-ventilated place.	[1]
Assumed Hazards	Highly flammable liquid and vapor. May cause serious eye irritation. May cause drowsiness or dizziness. Potentially harmful to aquatic life. Vapors may form explosive mixtures with air.	[4][5]
Handling Precautions	Work under a hood. Do not inhale substance/mixture. Keep away from heat, sparks, open flames, and hot surfaces. Use explosion-proof equipment and only non-sparking tools. Take precautionary measures against static discharge.	[4][5]

Experimental Protocols for Safe Disposal

The disposal of 6(Z)-Petroselinyl acetate must be conducted in compliance with all federal, state, and local regulations. The following is a general protocol for the disposal of a flammable liquid chemical waste.

1. Waste Identification and Collection:

• Designate a specific, properly labeled, and sealed waste container for 6(Z)-Petroselinyl acetate and any materials contaminated with it (e.g., pipette tips, gloves, absorbent pads).

• The container must be compatible with flammable organic liquids.

• The label should clearly state "Flammable Liquid Waste" and include the chemical name.

2. Spill Management:

• In the event of a spill, immediately alert personnel in the area.

• Remove all sources of ignition.[5]

• Ventilate the area.

• For containment, use an inert absorbent material such as vermiculite, sand, or earth.[6]

• Collect the absorbed material using non-sparking tools and place it in the designated flammable liquid waste container.[5]

• Clean the affected area thoroughly.

3. Final Disposal Procedure:

• Do not dispose of 6(Z)-Petroselinyl acetate down the drain.[4]

• The sealed and labeled waste container should be transferred to your institution's Environmental Health and Safety (EHS) department for final disposal.

• EHS will typically arrange for incineration or another approved method for flammable liquid waste disposal.

Disposal Workflow

The following diagram illustrates the decision-making process and steps for the proper disposal of 6(Z)-Petroselinyl acetate.

Caption: Disposal workflow for 6(Z)-Petroselinyl acetate.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 6(Z)-Petroselinyl acetate | 酯类产品 | MCE [medchemexpress.cn]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Personal protective equipment for handling 6(Z)-Petroselinyl acetate

Disclaimer: No specific Safety Data Sheet (SDS) for 6(Z)-Petroselinyl acetate was found. The following guidance is synthesized from information on structurally similar compounds, such as other acetate esters and fatty acids, and general laboratory safety protocols. It is imperative to handle this compound with caution and to conduct a thorough risk assessment before use.

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals handling 6(Z)-Petroselinyl acetate. The procedural, step-by-step guidance is designed to directly answer specific operational questions, ensuring safe laboratory practices.

Personal Protective Equipment (PPE)

Based on the handling requirements of similar chemical compounds, the following personal protective equipment is recommended.

PPE Category	Recommended Equipment	Rationale
Eye Protection	Safety glasses with side shields or chemical splash goggles.	Protects against potential splashes of the liquid.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene).	Prevents skin contact. Users should inspect gloves before use and change them frequently, especially if contaminated.
Body Protection	Laboratory coat.	Provides a barrier against accidental spills and contamination of personal clothing.
Respiratory	Use in a well-ventilated area or under a chemical fume hood.	Minimizes inhalation of any potential vapors or aerosols. A vapor respirator may be necessary for large quantities or in case of a spill.

Operational Plan: From Receipt to Disposal

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[1]

• Keep the container tightly closed when not in use.[1]

2. Handling and Use:

• All handling should be performed in a well-ventilated area, preferably within a chemical fume hood.[1]

• Avoid contact with skin, eyes, and clothing.[1]

• Prevent the generation of vapor or mist.[1]

• Use non-sparking tools and take precautionary measures against static discharge, as similar acetate compounds can be flammable.

• Wash hands thoroughly after handling.[1]

3. Spill Management:

• In case of a spill, evacuate non-essential personnel from the area.

• Wear appropriate PPE, including respiratory protection if necessary.

• Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.[2]

• Collect the absorbed material into a suitable, closed container for disposal.[2]

• Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Disposal Plan

Proper disposal of 6(Z)-Petroselinyl acetate and its contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Segregation: Segregate waste containing 6(Z)-Petroselinyl acetate from other laboratory waste streams.[2]

• Containerization: Place all waste materials, including unused product and contaminated items (e.g., gloves, absorbent materials), into a clearly labeled, sealed, and non-reactive container. The label should include the chemical name and any relevant hazard warnings.[2]

• Disposal Method: Dispose of the chemical waste through a licensed and certified hazardous waste disposal company.[2] Provide the disposal company with all available information about the compound.

• Regulatory Compliance: Adhere to all local, state, and federal regulations governing chemical waste disposal.[2]

Safe Handling Workflow

Caption: Workflow for the safe handling and disposal of 6(Z)-Petroselinyl acetate.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. benchchem.com [benchchem.com]